Padeliporfin

• CAS: 886845-72-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Padeliporfin in Vascular-Targeted Photodynamic Therapy (VTP)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Padeliporfin-mediated vascular-targeted photodynamic therapy (VTP) represents a paradigm shift in the focal treatment of solid tumors, offering a minimally invasive approach with surgery-like efficacy. This technical guide delineates the core mechanism of action of Padeliporfin, a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative. Upon intravenous administration, Padeliporfin is confined to the vasculature. Its activation by non-thermal, near-infrared light at a specific wavelength (753 nm) triggers a rapid and localized photochemical reaction. This cascade of events leads to the generation of reactive oxygen and nitrogen species, culminating in acute vascular occlusion, targeted tumor necrosis, and the induction of a systemic anti-tumor immune response. This document provides a comprehensive overview of the photochemical properties, pharmacokinetics, and the molecular and cellular pathways integral to Padeliporfin VTP's therapeutic effect, supported by quantitative data, detailed experimental protocols, and visual representations of key mechanisms.

Physicochemical and Pharmacokinetic Properties of Padeliporfin

Padeliporfin's unique chemical structure and pharmacokinetic profile are central to its function as a vascular-targeting photosensitizer. Its water solubility and rapid clearance are key features that minimize side effects such as skin photosensitivity.[1][2]

Property	Value	Reference
Molecular Formula	C37H43N5O9PdS	[3]
Molecular Weight	840.3 g/mol	[3][4]
LogP (octanol-water partition coefficient)	-0.19	[5]
Absorption Maximum (in hydrophilic media)	~753 nm	[2][5]
Plasma Protein Binding	99% (primarily to high-density proteins/albumin)	[4]
Half-life (mice, 6 mg/kg IV)	1.65 min	[5]
Apparent Volume of Distribution (mice, 6 mg/kg IV)	2.12 mL	[5]
Rate of Clearance (mice, 6 mg/kg IV)	0.89 mL/min	[5]
Cmax (mice, 6 mg/kg IV)	~52 mg/L	[5]
tmax (mice, 6 mg/kg IV)	2 min	[5]

Core Mechanism of Action

The mechanism of Padeliporfin VTP is a multi-stage process initiated by the precise delivery of light to the tumor, following intravenous administration of the photosensitizer.

Photochemical Activation and Reactive Species Generation

Upon intravenous infusion, Padeliporfin binds to plasma proteins and remains confined within the circulatory system, with minimal extravasation into the surrounding tumor tissue.[5][6] The treatment is initiated by illuminating the target tumor with non-thermal laser light at 753 nm.[1][7] Padeliporfin absorbs the light energy, transitioning to an excited state. This energy is then transferred to molecular oxygen and other substrates within the blood, leading to the rapid generation of cytotoxic reactive oxygen species (ROS), including the superoxide (B77818) radical anion and hydroxyl radicals, and reactive nitrogen species (RNS) such as nitric oxide.[4][5][6] This is a key distinction from traditional photodynamic therapy which primarily relies on the production of singlet oxygen.[5]

Photochemical activation of Padeliporfin and generation of reactive species.

Acute Vascular Occlusion

The generated ROS and RNS induce immediate and severe damage to the endothelial cells lining the tumor blood vessels. This leads to a cascade of events resulting in vascular shutdown:

• Endothelial Cell Damage: The reactive species cause oxidative stress, leading to apoptosis and necrosis of the endothelial cells.

• Inflammatory Response: The damaged endothelium triggers an acute inflammatory response, including the upregulation and translocation of P-selectin to the cell surface.[6] This promotes the adhesion of platelets and leukocytes.

• Thrombosis: The combination of endothelial damage and platelet aggregation leads to the rapid formation of thrombi (blood clots) within the tumor vasculature.

• Vascular Constriction and Shutdown: The release of vasoactive molecules and the physical obstruction by thrombi cause constriction and ultimately complete occlusion of the tumor blood vessels.[8] This process occurs within minutes of light activation.[5]

Signaling pathway of Padeliporfin VTP-induced vascular occlusion.

Tumor Necrosis and Immunogenic Cell Death

The acute shutdown of the tumor's blood supply results in severe hypoxia and nutrient deprivation, leading to rapid and extensive tumor necrosis.[8][9] Importantly, this necrotic cell death is immunogenic.[8] The dying tumor cells release damage-associated molecular patterns (DAMPs), such as calreticulin, HMGB1, and ATP.[10] These molecules act as danger signals that recruit and activate innate immune cells, such as dendritic cells and macrophages.

Cascade leading to immunogenic cell death and immune activation.

Induction of Anti-Tumor Immunity

The activation of the innate immune system initiates a cascade that leads to the development of a systemic and durable anti-tumor adaptive immune response. Dendritic cells phagocytose the dying tumor cells and present tumor antigens to T cells in the draining lymph nodes. This leads to the priming and activation of tumor-specific cytotoxic T lymphocytes (CTLs), which can then recognize and eliminate residual tumor cells, both locally and at distant sites. Preclinical studies are exploring the synergistic effects of Padeliporfin VTP with immune checkpoint inhibitors, such as anti-PD-L1 antibodies, to further enhance this systemic anti-tumor immunity.[8]

Experimental Protocols

The following sections outline the methodologies for key experiments cited in the development and evaluation of Padeliporfin VTP.

Preclinical Evaluation of Padeliporfin VTP in a Prostate Cancer Model

• Animal Model: Male nude mice bearing subcutaneous human prostate cancer xenografts.

• Padeliporfin Administration: Intravenous bolus injection of Padeliporfin at a dose of 6 mg/kg.[5]

• Light Delivery: Immediately following Padeliporfin administration, the tumor is illuminated with a 753 nm diode laser delivered via an optical fiber, at a specified light fluence.

• Assessment of Vascular Effects: Intravital microscopy can be used to visualize and quantify changes in blood vessel diameter and blood flow in real-time. Evans Blue dye can be injected intravenously to assess vascular permeability.

• Evaluation of Tumor Response: Tumor volume is measured at regular intervals using calipers. At the end of the study, tumors are excised for histological analysis to assess the extent of necrosis.

• Pharmacokinetic Analysis: Blood samples are collected at various time points after Padeliporfin injection. Plasma concentrations of Padeliporfin are determined using a validated analytical method, such as inductively coupled plasma mass spectrometry, to determine pharmacokinetic parameters.[11]

Workflow for preclinical evaluation of Padeliporfin VTP.

Phase III Clinical Trial Protocol for Low-Grade Upper Tract Urothelial Cancer (ENLIGHTED Study)

• Patient Population: Adults with newly diagnosed or recurrent low-grade, non-invasive upper tract urothelial cancer (UTUC), with up to two biopsy-proven lesions of a specified size and absence of high-grade cells on cytology.[9][12]

• Padeliporfin Administration: Intravenous infusion of Padeliporfin at a dose of 3.66 mg/kg over 10 minutes.[13]

• Light Delivery: The treatment is performed via retrograde upper tract endoscopy under anesthesia. An optical fiber with a diffuser is positioned near the tumor, and the laser is activated for 10 minutes, delivering near-infrared light at 753 nm.[12][14]

• Treatment Regimen: The protocol consists of an Induction Treatment Phase (1-3 treatments at 4-week intervals) and a Maintenance Treatment Phase (up to 12 months with treatments every 3 months for recurrent tumors).[12][13][15]

• Primary Endpoint: Complete response, defined as the absence of visible tumor on endoscopy, negative instrumental cytology, and no evidence of tumor on biopsy (if feasible) at the primary response evaluation.[12]

• Secondary Endpoints: Safety and tolerability, duration of response, and overall renal function.[16][17]

• Assessment of Response: Endoscopic evaluation, cytology, and biopsy are performed at specified intervals to assess tumor response.[12][17]

Clinical Efficacy and Safety

Clinical trials have demonstrated the efficacy and safety of Padeliporfin VTP in the treatment of localized prostate cancer and low-grade upper tract urothelial cancer.

Localized Prostate Cancer

A phase III randomized controlled trial comparing Padeliporfin VTP to active surveillance in men with low-risk, localized prostate cancer showed a significantly lower rate of disease progression at 24 months in the VTP group (28%) compared to the active surveillance group (58%).[18] Furthermore, a higher proportion of men in the VTP group had a negative prostate biopsy at 24 months (49% vs. 14%).[18] The treatment was well-tolerated.[18]

Low-Grade Upper Tract Urothelial Cancer

Interim results from the ongoing phase III ENLIGHTED trial have shown promising efficacy and a manageable safety profile. In an interim analysis, the complete response rate at the end of the induction treatment phase was reported to be between 73% and 86%.[7][12][17] The most common treatment-related adverse events were generally mild to moderate and included flank pain, hematuria, and nausea, which resolved within a few days.[16][17]

Conclusion

Padeliporfin VTP operates through a distinct and rapid vascular-targeting mechanism of action. By confining the photosensitizer to the bloodstream and utilizing deep-penetrating near-infrared light, this therapy achieves highly localized tumor destruction through vascular occlusion and subsequent immunogenic cell death. The comprehensive understanding of its photochemical, pharmacokinetic, and biological effects, as detailed in this guide, provides a solid foundation for its continued development and application in oncology. The promising clinical data, coupled with a favorable safety profile, position Padeliporfin VTP as a significant advancement in the minimally invasive treatment of solid tumors. Further research into its synergistic potential with other cancer therapies, particularly immunotherapy, holds the promise of expanding its clinical utility and improving patient outcomes.

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• 6. Synergistic Efficacy of WST11-VTP and P-Selectin-Targeted Nanotherapy in a Preclinical Prostate Cancer Model [mdpi.com]
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• 8. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 9. targetedonc.com [targetedonc.com]
• 10. Immunogenic cell death induced by a new photodynamic therapy based on photosens and photodithazine - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. researchgate.net [researchgate.net]

Padeliporfin: A Technical Guide to a Second-Generation Photosensitizer for Vascular-Targeted Photodynamic Therapy

Introduction: Padeliporfin (WST11, Tookad® Soluble) is a second-generation, water-soluble photosensitizer derived from bacteriochlorophyll (B101401).[1][2][3] It is a key component in a minimally invasive cancer treatment modality known as vascular-targeted photodynamic therapy (VTP).[1][4] This therapy offers a novel approach to achieving localized tumor ablation by targeting the tumor's blood supply, thereby minimizing damage to surrounding healthy tissues.[4][5] Approved in the European Union, Israel, and Mexico for low-risk prostate cancer, its application is being actively investigated for other solid tumors, including upper tract urothelial cancer (UTUC) and pancreatic cancer.[3][6][7] This guide provides a comprehensive technical overview of Padeliporfin, its mechanism of action, experimental protocols, and clinical findings for researchers and drug development professionals.

Core Concepts and Mechanism of Action

Padeliporfin is a palladium-substituted bacteriochlorophyll derivative designed for high stability and efficient light absorption in the near-infrared (NIR) spectrum (around 753 nm), a wavelength that allows for deep tissue penetration.[8][9][10] Unlike first-generation photosensitizers that accumulate in tumor cells over extended periods, Padeliporfin remains primarily within the vasculature after intravenous administration.[8][11] It binds to high-density proteins like serum albumin and has minimal extravasation into the surrounding tissue.[8][11]

The therapeutic strategy, VTP, is a rapid-acting process with a very short drug-light interval.[8][12] The mechanism is initiated by the intravenous infusion of Padeliporfin, followed by localized, non-thermal laser light illumination of the tumor.[4][9] This activation triggers a cascade of events leading to targeted tissue destruction.

The key steps are:

• Activation: Upon illumination with 753 nm light, Padeliporfin absorbs the light energy, transitioning from its ground state to an excited singlet state, and then to a more stable triplet state.[9]

• Energy Transfer and ROS Generation: In the triplet state, Padeliporfin transfers its energy to molecular oxygen present in the blood, generating highly cytotoxic reactive oxygen species (ROS), such as singlet oxygen and superoxide (B77818) radicals.[1][9][13]

• Vascular Occlusion: The generated ROS rapidly damage the endothelial cells lining the tumor's blood vessels, leading to the formation of blood clots (thrombosis) and vascular constriction.[9][13]

• Tumor Necrosis and Immune Response: This acute vascular shutdown cuts off the supply of oxygen and nutrients to the tumor, resulting in rapid, localized hemorrhagic necrosis and cell death.[1][4][14] This process of necrotic cell death has also been shown to activate an anti-tumor immune response.[4][15]

This vascular-centric mechanism allows for precise, surgery-like ablation of tumors while preserving the function of adjacent healthy organs and tissues.[4]

Caption: Mechanism of Action for Padeliporfin VTP.

Experimental and Clinical Protocols

The administration of Padeliporfin VTP is a standardized procedure involving intravenous drug delivery followed by precise light application.

General Protocol:

• Patient Preparation: The procedure is typically performed under anesthesia in low-light conditions to prevent premature activation of the photosensitizer.[15][16]

• Drug Administration: Padeliporfin is administered as a short intravenous infusion over approximately 10 minutes.[8][17] The standard clinical dose is often 3.66 mg/kg or 4 mg/kg.[8][17]

• Light Delivery: Immediately following the infusion, optical fibers are positioned within or near the target tumor using imaging guidance, such as transrectal ultrasound (TRUS) for prostate cancer or a ureteroscope for UTUC.[8][13][17]

• Illumination: A laser system delivers non-thermal, near-infrared light at a wavelength of 753 nm through the optical fibers.[9][15] The light energy dose is typically 200 J/cm, delivered over a period ranging from 10 to approximately 22 minutes.[8][18]

• Post-Procedure Monitoring: Patients are monitored for adverse effects and treatment response is typically assessed via imaging (e.g., MRI) and biopsies at follow-up intervals.[8]

Caption: General clinical workflow for Padeliporfin VTP.

Quantitative Data from Clinical Studies

Padeliporfin VTP has been evaluated in multiple clinical trials, primarily for low-risk prostate cancer and, more recently, for upper tract urothelial cancer.

Prostate Cancer

Clinical trials have established the efficacy and safety of Padeliporfin VTP as a focal therapy for localized, low-risk prostate cancer.

Study Phase	Patient Population	Padeliporfin Dose	Light Parameters	Key Efficacy Outcomes	Reference
Phase I/II	Low-risk prostate cancer	2, 4, or 6 mg/kg	753 nm, 200 J/cm	At 4 mg/kg: 83% negative biopsy rate at 6 months; 95% of planned treatment volume showed necrosis.	[8][18]
Phase III (vs. Active Surveillance)	Low-risk prostate cancer	4 mg/kg	753 nm, 200 J/cm	Significantly lower disease progression vs. active surveillance; 49% of VTP group had negative biopsies vs. 14% in active surveillance.	[8]
Mid-Term Follow-up	Low-risk prostate cancer	N/A	N/A	82% rate of absent clinically significant cancer in treated lobes; 76% of patients avoided radical therapy at a median 68-month follow-up.	[19]

Upper Tract Urothelial Cancer (UTUC)

The ongoing Phase 3 ENLIGHTED trial is evaluating Padeliporfin VTP as an organ-sparing alternative for low-grade UTUC.

Study Phase	Patient Population	Padeliporfin Dose	Light Parameters	Key Efficacy Outcomes (Interim Data)	Reference
Phase 3 (ENLIGHTED)	Low-grade, non-invasive UTUC	3.66 mg/kg	753 nm, 10 min illumination	Complete Response (CR) rate of 78.8% in evaluable patients (n=33); Partial Response (PR) rate of 18.2%.	[15][17][20]
Phase 3 (ENLIGHTED)	Low-grade, non-invasive UTUC	N/A	N/A	In another interim analysis (n=13), CR rate was 77% and PR rate was 23%.	[21]

Pharmacokinetics and Safety Profile

Pharmacokinetics and Biodistribution

Parameter	Description	Reference
Solubility	Water-soluble derivative of bacteriochlorophyll.	[1][14]
Protein Binding	~99% bound to human plasma proteins, primarily high-density proteins (HDP) like albumin (~80%). Poorly binds to LDL and HDL.	[8][11]
Distribution	Remains confined within the circulation with minimal extravasation from the vasculature.	[8][11]
Metabolism	Undergoes minimal metabolism in human liver microsomes.	[11]
Elimination	Characterized by rapid clearance from the body, which reduces the risk of prolonged photosensitivity.	[9]

Safety and Tolerability

Padeliporfin VTP is generally well-tolerated, with most adverse events being mild to moderate, transient, and related to the procedure itself.[6][20]

Indication	Common Adverse Events (Grade 1-2)	Serious Adverse Events (Grade ≥3)	Reference
Prostate Cancer	Transient urinary issues (pain, retention, frequency, incontinence), erectile dysfunction, hematuria, urinary tract infection, local pain/bleeding.	No cases of hypotension (a problem with its predecessor, padoporfin) were observed.	[8][22]
Upper Tract Urothelial Cancer	Hematuria (14%), flank pain (10%), procedural pain (6.4%), dysuria (5.2%), urinary tract infection (4.7%), abdominal pain (4.7%), nausea/vomiting (3.5-4.7%).	Reported in ~9% of patients. VTP-related events included renal colic and flank pain, which resolved within days.	[14][15][20]

The rapid clearance of Padeliporfin significantly mitigates the risk of prolonged skin photosensitivity, a common and serious side effect of earlier-generation photosensitizers.[9][18]

Caption: Core relationship in Padeliporfin VTP.

Conclusion and Future Directions

Padeliporfin represents a significant advancement in photodynamic therapy, offering a precisely targeted, vascular-acting mechanism with a favorable safety profile.[4][9] Its proven efficacy in low-risk prostate cancer and promising interim results in UTUC highlight its potential as a minimally invasive, organ-sparing treatment for various solid tumors.[14][19][20] Ongoing and planned research is exploring its use in other challenging cancers, such as pancreatic ductal adenocarcinoma and non-small cell lung cancer, positioning Padeliporfin VTP as a versatile platform in the oncology toolkit.[7][23] Future developments will likely focus on optimizing treatment protocols, exploring combination therapies to harness the induced anti-tumor immune response, and expanding its application to a wider range of solid tumors.[4]

References

• 1. Facebook [cancer.gov]
• 2. researchgate.net [researchgate.net]
• 3. Research Progress in New Photodynamic Therapy with Padeliporfin [pps.cpu.edu.cn]
• 4. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 5. mskcc.org [mskcc.org]
• 6. ImPact Biotech Presents Updated Efficacy Data from Evaluation of Padeliporfin VTP in LG UTUC and IntermediateRisk Prostate Cancer at AUA 2025 ImPact Biotech [impactbiotech.com]
• 7. ImPact Biotech Receives FDA Clearance of IND Application for Padeliporfin VTP in Pancreatic Cancer - BioSpace [biospace.com]
• 8. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 10. mdpi.com [mdpi.com]
• 11. Padeliporfin | C37H43N5O9PdS | CID 171041442 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 14. targetedonc.com [targetedonc.com]
• 15. urotoday.com [urotoday.com]
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• 17. clinicaltrials.eu [clinicaltrials.eu]
• 18. Frontiers | Photodynamic therapy for prostate cancer: Recent advances, challenges and opportunities [frontiersin.org]
• 19. Vascular Targeted Photodynamic Therapy with Padeliporfin for Low Risk Prostate Cancer Treatment: Midterm Oncologic Outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. onclive.com [onclive.com]
• 21. urologytimes.com [urologytimes.com]
• 22. Padeliporfin - Wikipedia [en.wikipedia.org]
• 23. firstwordpharma.com [firstwordpharma.com]

Intravenous Padeliporfin: A Technical Guide to Pharmacokinetics and Biodistribution

For Researchers, Scientists, and Drug Development Professionals

Abstract

Padeliporfin (WST11, Tookad® Soluble) is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative developed as a photosensitizer for vascular-targeted photodynamic therapy (VTP). Administered intravenously, Padeliporfin remains confined to the vasculature. Upon activation with near-infrared light at a specific wavelength (753 nm), it generates reactive oxygen species (ROS), leading to rapid vascular occlusion and subsequent tumor necrosis.[1][2][3] This targeted approach minimizes damage to surrounding healthy tissues.[1] Preclinical and clinical studies have demonstrated its therapeutic efficacy in treating localized prostate cancer and other solid tumors.[2][4][5] Understanding the pharmacokinetics and biodistribution of intravenous Padeliporfin is critical for optimizing treatment protocols and ensuring its safety and efficacy. This technical guide provides a comprehensive overview of these aspects, including quantitative data, detailed experimental methodologies, and visual representations of key pathways and workflows.

Pharmacokinetics

Following intravenous administration, Padeliporfin exhibits rapid clearance from the circulation. Its pharmacokinetic profile is characterized by a short half-life, with the majority of the compound eliminated from the bloodstream within minutes to hours.[5] Padeliporfin is highly bound to plasma proteins, primarily serum albumin, which confines it to the intravascular space and prevents significant extravasation into surrounding tissues.[5]

Preclinical Pharmacokinetic Parameters

Preclinical studies in mice and rats have provided key insights into the pharmacokinetic profile of Padeliporfin. The following tables summarize the reported parameters.

Table 1: Pharmacokinetic Parameters of Intravenous Padeliporfin in Mice

Parameter	Value	Animal Model	Dosage	Reference
Half-life (t½)	1.65 min	Healthy Mice	6 mg/kg (bolus)	[5]
Volume of Distribution (Vd)	2.12 mL	Healthy Mice	6 mg/kg (bolus)	[6]
Clearance (CL)	0.89 mL/min	Healthy Mice	6 mg/kg (bolus)	[6]
Cmax	~52 mg/L	Healthy Mice	6 mg/kg (bolus)	[6]
Tmax	2 min	Healthy Mice	6 mg/kg (bolus)	[6]

Table 2: Pharmacokinetic Parameters of Intravenous Padeliporfin in Rats

Parameter	Value	Animal Model	Dosage	Reference
Half-life (t½)	7.5 min	Healthy Rats	10 mg/kg (20 min infusion)	[5]

Human Pharmacokinetic Parameters

Pharmacokinetic data from clinical trials in healthy male subjects and patients with localized prostate cancer are presented below.

Table 3: Pharmacokinetic Parameters of Intravenous Padeliporfin in Humans

Parameter	Value	Population	Dosage	Reference
Volume of Distribution (Vd)	0.064 - 0.279 L/kg	Healthy Men	1.25 - 15 mg/kg	[7]
Volume of Distribution (Vd)	0.09 - 0.10 L/kg	Prostate Cancer Patients	2 and 4 mg/kg	[7]
Clearance (CL)	0.0245 - 0.088 L/h/kg	Healthy Men	1.25 - 15 mg/kg	[7]
Clearance (CL)	0.06 L/h/kg	Prostate Cancer Patients	2 mg/kg	[7]
Clearance (CL)	0.04 L/h/kg	Prostate Cancer Patients	4 mg/kg	[7]
Half-life (t½)	1.19 ± 0.08 hrs	Not Specified	4 mg/kg	[7]
Protein Binding	>99%	Human Plasma	Not Specified	[7]

Biodistribution

The biodistribution of Padeliporfin is a key factor in its mechanism of action as a vascular-targeting agent. Its high water solubility and strong binding to serum albumin result in minimal extravasation from the blood vessels.[5] This leads to a high concentration of the photosensitizer within the tumor vasculature at the time of light activation, while sparing the surrounding healthy parenchyma.

Preclinical Biodistribution Data

Ex vivo biodistribution studies in mice have quantified the concentration of Padeliporfin in various tissues following intravenous administration. The primary route of clearance is hepatic.[5]

Table 4: Ex Vivo Biodistribution of Padeliporfin (WST11) in Mice with M2R Melanoma Xenografts

Tissue	Concentration (% Injected Dose/g) at 5 min	Concentration (% Injected Dose/g) at 20 min	Concentration (% Injected Dose/g) at 60 min	Reference
Blood	~18	~2	<1	[5]
Liver	~8	~12	~2	[5]
Spleen	~2	~2	<1	[5]
Kidney	~2	~1	<1	[5]
Lungs	~3	~3	<1	[5]
Tumor	~1.5	~1	<0.5	[5]
Muscle	<1	<1	<1	[5]

Data adapted from Mazor, O., et al. (2005). Photochemistry and Photobiology.[5]

Experimental Protocols

Preclinical Padeliporfin VTP in a Murine Melanoma Model

This protocol is based on the methodology described by Mazor et al. (2005).[5]

• Animal Model: Nude mice are subcutaneously inoculated with M2R melanoma cells. Tumors are allowed to grow to a palpable size.

• Padeliporfin Formulation and Administration: Padeliporfin (WST11) is dissolved in an appropriate vehicle (e.g., saline). The solution is administered as an intravenous bolus injection via the tail vein at a specified dose (e.g., 9 mg/kg).[5]

• Light Delivery: Immediately following Padeliporfin injection, the tumor is illuminated with a 753 nm diode laser coupled to a fiber optic diffuser. A light dose of 100 mW/cm² is delivered for a duration of 5 minutes.[5]

• Outcome Assessment: Tumor response is monitored over time by measuring tumor volume. Complete response is defined as tumor flattening and the absence of palpable tumor mass.[5]

References

• 1. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 2. targetedonc.com [targetedonc.com]
• 3. urotoday.com [urotoday.com]
• 4. researchgate.net [researchgate.net]
• 5. WST11, a novel water-soluble bacteriochlorophyll derivative; cellular uptake, pharmacokinetics, biodistribution and vascular-targeted photodynamic activity using melanoma tumors as a model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Padeliporfin | C37H43N5O9PdS | CID 171041442 - PubChem [pubchem.ncbi.nlm.nih.gov]

Padeliporfin's Photodynamic Action: An In-depth Technical Guide to Light Activation and Therapeutic Wavelength

For Researchers, Scientists, and Drug Development Professionals

Abstract

Padeliporfin (WST11), a palladium-substituted bacteriochlorophyll (B101401) derivative, is a potent photosensitizer utilized in vascular-targeted photodynamic therapy (VTP). This minimally invasive treatment modality has shown significant promise in the localized ablation of solid tumors. The efficacy of Padeliporfin-VTP is critically dependent on the precise activation of the photosensitizer by light of a specific wavelength. This technical guide provides a comprehensive overview of Padeliporfin's light activation spectrum, the optimal wavelength for inducing its photodynamic effect, and the subsequent molecular signaling pathways leading to targeted cell death. Detailed experimental protocols from preclinical and clinical studies are presented to facilitate further research and development in this field.

Introduction

Photodynamic therapy (PDT) is a clinically approved cancer treatment that involves the administration of a photosensitizing agent, which is subsequently activated by light of a specific wavelength. This activation in the presence of oxygen leads to the generation of cytotoxic reactive oxygen species (ROS), resulting in localized tissue destruction. Padeliporfin (Tookad®), a second-generation photosensitizer, has emerged as a key agent in a refined approach known as vascular-targeted photodynamic therapy (VTP).[1] Unlike traditional PDT agents that accumulate in tumor cells, Padeliporfin is designed to remain primarily within the tumor vasculature.[2] Its rapid activation and clearance profiles offer a favorable safety profile, minimizing common side effects such as prolonged skin photosensitivity.[3]

The central principle of Padeliporfin-VTP lies in its ability to induce acute vascular occlusion within the tumor microenvironment upon light activation. This leads to a cascade of events, including hypoxia, nutrient deprivation, and ultimately, tumor cell necrosis and apoptosis. The selection of an appropriate light source and wavelength is paramount to achieving the desired therapeutic outcome, as it directly influences the depth of light penetration and the efficiency of photosensitizer activation.

Padeliporfin's Light Activation Spectrum and Optimal Wavelength

Padeliporfin exhibits a characteristic absorption spectrum with a strong peak in the near-infrared (NIR) region. This is a crucial feature for a PDT agent, as light in this spectral window (700-900 nm) has the greatest depth of penetration in biological tissues, allowing for the treatment of deeper and larger tumors.

The optimal wavelength for the activation of Padeliporfin has been consistently identified as 753 nm .[1][3] This specific wavelength aligns with a significant absorption maximum of the photosensitizer in a hydrophilic environment, ensuring efficient energy transfer and subsequent ROS production.[4] The use of a 753 nm laser allows for precise and localized activation of Padeliporfin within the target tumor tissue, minimizing damage to surrounding healthy structures.

Quantitative Spectroscopic Data

A summary of the key spectroscopic and photodynamic parameters for Padeliporfin is provided in the table below.

Parameter	Value	Reference
Optimal Activation Wavelength	753 nm	[1][3]
Absorption Maxima (in hydrophilic media)	Near-infrared region	[4]
Molar Extinction Coefficient (ε)	Data not explicitly found in searches
Primary Reactive Species	Superoxide (B77818) radical anion, hydroxyl radicals, secondary reactive nitrogen species	[1]

Mechanism of Action: From Light Activation to Cell Death

The photodynamic mechanism of Padeliporfin is a multi-stage process that begins with intravenous administration and culminates in targeted tumor destruction.

Experimental Workflow for Padeliporfin-VTP

The general experimental workflow for preclinical and clinical application of Padeliporfin-VTP is depicted below.

Caption: General workflow of Padeliporfin-VTP.

Signaling Pathways of Padeliporfin-Induced Cell Death

Upon activation by 753 nm light, Padeliporfin rapidly generates a cascade of ROS, primarily superoxide and hydroxyl radicals.[1] These highly reactive molecules initiate two primary pathways of tumor destruction: direct cytotoxicity and vascular shutdown.

Apoptosis (Programmed Cell Death): The ROS generated can induce the intrinsic pathway of apoptosis. This involves the permeabilization of the mitochondrial membrane and the release of cytochrome c, which in turn activates a cascade of caspases, ultimately leading to controlled cell death. The Bcl-2 family of proteins plays a crucial regulatory role in this process.

References

• 1. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Photodynamic Therapy and Quantitative Structure–Activity Relationship Studies with Stable Synthetic Near-Infrared-Absorbing Bacteriochlorin Photosensitizers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WST11, a novel water-soluble bacteriochlorophyll derivative; cellular uptake, pharmacokinetics, biodistribution and vascular-targeted photodynamic activity using melanoma tumors as a model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Immunological Response Following Padeliporfin Vascular-Targeted Photodynamic Therapy: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Padeliporfin-mediated vascular-targeted photodynamic therapy (VTP) is an emerging oncologic platform that leverages a light-activated drug to induce tumor-specific necrosis through vascular occlusion. Beyond its direct cytotoxic effects, a growing body of preclinical and clinical evidence indicates that Padeliporfin VTP elicits a robust and multifaceted immunological response. This response is characterized by the induction of immunogenic cell death (ICD), the release of damage-associated molecular patterns (DAMPs), and the subsequent activation of both innate and adaptive immunity. This technical guide provides an in-depth overview of the immunological cascade initiated by Padeliporfin VTP, detailing the key cellular and molecular players, relevant signaling pathways, and experimental methodologies for their investigation. The information presented herein is intended to support further research and development in harnessing the immunomodulatory potential of Padeliporfin VTP for enhanced anti-cancer therapies, including its combination with checkpoint inhibitors.

Introduction to Padeliporfin VTP

Padeliporfin (Tookad®) is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative that acts as a photosensitizer.[1] Administered intravenously, it remains largely confined to the vasculature.[2] Upon activation by non-thermal near-infrared light at a wavelength of 753 nm, Padeliporfin generates reactive oxygen species (ROS), leading to rapid occlusion of the tumor blood vessels, resulting in tumor necrosis.[3][4][5] This targeted approach minimizes damage to surrounding healthy tissues.[6][7] Preclinical and clinical studies have demonstrated the efficacy of Padeliporfin VTP in various solid tumors, including prostate cancer and upper tract urothelial carcinoma.[2][8]

The therapeutic effect of Padeliporfin VTP extends beyond vascular-mediated tumor ablation. The process triggers an inflammatory response and initiates an antitumor immune response, which is a key focus of ongoing research and development.[3][5][6] Preclinical studies have shown that the necrotic cell death induced by Padeliporfin VTP is immunogenic, and there is a strategic interest in combining this therapy with immunomodulatory agents such as anti-PD-L1 checkpoint inhibitors to amplify the systemic anti-tumor immune response.[6]

The Immunological Cascade of Padeliporfin VTP

The immunological response to Padeliporfin VTP is a multi-step process that begins with the induction of immunogenic cell death and culminates in the generation of a systemic anti-tumor immune response.

Induction of Immunogenic Cell Death (ICD)

• Calreticulin (CRT) Exposure: Translocation of CRT to the cell surface acts as an "eat-me" signal for dendritic cells (DCs).

• ATP Secretion: Extracellular ATP serves as a "find-me" signal, attracting antigen-presenting cells (APCs) to the tumor site.

• High Mobility Group Box 1 (HMGB1) Release: Late-stage release of HMGB1 from necrotic cells acts as a pro-inflammatory cytokine.

Activation of Innate Immunity

The release of DAMPs initiates an acute inflammatory response within the tumor microenvironment. This involves the recruitment and activation of innate immune cells:

• Neutrophils: Often the first responders, neutrophils are recruited to the site of inflammation.

• Dendritic Cells (DCs): DAMPs promote the maturation and activation of DCs. These professional APCs engulf tumor antigens from the necrotic tumor cells.

Priming of Adaptive Immunity

Activated DCs migrate to the draining lymph nodes where they present the captured tumor antigens to T lymphocytes. This leads to the priming of a tumor-specific adaptive immune response:

• CD8+ Cytotoxic T Lymphocytes (CTLs): Activated CTLs are capable of recognizing and killing cancer cells that express the specific antigens.

• CD4+ Helper T Cells: These cells play a crucial role in orchestrating the overall immune response, including the activation of CTLs and B cells.

The generation of a memory T cell population is a potential long-term benefit of this immune activation, which could provide lasting protection against tumor recurrence.

Quantitative Data on Immunological Response

While specific quantitative data for Padeliporfin VTP is limited in publicly available literature, data from studies on other vascular-targeted photodynamic therapies and clinical trial results for Padeliporfin VTP in upper tract urothelial carcinoma (UTUC) provide valuable insights.

Table 1: Clinical Efficacy and Safety of Padeliporfin VTP in Low-Grade Upper Tract Urothelial Carcinoma (ENLIGHTED Trial - Interim Analysis)

Parameter	Value	Reference
Efficacy
Complete Response (CR) Rate	73% - 78.8%	[9][10][11]
Partial Response (PR) Rate	13.5% - 18.2%	[9][10][11]
Overall Response Rate (ORR)	86.5%	[9][11]
Disease Recurrence Rate	10.8%	[9][11]
Disease Progression Rate	2.7%	[9][11]
Safety (Grade 1-2 Adverse Events)
Hematuria	14%	[9]
Flank Pain	10%	[9]
Procedural Pain	6.4%	[9]
Dysuria	5.2%	[9]
Urinary Tract Infection	5.2%	[9]
Safety (Grade 3 Serious Adverse Events)
Renal Colic and Flank Pain	Resolved within 2 days	[11]

Experimental Protocols

The following are detailed methodologies for key experiments cited or relevant to the study of the immunological response to Padeliporfin VTP.

Padeliporfin VTP Protocol in a Preclinical Mouse Model

This protocol is based on a study of WST11-VTP in a preclinical prostate cancer model.[3]

• Animal Model: Male severe combined immunodeficiency (SCID) mice, 7-8 weeks old.

• Tumor Induction: Subcutaneous injection of tumor cells.

• VTP Procedure:

  • Anesthesia: Inhaled isoflurane.

  • Photosensitizer Administration: Retro-orbital injection of WST11 (Padeliporfin) at a dose of 9 mg/kg body weight.

  • Light Activation: Illumination of the tumor with a 753 nm diode laser via a 600 µm fiber at a specified light dose.

Clinical Protocol for Padeliporfin VTP in Upper Tract Urothelial Carcinoma (ENLIGHTED Trial)

This protocol is based on the design of the ENLIGHTED Phase 3 clinical trial.[4][5][8][11][12]

• Patient Population: Adults with new or recurrent low-grade, non-invasive upper tract urothelial carcinoma.

• Treatment Phases:

  • Induction Treatment Phase (ITP): 1 to 3 VTP treatments at 4-week intervals until a complete response is achieved.

  • Maintenance Treatment Phase (MTP): For patients achieving a complete response, follow-up with endoscopic evaluation every 3 months for up to 12 months, with the possibility of additional VTP for recurrent tumors.

• Padeliporfin Administration: Intravenous administration of Padeliporfin at a dose of 3.66 mg/kg over 10 minutes.[4]

• Light Delivery: A laser light delivery system emits near-infrared light at 753 nm through an optic fiber inserted via a ureteroscope to the proximity of the tumor for 10 minutes.[4][5]

Immunohistochemistry (IHC) for Immune Cell Infiltration

• Tissue Preparation: Formalin-fixed, paraffin-embedded (FFPE) tumor sections.

• Antigen Retrieval: Heat-induced epitope retrieval.

• Primary Antibody Incubation: Incubation with antibodies specific for immune cell markers (e.g., CD3 for T cells, CD4 for helper T cells, CD8 for cytotoxic T cells, CD68 for macrophages, FoxP3 for regulatory T cells).

• Secondary Antibody and Detection: Use of a labeled secondary antibody and a chromogenic substrate to visualize the stained cells.

• Analysis: Quantification of the number and distribution of immune cells within the tumor microenvironment.

Flow Cytometry for Immune Cell Phenotyping

• Single-Cell Suspension Preparation: Dissociation of fresh tumor tissue into a single-cell suspension.

• Antibody Staining: Incubation of the cell suspension with a panel of fluorescently labeled antibodies against various immune cell surface and intracellular markers.

• Data Acquisition: Analysis of the stained cells using a flow cytometer.

• Data Analysis: Gating and quantification of different immune cell populations and their activation status.

Cytokine Analysis (ELISA or Multiplex Immunoassay)

• Sample Collection: Collection of serum, plasma, or tumor homogenates.

• Assay Performance: Use of enzyme-linked immunosorbent assay (ELISA) or multiplex bead-based immunoassays (e.g., Luminex) to quantify the concentration of various cytokines (e.g., IFN-γ, TNF-α, IL-2, IL-6, IL-10).

• Data Analysis: Calculation of cytokine concentrations based on standard curves.

Signaling Pathways and Visualizations

The immunological response to Padeliporfin VTP involves a complex interplay of signaling pathways. The following diagrams, generated using the DOT language, illustrate key aspects of this process.

Core Mechanism of Padeliporfin VTP Action.

References

• 1. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 3. mdpi.com [mdpi.com]
• 4. clinicaltrials.eu [clinicaltrials.eu]
• 5. urotoday.com [urotoday.com]
• 6. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 7. mskcc.org [mskcc.org]
• 8. urologytimes.com [urologytimes.com]
• 9. targetedonc.com [targetedonc.com]
• 10. onclive.com [onclive.com]
• 11. ASCO – American Society of Clinical Oncology [asco.org]
• 12. ImPact Biotech Shares More Interim Data from ENLIGHTED Study on Padeliporfin VTP in Low-Grade Upper Tract Urothelial Cancer [synapse.patsnap.com]

An In-depth Technical Guide to the Molecular Pathways Activated by Padeliporfin Vascular-Targeted Photodynamic Therapy in Solid Tumors

For Researchers, Scientists, and Drug Development Professionals

Abstract

Padeliporfin-mediated vascular-targeted photodynamic therapy (VTP) is an emerging therapeutic modality for solid tumors that leverages a light-activated drug to induce localized tumor destruction. This technical guide provides a comprehensive overview of the core molecular pathways activated by Padeliporfin VTP. It details the initial photochemical events, the subsequent vascular occlusion and tumor necrosis, and the induction of a systemic anti-tumor immune response. This document synthesizes preclinical and clinical data, presents quantitative findings in structured tables, outlines key experimental methodologies, and provides visual representations of the described mechanisms to serve as a resource for researchers and drug development professionals in oncology.

Core Mechanism of Action

Padeliporfin (WST11), a water-soluble palladium-bacteriochlorophyll derivative, is the key component of this VTP. The therapy is a two-step process initiated by the intravenous administration of Padeliporfin, which primarily remains within the vasculature. This is followed by local illumination of the tumor with near-infrared light at a wavelength of approximately 753 nm.[1] This specific wavelength allows for deep tissue penetration.

Upon activation by light, Padeliporfin generates reactive oxygen species (ROS), including superoxide (B77818) and hydroxyl radicals.[2] This rapid generation of ROS within the tumor vasculature leads to two primary and interconnected effects:

• Vascular Shutdown: The ROS cause immediate and severe damage to the endothelial cells lining the tumor blood vessels, leading to vasoconstriction, platelet aggregation, and thrombus formation. This results in a rapid and complete occlusion of the tumor's blood supply, causing ischemia and subsequent tumor necrosis.[1][3] Preclinical studies have demonstrated that Padeliporfin-mediated photosensitization can occlude the entire tumor vasculature within minutes of treatment.[1]

• Induction of Immunogenic Cell Death (ICD): The acute oxidative stress and hypoxia resulting from vascular collapse trigger a cascade of events leading to immunogenic cell death of tumor cells.[3] This form of cell death is characterized by the release of damage-associated molecular patterns (DAMPs), which act as "danger signals" to the immune system.

Key Molecular Pathways

Generation of Reactive Oxygen Species (ROS)

The fundamental event in Padeliporfin VTP is the light-induced generation of ROS. This process is initiated by the absorption of photons by the Padeliporfin molecule, leading to its excitation and subsequent energy transfer to molecular oxygen.

Fig. 1: Generation of Reactive Oxygen Species by Padeliporfin.

Vascular Occlusion Cascade

The generated ROS directly target the vascular endothelium, initiating a rapid cascade of events that culminates in the complete shutdown of blood flow to the tumor.

Fig. 2: Padeliporfin-induced vascular occlusion cascade.

Immunogenic Cell Death (ICD) and Anti-Tumor Immune Response

Padeliporfin VTP induces a robust anti-tumor immune response, which is a critical component of its therapeutic efficacy.[3] This is initiated by the process of immunogenic cell death (ICD), where dying tumor cells release DAMPs that attract and activate immune cells.

The key DAMPs implicated in ICD are:

• Calreticulin (B1178941) (CRT) exposure: CRT translocates to the surface of dying cells, acting as an "eat me" signal for dendritic cells (DCs).

• High Mobility Group Box 1 (HMGB1) release: HMGB1 is released from the nucleus of necrotic cells and acts as a pro-inflammatory cytokine.

• ATP secretion: Extracellular ATP acts as a "find me" signal for immune cells.

The subsequent immune cascade involves the maturation of dendritic cells, their migration to lymph nodes, and the priming of tumor-specific T cells, leading to a systemic anti-tumor immune response.[3]

Fig. 3: Induction of anti-tumor immunity by Padeliporfin VTP.

Quantitative Data from Clinical Trials

The efficacy of Padeliporfin VTP has been evaluated in several clinical trials for various solid tumors. The following tables summarize key quantitative data.

Table 1: Efficacy of Padeliporfin VTP in Low-Grade Upper Tract Urothelial Cancer (ENLIGHTED Trial - Interim Analysis)

Endpoint	Result	Citation
Complete Response (CR) Rate	73% - 79%	[4][5]
Partial Response (PR) Rate	13.5% - 18.2%	[5][6]
Overall Response Rate (ORR)	86.5%	[6]
Disease Recurrence Rate	10.8%	[6]
Disease Progression Rate	2.7%	[6]

Table 2: Efficacy of Padeliporfin VTP in Localized Prostate Cancer

Endpoint	Result	Follow-up	Citation
Negative Biopsy Rate	83%	6 months	[1]
Necrosis of Planned Treatment Volume	95%	7 days (MRI)	[1]

Experimental Protocols

This section details the methodologies for key experiments cited in the literature, providing a framework for reproducing and building upon these findings.

Preclinical In Vivo Efficacy Studies (Mouse Model)

Fig. 4: Workflow for preclinical in vivo efficacy studies.

• Animal Model: Severe combined immunodeficiency (SCID) mice are commonly used to prevent graft rejection of human tumor xenografts.[7]

• Tumor Cell Implantation: Human prostate cancer cells (or other relevant cell lines) are injected subcutaneously into the flanks of the mice.

• Tumor Growth Monitoring: Tumor volume is measured regularly using calipers.

• Padeliporfin VTP Treatment:

  • Drug Administration: Padeliporfin (e.g., 9 mg/kg body weight) is administered via retro-orbital or intravenous injection.[7]

  • Light Application: Once the drug has distributed, the tumor is illuminated with a 753 nm laser via a fiber optic diffuser at a specified light dose (e.g., 200 J/cm).[1]

• Endpoint Analysis:

  • Tumor Volume: Tumor growth is monitored post-treatment.

  • Histology: Tumors are excised at various time points, fixed in formalin, and embedded in paraffin. Sections are stained with Hematoxylin and Eosin (H&E) to assess the extent of necrosis.

  • Immunohistochemistry (IHC): Sections are stained for markers of interest, such as immune cell infiltration (e.g., CD4+, CD8+ T cells), apoptosis (e.g., cleaved caspase-3), or proliferation (e.g., Ki-67).

Clinical Trial Protocol (ENLIGHTED Study for UTUC)

• Patient Population: Adults with low-grade, non-invasive upper tract urothelial cancer.[8]

• Treatment Protocol:

  • Induction Phase: Patients receive one to three VTP treatments at four-week intervals until a complete response is achieved.[9]

    • Padeliporfin is administered intravenously.

    • A laser fiber is delivered endoscopically to the tumor site, and illumination is applied for 10 minutes.[9]

  • Maintenance Phase: Patients with a complete response are followed with endoscopic evaluation every three months for up to 12 months. Recurrent tumors may be re-treated.[4]

• Efficacy Assessment:

  • Endoscopy: Visual inspection of the tumor site for the absence of visible tumors.[6]

  • Biopsy: Histological confirmation of the absence of cancer cells.[6]

  • Urine Cytology: Analysis of urine for the presence of cancer cells.[6]

• Safety Monitoring: Adverse events are monitored and graded according to standard criteria.

In Vitro Assessment of Immunogenic Cell Death

• Cell Culture: Cancer cell lines are cultured under standard conditions.

• Padeliporfin VTP Treatment: Cells are incubated with Padeliporfin at various concentrations, followed by illumination with a 753 nm light source.

• Calreticulin (CRT) Exposure:

  • Method: Flow cytometry.

  • Protocol: Cells are stained with an anti-CRT antibody conjugated to a fluorophore and a viability dye. The fluorescence intensity on the surface of viable cells is quantified.

• HMGB1 Release:

  • Method: ELISA or Western blot.

  • Protocol: The supernatant from treated cells is collected, and the concentration of HMGB1 is measured using a commercially available ELISA kit or by Western blot analysis.

• ATP Secretion:

  • Method: Luminescence-based assay.

  • Protocol: A luciferin/luciferase-based reagent is added to the cell supernatant, and the resulting luminescence, which is proportional to the ATP concentration, is measured.

Conclusion

Padeliporfin VTP represents a promising treatment modality for solid tumors, acting through a dual mechanism of rapid vascular occlusion and the induction of a systemic anti-tumor immune response. The core of its efficacy lies in the light-activated generation of ROS, which triggers a cascade of molecular and cellular events leading to tumor destruction. The induction of immunogenic cell death is a key component of its long-term efficacy, transforming the tumor microenvironment into a site of active anti-tumor immunity. Further research into the specific molecular pathways of ICD activated by Padeliporfin, as well as the optimization of combination therapies with immunomodulatory agents, holds the potential to further enhance the clinical benefit of this innovative therapy.

References

• 1. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onclive.com [onclive.com]
• 3. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 4. Quantitation of calreticulin exposure associated with immunogenic cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methods for measuring HMGB1 release during immunogenic cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. targetedonc.com [targetedonc.com]
• 7. mdpi.com [mdpi.com]
• 8. mskcc.org [mskcc.org]
• 9. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]

Protocols & Analytical Methods

Application Notes and Protocols for Padeliporfin-Mediated Vascular-Targeted Photodynamic Therapy (VTP) in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the administration of Padeliporfin (also known as WST11 or TOOKAD® Soluble) and the subsequent light delivery for vascular-targeted photodynamic therapy (VTP) in preclinical cancer models.

Introduction to Padeliporfin VTP

Padeliporfin is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative that acts as a photosensitizer.[1] It is utilized in a minimally invasive cancer treatment modality known as vascular-targeted photodynamic therapy (VTP).[2] The core principle of Padeliporfin VTP lies in its ability to selectively destroy tumor vasculature, leading to a cascade of events that result in tumor necrosis and an anti-tumor immune response.[2]

Upon intravenous administration, Padeliporfin remains largely confined within the bloodstream.[1][3] When activated by non-thermal, near-infrared laser light at a specific wavelength (approximately 753 nm), it generates reactive oxygen species (ROS).[4] This ROS production triggers a rapid occlusion of the tumor's blood vessels, effectively cutting off its supply of oxygen and nutrients.[1][2] This targeted vascular shutdown leads to coagulative necrosis of the tumor tissue while minimizing damage to the surrounding healthy tissues.[2]

Mechanism of Action Signaling Pathway

The activation of Padeliporfin by light initiates a signaling cascade that culminates in vascular shutdown and tumor cell death. The key steps are outlined in the diagram below.

Padeliporfin VTP mechanism of action.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for Padeliporfin administration and light delivery in various preclinical models based on published studies.

Table 1: Padeliporfin Dosage and Administration in Preclinical Models

Animal Model	Tumor Type	Padeliporfin (WST11) Dosage	Administration Route	Infusion/Injection Time
Mouse	Melanoma Xenograft	9 mg/kg	Intravenous (bolus)	Not specified
Mouse	Orthotopic Bladder Cancer	Not specified	Intravenous	Not specified
Mouse	Urothelial Carcinoma Xenograft	9 mg/kg	Intravenous (infusion)	5 minutes
Rat	Healthy	10 mg/kg	Intravenous (infusion)	20 minutes
Swine	Healthy Upper Urinary Tract	4 mg/kg	Intravenous (infusion)	Not specified
Human (Clinical Trial)	Localized Prostate Cancer	2, 4, or 6 mg/kg	Intravenous (infusion)	10 minutes

Table 2: Light Delivery Parameters in Preclinical Models

Animal Model	Tumor Type	Wavelength	Power Density / Fluence	Illumination Time
Mouse	Melanoma Xenograft	Not specified	100 mW/cm²	5 minutes
Mouse	Urothelial Carcinoma Xenograft	753 nm	150 mW/cm²	10 minutes
Swine	Healthy Upper Urinary Tract	Not specified	50 mW/cm or 200 mW/cm	10 minutes
Human (Clinical Trial)	Localized Prostate Cancer	753 nm	200 J/cm or 300 J/cm	Not specified

Detailed Experimental Protocols

The following are detailed protocols for Padeliporfin VTP in common preclinical models.

General Experimental Workflow

The general workflow for a Padeliporfin VTP experiment in a preclinical model is depicted below.

References

• 1. Protocol for standardized intrathymic injection in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 3. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. onclive.com [onclive.com]

Application Notes and Protocols for In Vitro Determination of Padeliporfin Photosensitivity and Cytotoxicity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Padeliporfin (WST11) is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative employed as a photosensitizer in vascular-targeted photodynamic therapy (VTP).[1] Upon intravenous administration, Padeliporfin remains largely confined to the vasculature.[2] Localized activation by near-infrared light (approximately 753 nm) triggers a cascade of events, primarily the generation of reactive oxygen species (ROS), leading to rapid vascular occlusion and subsequent tumor cell death through both necrosis and apoptosis.[2][3][4] This targeted approach minimizes damage to surrounding healthy tissues.[3]

These application notes provide detailed protocols for in vitro assays to characterize the photosensitivity and cytotoxic effects of Padeliporfin. The described methods will enable researchers to quantify cell viability, distinguish between apoptotic and necrotic cell death pathways, and measure the induction of reactive oxygen species.

Mechanism of Action

Padeliporfin's mechanism of action is initiated by its activation with a specific wavelength of light.[3] This activation leads to the production of ROS, which are highly reactive molecules that cause oxidative damage to cellular components, particularly the endothelial cells lining the tumor vasculature.[2][3] This damage results in vascular shutdown, depriving the tumor of oxygen and nutrients and leading to cell death.[3][4] The primary modes of cell death induced by Padeliporfin-VTP are necrosis, resulting from the acute ischemic environment, and apoptosis.[3][4]

Below is a diagram illustrating the proposed signaling pathway of Padeliporfin-mediated photodynamic therapy.

References

• 1. Quantification of apoptosis and necrosis by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of ROS using oxidized DCFDA and flow-cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Technology & Innovation ImPact Biotech [impactbiotech.com]

Application Notes & Protocols: Padeliporfin-Based Photodynamic Therapy for Upper Tract Urothelial Carcinoma (UTUC)

Audience: Researchers, scientists, and drug development professionals.

Introduction Upper Tract Urothelial Carcinoma (UTUC) accounts for 5-10% of all urothelial cancers, with a peak incidence in individuals between 70 and 90 years of age.[1] While low-grade UTUC has a favorable prognosis, it is often characterized by high recurrence rates.[2] The standard treatment, radical nephroureterectomy (removal of the kidney and ureter), is associated with significant morbidity, including a high risk of subsequent chronic kidney disease.[3][4] This has driven the need for effective, kidney-sparing treatment alternatives.[2][3][5] Padeliporfin-based Vascular-Targeted Photodynamic Therapy (VTP) is an emerging, minimally invasive approach designed to ablate tumors while preserving renal function.[3][6]

Padeliporfin VTP Technology Padeliporfin (also known as WST11 or TOOKAD® Soluble) is a water-soluble, palladium-bacteriochlorophyll-derived photosensitizing agent.[7][8] It is the core component of a combination therapy known as Vascular-Targeted Photodynamic Therapy (VTP).[7][9] The treatment is a two-part process:

• Intravenous (IV) administration of the inactive Padeliporfin drug.[10]

• Local activation of the drug at the tumor site using non-thermal, near-infrared laser light delivered via a fiber-optic probe.[1][9][10]

This approach allows for precise, localized tumor destruction with minimal damage to surrounding healthy tissue.[9][10]

Mechanism of Action

Upon intravenous infusion, Padeliporfin has a short half-life and remains confined to the vasculature.[11] The drug is activated by endoluminal illumination with near-infrared laser light at a wavelength of 753 nm.[1][12] This light activation triggers a non-thermal cascade of events, starting with the rapid generation of reactive oxygen species (ROS).[12] The ROS cause acute occlusion of the tumor's blood vessels, leading to rapid, localized necrosis and tumor cell death.[8][9] Pre-clinical and clinical observations suggest this process may also induce an anti-tumor immune response.[9][12]

Padeliporfin VTP Mechanism of Action.

Clinical Trial Protocols: The ENLIGHTED Study

The primary investigation into Padeliporfin VTP for low-grade UTUC is the Phase 3 ENLIGHTED trial (NCT04620239).[13][14][15]

Study Design:

• A Phase 3, single-arm, non-randomized, open-label pivotal study conducted across sites in the United States, European Union, and Israel.[12][13][16]

• The target enrollment is 100 patients with low-grade UTUC.[12][13]

Patient Eligibility (Key Criteria):

• Inclusion: Patients must have up to two biopsy-proven, low-grade UTUC lesions. The index tumor size must be ≤15 mm in the kidney or ≤20 mm in the ureter, with an absence of high-grade cells on cytology.[12][14][15]

• Exclusion: Key exclusion criteria include current or prior high-grade or muscle-invasive urothelial carcinoma, carcinoma in situ (CIS) in the upper tract, or a history of invasive (T2 or higher) urothelial carcinoma within the past two years.[12][14]

Treatment Protocol: The protocol consists of an Induction Phase, a Maintenance Phase, and a Long-Term Follow-up period.[7][16][17]

• Drug Administration: Padeliporfin is administered as an intravenous infusion at a dose of 3.66 mg/kg over 10 minutes.[7] The procedure is performed under anesthetic and low-light conditions.[15][16]

• Light Delivery: A flexible ureteroscope is used to position a 20-40 mm optical laser light diffuser fiber in proximity to the tumor.[7][15][16]

• Activation: Following the Padeliporfin infusion, the laser is activated to illuminate the target area for 10 minutes.[7][13][16] The fiber can be repositioned to treat up to three distinct areas within the upper tract during a single session.[16]

Treatment Phases:

• Induction Treatment Phase (ITP): Patients receive one to three VTP treatments, each spaced four weeks apart. The primary goal is to achieve a Complete Response (CR), defined as the absence of a visible tumor on endoscopy, negative urinary cytology, and a negative for-cause biopsy.[2][7][16]

• Maintenance Treatment Phase (MTP): Patients who achieve CR enter a 12-month maintenance phase. They are monitored via endoscopic evaluation every three months and receive additional VTP for any treatable tumor recurrence.[2][11][16]

• Long-Term Follow-up: After completing the maintenance phase, patients are followed for up to an additional 48 months to assess long-term outcomes, including durability of response and kidney preservation.[7][16]

ENLIGHTED Study Clinical Trial Workflow.

Quantitative Data Summary

The following tables summarize the efficacy and safety data from clinical trials of Padeliporfin VTP in UTUC.

Table 1: Efficacy of Padeliporfin VTP in UTUC

Study Phase	Patient Cohort (n)	Complete Response (CR)	Partial Response (PR)	Overall Response Rate (ORR)	Recurrence Rate	Disease Progression	Citation(s)
Phase 3 ENLIGHTED	37 (Efficacy-evaluable)	73%	13.5%	86.5%	10.8%	2.7%	[14][15]
Phase 3 ENLIGHTED	33 (Evaluable at Visit 2)	78.8%	18.2%	97%	-	-	[18]
Phase 3 ENLIGHTED	13 (First patients)	77%	23%	100%	-	-	[13]
Phase 1	19	68% (Final, after 2nd Tx)	-	94% (Initial, CR+PR)	-	-	[5][19]
Phase 1	14	64% (After 1st Tx)	-	-	29%	-	[6]

Table 2: Safety Profile & Adverse Events (ENLIGHTED Phase 3)

Adverse Event (AE) Category	Frequency / Details	Citation(s)
Most Frequent Treatment-Emergent AEs (Grade 1-2)	Hematuria (14%), Flank Pain (10%), Procedural Pain (6.4%), Dysuria (5.2%), Urinary Tract Infection (5.2%), Abdominal Pain (4.7%), Vomiting (4.7%), Fatigue (4%), Nausea (3.5%). Most events resolved within a few days.	[15][18]
Serious AEs (SAEs)	9.2% of patients experienced a Grade 3 SAE.	[12][15][18]
Treatment-Related Grade 3 SAEs	Renal colic and flank pain were reported, with both resolving within 2 days.	[12][15][18]
Other Safety Notes	No ureteral strictures associated with the treatment were identified during follow-up in the Phase 1 trial.	[5][19]

Conclusion Padeliporfin-based VTP is a promising, organ-sparing therapeutic modality for patients with low-grade upper tract urothelial carcinoma.[3] Interim data from the Phase 3 ENLIGHTED study demonstrates high rates of complete response and an overall favorable safety profile, with most adverse events being mild and transient.[14][15][18] The detailed protocol allows for targeted tumor ablation while preserving kidney function.[1][2] The results suggest that Padeliporfin VTP could become a valuable addition to the treatment landscape for UTUC, offering a minimally invasive alternative to more radical surgical procedures.[12][15]

References

• 1. urotoday.com [urotoday.com]
• 2. The Future of Vascular-Targeted Photodynamic Therapy in Low-Grade Upper Tract Urothelial Carcinoma - American Urological Association [auanews.net]
• 3. JU INSIGHT Phase I Trial of Vascular-targeted Photodynamic Therapy for Upper Tract Urothelial Carcinoma - American Urological Association [auanews.net]
• 4. urotoday.com [urotoday.com]
• 5. Final Results of a Phase I Trial of WST-11 (TOOKAD Soluble) Vascular-Targeted Photodynamic Therapy for Upper Tract Urothelial Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ascopubs.org [ascopubs.org]
• 7. clinicaltrials.eu [clinicaltrials.eu]
• 8. targetedonc.com [targetedonc.com]
• 9. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 10. mskcc.org [mskcc.org]
• 11. youtube.com [youtube.com]
• 12. urotoday.com [urotoday.com]
• 13. urologytimes.com [urologytimes.com]
• 14. onclive.com [onclive.com]
• 15. ascopubs.org [ascopubs.org]
• 16. auajournals.org [auajournals.org]
• 17. MUSC Hollings Cancer Center Clinical Trials | Charleston, SC [hollingscancercenter.org]
• 18. onclive.com [onclive.com]
• 19. Final Results of a Phase I Trial of WST-11 (TOOKAD Soluble) Vascular-targeted Photodynamic Therapy for Upper Tract Urothelial Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dosimetry Calculations for Padeliporfin-Mediated Vascular-Targeted Photodynamic Therapy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Padeliporfin (Tookad®), a palladium-bacteriopheophorbide derivative, is a vascular-targeting photosensitizer utilized in a minimally invasive cancer treatment known as vascular-targeted photodynamic therapy (VTP).[1][2][3] This therapy involves the intravenous administration of Padeliporfin, which is subsequently activated by non-thermal near-infrared (NIR) laser light directed at the tumor.[4][5] The light activation of Padeliporfin within the tumor vasculature triggers a cascade of events leading to rapid vascular occlusion, coagulative necrosis of the tumor tissue, and induction of an anti-tumor immune response.[4]

Accurate dosimetry, encompassing both the drug dosage and the light dose, is critical for the safety and efficacy of Padeliporfin VTP.[6] This document provides a summary of dosimetry parameters from clinical studies, detailed clinical protocols, and visualizations of the key processes involved.

Quantitative Data from Clinical Trials

The following tables summarize the key dosimetry parameters and outcomes from various clinical trials of Padeliporfin VTP for different cancer types.

Table 1: Padeliporfin VTP Dosimetry for Localized Prostate Cancer

Padeliporfin (WST11) Dose	Laser Wavelength	Light Fluence	Light Power	Key Outcomes	Reference
2, 4, or 6 mg/kg	753 nm	200 J/cm	150 mW/cm	At 4 mg/kg and 200 J/cm, 95% of the planned treatment volume showed necrosis, with an 83% negative biopsy rate at 6 months.[2][7]	[2][7]
4 mg/kg	753 nm	200 J/cm	Not specified	Significant decrease in PSA levels and prostate volume.[7]	[7]
4 or 6 mg/kg	753 nm	200 or 300 J/cm	Not specified	Phase II trial to determine optimal treatment conditions for tumor ablation.	[2]
4 mg/kg	753 nm	200 J/cm	Not specified	Phase III trial showed a good safety profile and efficacy.[2]	[2]

Table 2: Padoporfin (B1678280) (WST09) VTP Dosimetry for Recurrent Prostate Cancer

Padoporfin (WST09) Dose	Laser Wavelength	Light Fluence	Key Outcomes	Reference
0.1, 0.25, 0.5, 1, and 2 mg/kg	Not specified	100 J/cm	Phase I/IIa trial demonstrating safety.	[1]
2 mg/kg	763 nm	100 to 300 J/cm	Increased radiation fluence improved therapeutic effect.	[2]
Up to 2 mg/kg	763 nm	Up to 360 J/cm²	Lesion formation is strongly drug and light dose-dependent.	[2]
2 mg/kg	Not specified	D90 > 23 J/cm²	A complete response required a light dose of at least 23 J/cm² in 90% of the prostate volume. Eight of 13 patients receiving this dose were biopsy-negative at 6 months.	[8]

Table 3: Padeliporfin VTP Dosimetry for Other Cancers

Cancer Type	Padeliporfin Dose	Laser Wavelength	Light Fluence/Power	Key Outcomes	Reference
Pancreatic Ductal Adenocarcinoma (Stage III)	Single dose	Not specified	200, 400, and 600 mW/cm for 10 minutes	Light dose escalation study to determine safety and tolerability.	[9]
Peripheral Lung Cancer (Stage 1A1/1A2)	Not specified	Not specified	Light dose titration study	Phase 1/1b safety, feasibility, and light dose titration study.	[10]
Low-Grade Upper Tract Urothelial Cancer (UTUC)	Not specified	753 nm	100-200 mW/cm (MTD)	At the maximum tolerated dose (MTD) of 200 mW/cm, the response rate at 30 days was 94% (50% complete response, 44% partial response). A final complete response rate of 68% was observed after a second VTP.[11]	[5][11][12]

Experimental and Clinical Protocols

Patient Selection and Preparation

• Inclusion Criteria: Typically includes patients with localized, low-risk tumors, such as localized prostate cancer with a Gleason score ≤ 7 and PSA < 20 µg/L, or non-invasive low-grade upper tract urothelial cancer.[2][5] For pancreatic cancer trials, patients with unresectable Stage III disease and a life expectancy of at least 3 months are considered.[9]

• Exclusion Criteria: Often includes patients with metastatic disease, recent chemotherapy, or other cancers within the last 2 years.[9]

• Informed Consent: All patients must provide written informed consent prior to any study-related procedures.[9]

Padeliporfin Administration

• Dosage: Padeliporfin is administered intravenously. A common dosage for prostate cancer is 4 mg/kg.[2][7]

• Infusion: The drug is typically infused over a 10-minute period.[2]

Laser Light Delivery

• Light Source: A diode laser emitting NIR light at a wavelength of 753 nm or 763 nm is used.[2][11]

• Light Delivery System: For prostate cancer, cylindrical light-diffusing optical fibers are inserted transperineally into the prostate under ultrasound guidance.[2][8] For UTUC, the optic fiber is delivered to the target lesion via an endoscope.[11] For pancreatic cancer, light is delivered inside the pancreas through an artery.[9]

• Treatment Planning: Computer-aided treatment planning is employed to determine the optimal number and position of optical fibers to achieve the desired light dose distribution throughout the target volume.[8][13]

Dosimetry and Monitoring

• Light Dose Calculation: The light dose is expressed as fluence (J/cm) or power (mW/cm).[2][9] The "light density index" (LDI) is also a predictor of treatment outcome.[2]

• Real-time Monitoring: Online dosimetry systems can be used to monitor the light fluence and photosensitizer concentration during treatment.[1][6]

Post-Treatment Evaluation

• Imaging: Contrast-enhanced MRI is used to assess the treatment response, typically by observing hypovascular lesions which indicate tissue necrosis.[2][14]

• Biopsy: Transrectal ultrasound-guided biopsies are performed to histologically confirm the absence or presence of cancer cells in the treated area.[2][14]

• Biomarkers: Serum prostate-specific antigen (PSA) levels are monitored as an indicator of treatment response in prostate cancer.[2][7]

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of action of Padeliporfin VTP.

Clinical Workflow

Caption: Generalized clinical workflow for Padeliporfin VTP.

Dosimetry Calculation Logic

Caption: Logical flow for Padeliporfin VTP dosimetry planning.

References

• 1. Frontiers | Photodynamic therapy for prostate cancer: Recent advances, challenges and opportunities [frontiersin.org]
• 2. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 5. urotoday.com [urotoday.com]
• 6. Clinical PDT dose dosimetry for pleural Photofrin-mediated photodynamic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 9. Padeliporfin VTP for Pancreatic Cancer · Recruiting Participants for Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 10. PAN Foundation Trial Finder [trialfinder.panfoundation.org]
• 11. ascopubs.org [ascopubs.org]
• 12. onclive.com [onclive.com]
• 13. Vascular targeted photodynamic therapy with TOOKAD® Soluble (WST11) in localized prostate cancer: efficiency of automatic pre-treatment planning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scilit.com [scilit.com]

Application Notes and Protocols for Monitoring Tumor Response Following Padeliporfin-Mediated Vascular Targeted Photodynamic Therapy (VTP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Padeliporfin-mediated Vascular Targeted Photodynamic Therapy (VTP) is a novel oncological treatment that utilizes a photosensitizing agent, Padeliporfin, activated by non-thermal laser light to selectively destroy tumor vasculature.[1][2] This mechanism induces rapid tumor necrosis and can stimulate an anti-tumor immune response.[1] Effective monitoring of tumor response is critical for evaluating treatment efficacy, guiding subsequent therapeutic decisions, and advancing the clinical development of this modality. These application notes provide an overview of key monitoring techniques and detailed protocols for their implementation.

Application Notes

A multi-modal approach is recommended for the comprehensive assessment of tumor response to Padeliporfin VTP, encompassing anatomical imaging, functional imaging, serum biomarker analysis, and histopathological evaluation.

Key Monitoring Techniques:

• Anatomical and Functional Imaging: Gadolinium-enhanced Magnetic Resonance Imaging (MRI) is a cornerstone for monitoring, allowing for the visualization of treatment-induced avascularity and necrosis within the tumor.[3] Diffusion-Weighted MRI (DW-MRI) offers a non-invasive method for assessing early treatment effects by measuring changes in the apparent diffusion coefficient (ADC) of water molecules in the tissue, which typically increases in necrotic regions.[4]

• Serum Biomarkers: For prostate cancer, a significant decrease in serum Prostate-Specific Antigen (PSA) levels is a key indicator of a positive treatment response.[3][5]

• Histopathological Analysis: Tissue biopsies remain the gold standard for confirming the absence of viable cancer cells post-treatment and identifying histological changes such as fibrosis.[3][5]

• Endoscopic Evaluation: In the context of upper tract urothelial carcinoma (UTUC), direct endoscopic visualization is a primary method for assessing the presence or absence of tumors.[6][7][8]

• Patient-Reported Outcomes: Standardized questionnaires, such as the International Prostate Symptom Score (IPSS) and the International Index of Erectile Function-5 (IIEF-5) for prostate cancer patients, are valuable for assessing the impact of treatment on quality of life.[3][9]

Quantitative Data Summary

The following tables summarize quantitative data on tumor response from clinical trials investigating Padeliporfin VTP.

Table 1: Efficacy of Padeliporfin VTP in Low-Grade Upper Tract Urothelial Cancer (ENLIGHTED Trial) [6][7][8][10][11]

Efficacy Endpoint	Reported Rate	Citation
Complete Response (CR)	73% - 78.8%	[6][7][8][10][11]
Partial Response (PR)	13.5% - 18.2%	[7][8][10]
Overall Response Rate	86.5%	[7][8][11]
Disease Recurrence	10.8%	[7][8][11]
Disease Progression	2.7%	[7][8][11]

Table 2: Oncological Outcomes of Padeliporfin VTP in Low-Risk Prostate Cancer [5]

Outcome Measure	Result	Follow-up Duration	Citation
Absence of Clinically Significant Cancer in Treated Lobes	82%	68 months (median)	[5]
Avoidance of Radical Therapy	76%	68 months (median)	[5]
Median PSA Decrease at 6 Months	41%	6 months	[5]
Median Progression-Free Survival	86 months	68 months (median)	[5]

Experimental Protocols

Protocol 1: Monitoring Tumor Response using Gadolinium-Enhanced MRI

This protocol is based on methodologies reported in clinical trials of Padeliporfin VTP.[3]

• Baseline Imaging: Perform a baseline gadolinium-enhanced MRI of the target tumor region prior to Padeliporfin VTP.

• Image Acquisition Parameters:

  • Utilize a high-field MRI scanner (e.g., 1.5T or 3T).

  • Acquire T1-weighted, T2-weighted, and diffusion-weighted sequences.

  • Administer a standard dose of a gadolinium-based contrast agent intravenously.

  • Acquire dynamic contrast-enhanced (DCE) sequences to assess vascular perfusion.

• Post-Treatment Imaging: Repeat the MRI protocol at specified time points post-VTP (e.g., 7 days, 3 months, 6 months, and 12 months). The 7-day post-treatment scan is particularly important for assessing the initial extent of necrosis.[3]

• Image Analysis:

  • Compare pre- and post-treatment scans to identify regions of non-enhancement, which correspond to avascularity and necrosis.[3]

  • Quantify the volume of the necrotic zone.

  • For DW-MRI, calculate the Apparent Diffusion Coefficient (ADC) values. An increase in ADC is indicative of treatment-induced necrosis.[4] .

Protocol 2: Serum PSA Monitoring for Prostate Cancer

This protocol is a standard of care for monitoring prostate cancer treatment response.[3][5]

• Baseline Measurement: Obtain a baseline serum PSA level before Padeliporfin VTP.

• Sample Collection: Collect peripheral blood samples in serum separator tubes.

• Post-Treatment Monitoring: Measure serum PSA levels at regular intervals post-treatment (e.g., 3 months, 6 months, and then every 6 months).[5]

• Data Analysis:

  • Calculate the percentage decrease in PSA from baseline. A significant drop is indicative of a favorable response.[5]

  • Monitor for any subsequent rise in PSA, which may indicate disease recurrence.

Protocol 3: Histopathological Assessment via Biopsy

This protocol outlines the general steps for obtaining and analyzing biopsy samples.[3][5]

• Biopsy Procedure:

  • At a predetermined time point post-treatment (e.g., 6 months), obtain tissue biopsies from the treated area under appropriate guidance (e.g., ultrasound).[3][5]

• Tissue Fixation and Processing:

  • Immediately fix the biopsy cores in 10% neutral buffered formalin for 24-48 hours.

  • Process the fixed tissue through graded alcohols and xylene, and embed in paraffin (B1166041) wax.

• Histological Staining:

  • Section the paraffin-embedded tissue at 4-5 µm thickness.

  • Stain sections with Hematoxylin and Eosin (H&E) for general morphological assessment.

• Pathological Evaluation:

  • A qualified pathologist should examine the slides for the presence or absence of viable tumor cells.

  • Assess for treatment-related changes, such as necrosis, fibrosis, and inflammation.

Visualizations

Caption: Mechanism of action of Padeliporfin VTP.

Caption: Experimental workflow for monitoring tumor response.

References

• 1. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 2. youtube.com [youtube.com]
• 3. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diffusion-Weighted MRI for Monitoring Tumor Response to Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vascular Targeted Photodynamic Therapy with Padeliporfin for Low Risk Prostate Cancer Treatment: Midterm Oncologic Outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. urologytimes.com [urologytimes.com]
• 7. targetedonc.com [targetedonc.com]
• 8. ascopubs.org [ascopubs.org]
• 9. ImPact Biotech Presents Updated Efficacy Data from Evaluation of Padeliporfin VTP in LG UTUC and IntermediateRisk Prostate Cancer at AUA 2025 ImPact Biotech [impactbiotech.com]
• 10. onclive.com [onclive.com]
• 11. onclive.com [onclive.com]

Padeliporfin (WST11): Formulation and Solubility for Experimental Research

Application Notes and Protocols

Introduction

Padeliporfin, also known by the trade name TOOKAD® Soluble or as WST11, is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative developed as a photosensitizer for vascular-targeted photodynamic therapy (VTP).[1][2][3][4] VTP is a minimally invasive therapeutic modality that combines a photosensitizing agent, light, and oxygen to induce tissue necrosis with high spatial selectivity.[5][6] Upon intravenous administration, Padeliporfin remains largely confined within the vasculature.[1][7] Subsequent local activation by near-infrared (NIR) light at a specific wavelength (approximately 753 nm) triggers the generation of cytotoxic reactive oxygen species (ROS), leading to rapid occlusion of the tumor's blood vessels and subsequent tumor death.[8][9]

These application notes provide detailed information on the formulation and solubility of Padeliporfin for preclinical and experimental research, along with standardized protocols for its use in VTP studies.

Physicochemical Properties and Solubility

Padeliporfin's utility in VTP is significantly enhanced by its solubility in aqueous solutions, which distinguishes it from earlier, more lipophilic photosensitizers that required solubilizing agents.[7] This property facilitates its rapid distribution within the circulatory system and swift clearance from the body, minimizing photosensitivity side effects.[4][8]

Table 1: Physicochemical Properties of Padeliporfin

Property	Value	Reference
Chemical Name	Padeliporfin, WST11, Stakel	[10]
Molecular Formula	C37H43N5O9PdS (Free Base)	[3]
C37H41K2N5O9PdS (Dipotassium Salt)	[10]
Molecular Weight	840.3 g/mol (Free Base)	[3]
916.43 g/mol (Dipotassium Salt)	[10]
logP	-0.19	[7]
Maximum Absorption	~753 nm	[4][8]

Table 2: Solubility of Padeliporfin

Solvent	Solubility	Notes	Reference
Aqueous Solutions	Soluble	The dipotassium (B57713) salt form is readily soluble in aqueous media.	[7]
Phosphate-Buffered Saline (PBS)	Soluble	Recommended vehicle for in vivo administration.	[11]
Cell Culture Medium	Soluble	Can be dissolved directly in medium for in vitro experiments.	[11]
Dimethyl Sulfoxide (DMSO)	Soluble	[10]
Dichloromethane	Soluble	The free base may show solubility in organic solvents.	[3]

Protocols for Experimental Research

Protocol 1: Preparation of Padeliporfin Stock Solutions

This protocol details the preparation of Padeliporfin solutions for in vitro and in vivo applications. Padeliporfin is light-sensitive; all steps should be performed with minimal exposure to light.

Materials:

• Padeliporfin (WST11) powder

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile cell culture medium (e.g., DMEM)

• Sterile, light-protected microcentrifuge tubes or vials

• Vortex mixer

Methodology for In Vivo Administration:

• Weigh the desired amount of Padeliporfin powder in a light-protected tube.

• Add the required volume of sterile PBS to achieve the target concentration (e.g., for a 4 mg/kg dose in a 20g mouse with a 100 µL injection volume, a concentration of 0.8 mg/mL is needed).

• Vortex the solution thoroughly until the powder is completely dissolved.

• Keep the solution protected from light and use it promptly after preparation. For intravenous administration, the solution should be administered as a bolus or a short infusion.[7]

Methodology for In Vitro Assays:

• Prepare a concentrated stock solution by dissolving Padeliporfin powder directly in sterile cell culture medium or DMSO.[10][11]

• Vortex until fully dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Perform serial dilutions directly in the culture medium to achieve the desired final concentrations for treating cells.

• Store the stock solution at -20°C for long-term storage, protected from light.[10]

Protocol 2: Preclinical Vascular-Targeted Photodynamic Therapy (VTP)

This protocol provides a generalized workflow for conducting a VTP experiment in a preclinical tumor model (e.g., subcutaneous melanoma in mice).[12]

Table 3: Key Parameters for Preclinical Padeliporfin VTP

Parameter	Recommended Value	Reference
Animal Model	Subcutaneous tumor model (e.g., M2R melanoma)	[11][12]
Drug Dosage	2 - 6 mg/kg	[7]
Administration Route	Intravenous (IV) bolus injection	[7]
Drug-Light Interval	Short; light can be applied within minutes of injection.	[2][7]
Light Wavelength	753 nm	[7][8]
Light Fluence (Dose)	200 J/cm	[7]
Light Delivery	Interstitial optical fibers	[7]

Experimental Methodology:

• Tumor Implantation: Implant tumor cells subcutaneously in the flank of the host animal (e.g., mouse). Allow the tumor to grow to a palpable size.

• Anesthesia: Anesthetize the animal using a standard, approved protocol.

• Padeliporfin Administration: Administer the freshly prepared Padeliporfin solution via intravenous (e.g., tail vein) injection.[7]

• Light Delivery: Within minutes of injection, insert a diffusing optical fiber, connected to a 753 nm laser, directly into the tumor mass.

• Illumination: Deliver the specified light dose (e.g., 200 J/cm) to the tumor.[7]

• Post-Treatment Monitoring: Monitor the animal for recovery from anesthesia. In the following days, measure tumor volume and observe for signs of necrosis. Treatment efficacy can be assessed by MRI 7 days post-treatment.[7]

Caption: Experimental workflow for preclinical Padeliporfin-VTP.

Mechanism of Action

The therapeutic effect of Padeliporfin VTP is initiated by light activation and culminates in targeted vascular destruction and immunogenic cell death.[9]

• Administration and Distribution: Following intravenous injection, Padeliporfin binds to serum albumin and circulates within the bloodstream, with minimal leakage into the surrounding tissues.[1][4][12]

• Photoactivation: When NIR light (753 nm) is delivered to the tumor, Padeliporfin molecules within the tumor vasculature absorb the light energy.[8]

• ROS Generation: The activated Padeliporfin rapidly transfers this energy to molecular oxygen, generating highly cytotoxic reactive oxygen species (ROS), including singlet oxygen and hydroxyl radicals.[1][8]

• Vascular Shutdown: These ROS cause acute oxidative damage to the endothelial cells lining the tumor blood vessels, triggering a cascade that results in rapid vascular occlusion, stasis, and local hypoxia.[1][2][8]

• Tumor Necrosis: Deprived of blood supply, the tumor undergoes extensive necrosis.[4]

• Immune Response: The necrotic cell death has been shown to activate an anti-tumor immune response, which may contribute to the overall therapeutic outcome and potentially target remote tumors.[1][9]

Caption: Mechanism of action for Padeliporfin-VTP.

Pharmacokinetic Data

Padeliporfin is characterized by its rapid clearance from the circulation, which is a key safety feature. The majority of its elimination is handled by the liver.[12]

Table 4: Summary of Preclinical Pharmacokinetic Parameters

Parameter	Species	Dose	Value	Reference
Cmax	Mouse	6 mg/kg (IV bolus)	~52 mg/L	[1][7]
Tmax	Mouse	6 mg/kg (IV bolus)	2 minutes	[1][7]
Half-life (t½)	Mouse	6 mg/kg (IV bolus)	1.65 minutes	[7][12]
Half-life (t½)	Rat	10 mg/kg	0.37 hours	[4]
Volume of Distribution (Vd)	Mouse	6 mg/kg (IV bolus)	2.12 mL	[7]
Clearance Rate	Mouse	6 mg/kg (IV bolus)	0.89 mL/min	[7]

References

• 1. Padeliporfin | C37H43N5O9PdS | CID 171041442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What is Padeliporfin used for? [synapse.patsnap.com]
• 3. Buy Padeliporfin (EVT-278279) | 759457-82-4 [evitachem.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. Vascular-targeted photodynamic therapy with TOOKAD® Soluble in localized prostate cancer: standardization of the procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Facebook [cancer.gov]
• 7. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 9. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 10. medkoo.com [medkoo.com]
• 11. scispace.com [scispace.com]
• 12. WST11, a novel water-soluble bacteriochlorophyll derivative; cellular uptake, pharmacokinetics, biodistribution and vascular-targeted photodynamic activity using melanoma tumors as a model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Interstitial Light Delivery in Padeliporfin VTP

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of optical fibers for interstitial light delivery in Padeliporfin Vascular-Targeted Photodynamic Therapy (VTP). This document includes detailed experimental protocols derived from clinical trial data and presents quantitative data in a structured format to facilitate research and development in this promising cancer treatment modality.

Introduction to Padeliporfin VTP

Padeliporfin (Tookad®) is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative that acts as a vascular-targeting photosensitizer.[1][2] It is administered intravenously and remains confined within the circulatory system with minimal leakage into surrounding tissues.[1] Padeliporfin VTP is a minimally invasive treatment that involves the activation of the drug by non-thermal, near-infrared (NIR) light, typically at a wavelength of 753 nm, delivered via interstitial optical fibers.[3][4][5][6] Upon activation, Padeliporfin generates reactive oxygen species (ROS), leading to rapid vascular occlusion within the targeted tumor, subsequent tumor necrosis, and the induction of an anti-tumor immune response.[3][6][7][8] This targeted approach allows for the precise ablation of solid tumors while sparing adjacent healthy tissues.[2][3]

Core Technology: Interstitial Light Delivery

The efficacy of Padeliporfin VTP is critically dependent on the precise delivery of light to the target tumor tissue. Interstitial photodynamic therapy (I-PDT) utilizes optical fibers inserted directly into the tumor, enabling the treatment of deep-seated or large-volume tumors that are not accessible to external light sources.[9][10]

Optical fibers for I-PDT are designed to diffuse light uniformly along a specified length, ensuring that the entire tumor volume receives the prescribed light dose.[9] These fibers are typically inserted into the target tissue through needles or catheters under image guidance, such as transrectal ultrasound (TRUS) or magnetic resonance imaging (MRI), similar to brachytherapy procedures.[4] The number and placement of optical fibers are determined by the size and shape of the tumor to ensure complete coverage.[4]

Quantitative Data for Padeliporfin VTP

The following tables summarize the key quantitative parameters for Padeliporfin VTP as reported in various clinical studies.

Table 1: Padeliporfin Dosage and Administration

Parameter	Value	Reference
Drug	Padeliporfin (WST11)	[11]
Formulation	Water-soluble	[1][2]
Dosage	2, 4, or 6 mg/kg	[4]
Recommended Dose	4 mg/kg	[4][12]
Administration	Intravenous (IV) infusion	[3][12]
Infusion Duration	10 minutes	[4][12]

Table 2: Light Delivery Parameters

Parameter	Value	Reference
Light Source	Diode Laser	[4]
Wavelength	753 nm	[1][4][12]
Light Dose (Fluence)	200 J/cm or 300 J/cm	[4]
Recommended Light Dose	200 J/cm	[4]
Light Power	150 mW/cm	[12]
Illumination Duration	10 - 22.15 minutes	[4][12]
Light Delivery Method	Interstitial Optical Fibers	[4]

Table 3: Optical Fiber Specifications (General)

Parameter	Description	Reference
Fiber Type	Cylindrical diffusing fibers	[10][13]
Core Diameter	Example: 400 µm	[14]
Numerical Aperture (NA)	Example: 0.22 - 0.28	[14][15][16]
Diffuser Length	Example: 20 - 40 mm	[17]
Placement	Transperineal, endoluminal	[4][18]
Guidance	TRUS or MRI	[4]

Experimental Protocols

The following are generalized protocols for Padeliporfin VTP based on published clinical trial methodologies. These should be adapted for specific research applications.

Protocol 1: Padeliporfin VTP for Localized Prostate Cancer

1. Patient Selection and Preparation:

• Confirm diagnosis of low-risk, localized prostate cancer.[12]

• Obtain informed consent.

• Position the patient and administer anesthesia.

2. Treatment Planning:

• Utilize TRUS or MRI to determine the size and location of the target lesion(s).[4]

• Plan the number and placement of optical fibers required to cover the planned treatment volume (PTV).[4]

• The ratio of the total length of the used fibers in cm to the PTV in ml is defined as the light density index (LDI).[4]

3. Optical Fiber Placement:

• Under TRUS guidance, insert catheters transperineally into the prostate according to the treatment plan.[4]

• Insert the cylindrical diffusing optical fibers through the catheters.[4]

4. Padeliporfin Administration:

• Administer Padeliporfin intravenously at a dose of 4 mg/kg over 10 minutes.[4][12]

5. Light Delivery:

• Immediately following the infusion, initiate light delivery.[4]

• Activate the 753 nm laser to deliver a light dose of 200 J/cm at a power of 150 mW/cm.[4][12]

• The duration of illumination is typically around 22 minutes and 15 seconds.[12]

6. Post-Treatment and Follow-up:

• Remove the optical fibers and catheters.

• Monitor the patient for adverse events.

• Follow-up assessments may include PSA levels, MRI, and biopsies at specified intervals (e.g., 3, 6, and 12 months).[4]

Protocol 2: Padeliporfin VTP for Upper Tract Urothelial Carcinoma (UTUC)

1. Patient Selection and Preparation:

• Confirm diagnosis of low-grade UTUC.[17]

• Obtain informed consent.

• Perform retrograde upper tract endoscopy under anesthetic and low-light conditions.[17]

2. Padeliporfin Administration:

• Administer Padeliporfin intravenously.[17]

3. Light Delivery:

• Position a laser light diffuser fiber (20-40 mm) in proximity to the tumor through the endoscope.[17]

• After Padeliporfin injection, illuminate the tumor with the 753 nm laser for 10 minutes.[17]

• The fiber can be repositioned to treat multiple tumors.[18]

4. Treatment Phases:

• Induction Phase: 1-3 VTP treatments at 4-week intervals until a complete response is achieved or treatment fails.[11][19]

• Maintenance Phase: For patients with a complete response, follow-up with endoscopic evaluation every 3 months for up to 12 months, with VTP for recurrent tumors.[11]

5. Long-Term Follow-up:

• Monitor patients for an additional 48 months for long-term outcomes.[18][11][17]

Visualizations

Padeliporfin VTP Mechanism of Action

Caption: Mechanism of action for Padeliporfin VTP.

Experimental Workflow for Interstitial Padeliporfin VTP

Caption: Generalized experimental workflow for interstitial Padeliporfin VTP.

Logical Relationship of Padeliporfin VTP Components

Caption: Interrelationship of Padeliporfin VTP components.

References

• 1. Padeliporfin | C37H43N5O9PdS | CID 171041442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Facebook [cancer.gov]
• 3. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 4. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 5. urotoday.com [urotoday.com]
• 6. urotoday.com [urotoday.com]
• 7. The Future of Vascular-Targeted Photodynamic Therapy in Low-Grade Upper Tract Urothelial Carcinoma - American Urological Association [auanews.net]
• 8. targetedonc.com [targetedonc.com]
• 9. Development of an optical fiber applicator for interstitial photodynamic therapy in minimally invasive cancer treatments - Webthesis [webthesis.biblio.polito.it]
• 10. oldwebsite.portmoodyintegratedhealth.ca [oldwebsite.portmoodyintegratedhealth.ca]
• 11. clinicaltrials.eu [clinicaltrials.eu]
• 12. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Optical Fiber Lens in Photodynamic Therapy | Photonstream [photonstream.com]
• 14. Medical Optical Fiber Probe (Light Diffuser) | Optical products (photo devices) | Sensors & Medical Products | Products & Services | TATSUTA Electric Wire & Cable Co., Ltd. [tatsuta.com]
• 15. spiedigitallibrary.org [spiedigitallibrary.org]
• 16. Resorbable optical fibers for interstitial photodynamic therapy—assessment of photosensitizer spatial distribution in tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. urosource.uroweb.org [urosource.uroweb.org]
• 18. researchgate.net [researchgate.net]
• 19. ASCO – American Society of Clinical Oncology [asco.org]

Application Notes and Protocols for Clinical Trial Design of Padeliporfin-Based Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Padeliporfin (WST11, Tookad®) is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative developed as a vascular-acting photosensitizer.[1][2] It is the core component of a minimally invasive treatment modality known as Vascular-Targeted Photodynamic Therapy (VTP).[1][3][4] VTP with Padeliporfin involves the intravenous administration of the drug, which remains inactive until it is locally activated by non-thermal, near-infrared laser light (at a wavelength of approximately 753 nm) delivered via optical fibers directly to the tumor site.[1][3][5] This targeted activation leads to rapid occlusion of the tumor vasculature, resulting in localized tumor necrosis while minimizing damage to surrounding healthy tissues.[3][6][7] Padeliporfin VTP has been approved in Europe, Israel, and Mexico for low-risk prostate cancer and is under investigation for other solid tumors, including upper tract urothelial carcinoma (UTUC) and intermediate-risk prostate cancer.[3][8] These notes provide a comprehensive guide to designing robust preclinical and clinical trials for Padeliporfin-based therapies.

Mechanism of Action

The therapeutic effect of Padeliporfin VTP is initiated by a sequence of photochemical and biological events:

• Intravenous Administration & Vascular Confinement : Padeliporfin is administered systemically but is designed to remain within the vascular system.[1]

• Local Light Activation : Low-energy laser light at 753 nm is delivered to the tumor, a wavelength chosen for its optimal tissue penetration.[5]

• ROS Generation : Upon light activation, Padeliporfin absorbs the energy and transfers it to molecular oxygen, generating highly reactive oxygen species (ROS), such as singlet oxygen and superoxide (B77818) radicals.[1][5]

• Vascular Occlusion : The ROS rapidly damage the endothelial cells lining the tumor blood vessels, triggering a cascade of events including platelet aggregation and thrombus formation.[5][7] This leads to a swift and complete shutdown of blood flow (vascular occlusion) within the targeted tumor volume.[1][6]

• Tumor Necrosis & Immune Response : The vascular shutdown causes acute hypoxia and starvation of the tumor, leading to immunogenic cell death (predominantly coagulative necrosis) within hours.[3][9] This process is believed to activate an anti-tumor immune response, which may contribute to long-term tumor control and has prompted investigations into combination therapies with checkpoint inhibitors.[3]

Caption: Mechanism of Action for Padeliporfin VTP.

Preclinical Data Summary

Preclinical studies in various animal models, including canine and murine models, have been crucial for establishing the safety, efficacy, and optimal parameters for Padeliporfin VTP.[10][11] These studies have demonstrated effective tumor ablation, permanent occlusion of tumor-feeding arteries, and have guided the design of clinical trials.[10] Combination therapies, for instance with P-selectin-targeted nanoparticles, have shown synergistic effects in preclinical prostate cancer models, enhancing local tumor control and recurrence-free survival.[12][13]

Parameter	Finding / Range	Animal Model(s)	Key Outcome(s)	Reference(s)
Drug Dose	2 - 4 mg/kg	Canine, Murine	Effective tumor ablation, vascular occlusion	[4][10]
Light Wavelength	753 - 763 nm	Canine, Murine	Optimal tissue penetration and drug activation	[4]
Light Fluence	100 - 200 J/cm	Canine	Dose-dependent tissue necrosis	[4]
Light Power	100 - 200 mW/cm	Murine, Human (Clinical)	Maximally tolerated dose established	[9][14]
Efficacy	N/A	Murine (Prostate)	VTP + Nanodrugs improved recurrence-free survival (87.5%) vs VTP alone (50%)	[13]
Mechanism	N/A	Rat (Mammary)	Permanent occlusion of tumor-feeding arteries	[10]

Clinical Trial Design Considerations

The design of clinical trials for Padeliporfin VTP should be tailored to the cancer type, disease stage (e.g., localized vs. metastatic), and treatment goal (e.g., organ-sparing vs. radical therapy).

Caption: General workflow for Padeliporfin VTP clinical development.

Phase I Trials

The primary goal of Phase I trials is to determine the safety, tolerability, and Maximum Tolerated Dose (MTD) of the light-drug combination.

Parameter	Design Consideration	Example(s)
Primary Objectives	Determine Dose-Limiting Toxicities (DLTs); Establish MTD of light fluence (mW/cm).	A Phase I trial in UTUC used a dose escalation model for light fluence (100-200 mW/cm).[14] DLTs were primarily transient pain.[9]
Patient Population	Patients with localized tumors accessible for light delivery, often those who have failed or are ineligible for standard therapies.	UTUC patients with recurrent disease failing prior endoscopic treatment.[14]
Key Endpoints	Incidence of Adverse Events (AEs), Serious AEs (SAEs), DLTs.	Flank pain and hematuria were common, transient AEs in the UTUC trial.[9][14]
Drug/Light Dosing	Fixed drug dose (e.g., 4 mg/kg) with escalating light dose.	Padeliporfin at 4 mg/kg; light fluence escalated from 100 to 200 mW/cm.[4][9]

Phase II Trials

Phase II trials aim to evaluate the preliminary efficacy and further assess the safety of the selected dose regimen.

Parameter	Design Consideration	Example(s)
Primary Objectives	Assess anti-tumor activity (e.g., Complete Response rate, Progression-Free Survival).	A Phase IIb trial in intermediate-risk prostate cancer evaluated the prevalence of Gleason Grade ≥GG2 cancer at 12 months.[15]
Patient Population	Well-defined cohort with a specific cancer type and stage.	Men with unilateral Grade Group 2 (Gleason 3+4) prostate cancer.[15]
Key Endpoints	Overall Response Rate (ORR), Complete Response (CR), negative biopsy rate, quality of life metrics (e.g., IIEF, IPSS).	83% of men had no Gleason grade 4 or 5 cancer at 12 months.[15] Minimal impact on urinary and sexual function was observed.[8][15]
Biomarkers	Imaging (MRI) to assess necrosis; serum/urinary biomarkers.[16]	MRI at 7 days post-treatment was used to evaluate tissue necrosis.[4]

Phase III Trials

Phase III trials are large-scale, often randomized controlled trials designed to compare the efficacy and safety of Padeliporfin VTP against the standard of care (SOC).

Parameter	Design Consideration	Example(s)
Primary Objectives	Demonstrate superiority or non-inferiority to SOC in a clinically meaningful endpoint.	The PCM301 trial compared Padeliporfin VTP to active surveillance in low-risk prostate cancer. The primary endpoint was disease progression at 24 months.[17]
Patient Population	Broader, more heterogeneous population reflecting real-world patients.	413 men with low-risk, localized prostate cancer across 47 European centers.[17]
Key Endpoints	Progression-Free Survival (PFS), Overall Survival (OS), negative biopsy rate, rate of conversion to radical therapy.	Disease progression was 28% in the VTP group vs. 58% in the active surveillance group (p<0.0001).[17] 49% of VTP patients had a negative biopsy at 24 months vs. 14% for active surveillance.[17]
Study Design	Open-label, randomized, controlled, multi-center.	The ENLIGHTED trial for UTUC is an open-label, single-arm study with a primary endpoint of CR rate.[18][19] The PCM301 trial was a 1:1 randomized controlled trial.[17]

Key Experimental Protocols

Protocol 1: In Vitro Photosensitivity Assay

Objective: To determine the phototoxic potential and optimal drug/light dose combination of Padeliporfin on target cancer cells.

Materials:

• Target cancer cell line (e.g., PC-3 for prostate, T24 for urothelial)

• Padeliporfin

• Cell culture medium (e.g., RPMI-1640) with 10% FBS

• 96-well plates

• Non-thermal light source with a 753 nm filter

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

Methodology:

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Incubation: Replace the medium with fresh medium containing serial dilutions of Padeliporfin. Include no-drug controls. Incubate for a predetermined time (e.g., 4 hours).

• Irradiation: Expose one set of plates to 753 nm light at varying fluences (e.g., 0.5, 1, 2 J/cm²). Keep a duplicate set of plates in the dark as a control for dark toxicity.

• Post-Irradiation Incubation: Replace the drug-containing medium with fresh medium and incubate for 24-48 hours.

• Viability Assessment: Add cell viability reagent according to the manufacturer's protocol and measure the signal (absorbance or luminescence) using a plate reader.

• Data Analysis: Calculate cell viability as a percentage relative to untreated controls. Determine the IC50 (half-maximal inhibitory concentration) for each light dose.

Protocol 2: In Vivo Murine Xenograft Model for VTP Efficacy

Objective: To evaluate the anti-tumor efficacy, safety, and pharmacodynamics of Padeliporfin VTP in a living animal model.

Caption: Workflow for a preclinical in vivo efficacy study.

Materials:

• Immunocompromised mice (e.g., SCID, NSG)

• Human cancer cells (e.g., LNCaP-AR for prostate cancer)[12]

• Padeliporfin

• Diode laser (753 nm) with an interstitial fiber optic

• Anesthesia (e.g., isoflurane)

• Calipers for tumor measurement

Methodology:

• Tumor Implantation: Subcutaneously inject 1-5 million cancer cells into the flank of each mouse.

• Tumor Growth & Randomization: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Randomize mice into treatment groups (e.g., Control, Drug only, Light only, Padeliporfin VTP).

• VTP Procedure:

  • Anesthetize the mouse.

  • Administer Padeliporfin (e.g., 4 mg/kg) via tail vein injection.

  • After a short drug-light interval (DLI) of a few minutes, insert the laser fiber into the center of the tumor.

  • Deliver the planned light dose (e.g., 100 J/cm).

• Monitoring: Measure tumor volume (Volume = 0.5 x Length x Width²) and body weight 2-3 times per week. Monitor for any signs of toxicity.

• Endpoint Analysis: When tumors reach a predetermined endpoint size (or at a set time point), euthanize the mice. Excise tumors for histological analysis (H&E staining) and immunohistochemistry.

• Data Analysis: Plot tumor growth curves for each group. Perform statistical analysis (e.g., ANOVA) to compare differences between groups. Calculate tumor growth delay or inhibition.

Protocol 3: Immunohistochemistry (IHC) for Vascular Disruption

Objective: To histologically assess the effect of Padeliporfin VTP on tumor vasculature and cell proliferation.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tumor sections

• Primary antibodies: anti-CD31 (endothelial marker), anti-α-SMA (pericyte marker), anti-Ki-67 (proliferation marker)

• HRP-conjugated secondary antibody

• DAB substrate kit

• Hematoxylin counterstain

• Antigen retrieval buffer (e.g., citrate (B86180) buffer, pH 6.0)

• Automated staining platform or manual staining supplies

Methodology:

• Deparaffinization and Rehydration: Dewax FFPE sections in xylene and rehydrate through a graded series of ethanol (B145695) to water.

• Antigen Retrieval: Perform heat-induced epitope retrieval by immersing slides in antigen retrieval buffer and heating (e.g., in a pressure cooker or water bath).[20]

• Peroxidase Blocking: Incubate sections with 3% hydrogen peroxide to block endogenous peroxidase activity.[21]

• Blocking: Apply a protein block (e.g., normal goat serum) to prevent non-specific antibody binding.[21]

• Primary Antibody Incubation: Incubate sections with the primary antibody (e.g., anti-CD31) diluted to its optimal concentration, typically overnight at 4°C.[21]

• Secondary Antibody Incubation: Apply a biotinylated or HRP-conjugated secondary antibody for 30-60 minutes at room temperature.[21]

• Signal Detection: If using a biotinylated secondary, apply a streptavidin-HRP conjugate. Add DAB substrate and monitor for color development. Stop the reaction by rinsing with water.[21]

• Counterstaining: Lightly counterstain the sections with hematoxylin.

• Dehydration and Mounting: Dehydrate the slides through graded ethanol and xylene, and coverslip with permanent mounting medium.

• Image Analysis: Acquire images using a slide scanner or microscope. Quantify microvessel density (MVD) by counting CD31-positive vessels in several high-power fields. Assess the percentage of Ki-67-positive nuclei to determine the proliferative index.

References

• 1. Padeliporfin | C37H43N5O9PdS | CID 171041442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Facebook [cancer.gov]
• 3. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 4. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 6. mskcc.org [mskcc.org]
• 7. What is Padeliporfin used for? [synapse.patsnap.com]
• 8. ImPact Biotech Presents Updated Efficacy Data from Evaluation of Padeliporfin VTP in LG UTUC and IntermediateRisk Prostate Cancer at AUA 2025 ImPact Biotech [impactbiotech.com]
• 9. Final Results of a Phase I Trial of WST-11 (TOOKAD Soluble) Vascular-Targeted Photodynamic Therapy for Upper Tract Urothelial Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Preclinical Study of the Novel Vascular Occluding Agent, WST11, for Photodynamic Therapy of the Canine Prostate [ouci.dntb.gov.ua]
• 12. Synergistic Efficacy of WST11-VTP and P-Selectin-Targeted Nanotherapy in a Preclinical Prostate Cancer Model [mdpi.com]
• 13. Synergistic Efficacy of WST11-VTP and P-Selectin-Targeted Nanotherapy in a Preclinical Prostate Cancer Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Final Results of a Phase I Trial of WST-11 (TOOKAD Soluble) Vascular-targeted Photodynamic Therapy for Upper Tract Urothelial Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ascopubs.org [ascopubs.org]
• 16. spiedigitallibrary.org [spiedigitallibrary.org]
• 17. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. onclive.com [onclive.com]
• 19. ASCO – American Society of Clinical Oncology [asco.org]
• 20. Immunohistochemistry study of tumor vascular normalization and anti-angiogenic effects of sunitinib versus bevacizumab prior to dose-dense doxorubicin/cyclophosphamide chemotherapy in HER2-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting inconsistent outcomes in Padeliporfin photodynamic therapy.

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Padeliporfin-mediated Photodynamic Therapy (PDT). This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges and inconsistencies encountered during experimentation.

Frequently Asked Questions (FAQs)

1. What is Padeliporfin and how does it work in Photodynamic Therapy (PDT)?

Padeliporfin, also known as WST11, is a water-soluble photosensitizer derived from bacteriochlorophyll.[1] In PDT, Padeliporfin is administered intravenously, where it primarily remains within the vasculature.[2] Upon activation by a specific wavelength of near-infrared light (approximately 753 nm), it generates reactive oxygen species (ROS), such as singlet oxygen and other radicals.[2] This leads to two primary therapeutic effects: rapid vascular occlusion, cutting off the tumor's blood supply, and direct cytotoxicity to tumor cells, ultimately causing tumor necrosis.[2][3][4]

2. What are the critical parameters that influence the outcome of Padeliporfin PDT experiments?

The success of Padeliporfin PDT is dependent on three key components: the concentration of Padeliporfin, the presence of molecular oxygen, and the delivery of light at the correct wavelength and fluence.[5] Inconsistent outcomes can often be traced back to variability in one or more of these parameters.

3. Why am I seeing variable or no therapeutic effect in my in vitro/in vivo models?

Inconsistent results can stem from several factors. Common issues include inadequate oxygen supply to the target tissue (hypoxia), improper light delivery or calibration, and variations in Padeliporfin concentration reaching the tumor.[6][7] Additionally, the inherent biological heterogeneity of tumors can lead to varied responses.

4. What are the known mechanisms of resistance to Padeliporfin PDT?

While Padeliporfin-specific resistance mechanisms are still under investigation, resistance to PDT, in general, can be attributed to factors such as:

• Cellular adaptations: Upregulation of antioxidant defense mechanisms that neutralize ROS and activation of pro-survival signaling pathways.

• Reduced drug accumulation: Changes in cell membrane transporters that may decrease the intracellular concentration of the photosensitizer.

• Tumor microenvironment: Severe hypoxia can limit the production of cytotoxic ROS, thereby reducing the effectiveness of the therapy.[8]

5. What are the expected side effects in animal models treated with Padeliporfin PDT?

In preclinical and clinical studies, Padeliporfin PDT is generally well-tolerated.[9][10] Potential side effects are often localized to the treatment area and can include transient urinary issues, erectile dysfunction in prostate cancer models, and localized pain or inflammation.[10] Systemic photosensitivity is significantly lower compared to earlier generation photosensitizers due to the rapid clearance of Padeliporfin from the body.[2]

Troubleshooting Guides

This section provides a question-and-answer-style guide to troubleshoot specific issues you may encounter during your Padeliporfin PDT experiments.

Issue 1: Low or Inconsistent Cytotoxicity in Cell Culture (In Vitro)

• Question: My cell viability assays show minimal cell death after Padeliporfin PDT. What could be the problem?

• Answer:

  • Check Oxygen Levels: Ensure adequate oxygenation during light exposure. Hypoxic conditions in the cell culture medium will significantly reduce ROS production. Consider using plates with gas-exchange capabilities or performing experiments under normoxic conditions.

  • Verify Light Source: Confirm the wavelength of your light source is optimal for Padeliporfin activation (~753 nm). Calibrate the power output to ensure the correct light fluence is being delivered to the cells.

  • Optimize Padeliporfin Concentration and Incubation Time: Perform a dose-response curve to determine the optimal Padeliporfin concentration for your specific cell line. Ensure a consistent incubation time to allow for sufficient association of the photosensitizer with the cells.

  • Cell Line Sensitivity: Different cancer cell lines can exhibit varying sensitivities to PDT.[11] It is advisable to test a panel of cell lines if you are observing consistently low efficacy in one particular line.

Issue 2: Variable Tumor Response in Animal Models (In Vivo)

• Question: I am observing a wide range of tumor responses in my animal cohort, from complete regression to no effect. How can I improve consistency?

• Answer:

  • Monitor Tumor Oxygenation: Tumor hypoxia is a major cause of inconsistent outcomes.[7] Consider using techniques like oxygen probes or imaging to assess tumor oxygen levels before and during treatment. Strategies to alleviate hypoxia, such as fractionated light delivery, may improve results.

  • Standardize Light Delivery: For subcutaneous tumors, ensure uniform light distribution across the entire tumor surface. For deeper tumors, interstitial fiber optics may be necessary to deliver light effectively.[5] Regular calibration of your laser or LED light source is critical.

  • Consistent Drug Administration: Ensure precise and consistent intravenous administration of Padeliporfin. Variations in injection volume or speed can affect the pharmacokinetics of the drug.

  • Tumor Model Selection: The choice of tumor model is important. Syngeneic models in immunocompetent animals can be valuable for studying the immune-modulating effects of Padeliporfin PDT.[12]

Issue 3: Unexpected Side Effects or Toxicity

• Question: My animal models are showing signs of systemic toxicity or off-target tissue damage. What should I do?

• Answer:

  • Confirm Drug-Light Interval: The timing between Padeliporfin administration and light application is crucial. A short drug-light interval is a key feature of Padeliporfin's vascular-targeting mechanism.[9] Ensure this interval is consistent with established protocols.

  • Shield Non-Target Tissues: During light irradiation, carefully shield the surrounding healthy tissue to prevent off-target phototoxicity.

  • Review Drug Dosage: While Padeliporfin has a good safety profile, excessively high doses could lead to unexpected toxicity. Verify your dosage calculations and preparation.

Data Presentation

Table 1: Key Experimental Parameters for Padeliporfin PDT in Preclinical and Clinical Studies

Parameter	In Vitro (Cell Culture)	In Vivo (Murine Models)	Clinical Trials (Prostate Cancer)
Padeliporfin Dose	Typically 1-10 µM	2-6 mg/kg (intravenous)	4 mg/kg (intravenous)
Light Wavelength	~753 nm	~753 nm	753 nm
Light Fluence	10-50 J/cm²	100-200 J/cm	200 J/cm
Drug-Light Interval	15-60 minutes	5-15 minutes	~10 minutes

Note: These are representative values. Optimal parameters may vary depending on the specific cell line, tumor model, and experimental setup.[5][9][10]

Table 2: Reported Outcomes of Padeliporfin PDT in Clinical Trials

Indication	Response Rate	Key Findings	Reference
Low-Risk Prostate Cancer	49% negative biopsies at 24 months	Significantly lower disease progression compared to active surveillance.	[10]
Low-Grade Upper Tract Urothelial Cancer	78.8% complete response	Well-tolerated with manageable side effects.	[9]

Experimental Protocols

Protocol 1: In Vitro Padeliporfin Photodynamic Therapy

This protocol provides a general framework for assessing the efficacy of Padeliporfin PDT in an adherent cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Padeliporfin (WST11)

• Phosphate-buffered saline (PBS)

• Light source with an emission wavelength of ~753 nm

• 96-well plates

• Cell viability assay kit (e.g., MTT, PrestoBlue)

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency on the day of the experiment. Incubate overnight.

• Padeliporfin Incubation: Prepare a stock solution of Padeliporfin and dilute it in a serum-free medium to the desired final concentrations. Remove the culture medium from the cells and add the Padeliporfin-containing medium. Incubate for the desired period (e.g., 30 minutes) in the dark.

• Washing: Remove the Padeliporfin-containing medium and wash the cells twice with PBS to remove any unbound photosensitizer.

• Irradiation: Add fresh, phenol (B47542) red-free culture medium to the cells. Irradiate the cells with the 753 nm light source, delivering the desired light fluence. Include a "dark control" group that is treated with Padeliporfin but not exposed to light.

• Post-Irradiation Incubation: Return the plates to the incubator for 24-48 hours.

• Cell Viability Assessment: Perform a cell viability assay according to the manufacturer's instructions to determine the percentage of cell death.

Protocol 2: In Vivo Padeliporfin Photodynamic Therapy in a Subcutaneous Tumor Model

This protocol describes a typical workflow for evaluating the efficacy of Padeliporfin PDT in a murine subcutaneous tumor model.[13]

Materials:

• Cancer cell line for tumor induction

• Immunocompromised mice (e.g., nude or SCID)

• Padeliporfin (WST11)

• Sterile saline

• Anesthetic (e.g., isoflurane)

• Light source with fiber optic delivery (~753 nm)

• Calipers for tumor measurement

Methodology:

• Tumor Induction: Subcutaneously inject cancer cells into the flank of the mice. Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Padeliporfin Administration: Administer Padeliporfin intravenously (e.g., via the tail vein) at the desired dose.

• Anesthesia and Irradiation: At the predetermined drug-light interval, anesthetize the mouse. Deliver the specified light dose to the tumor area using the fiber optic.

• Post-Treatment Monitoring: Monitor the tumor volume regularly (e.g., every 2-3 days) using calipers. Observe the mice for any signs of toxicity.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, immunohistochemistry).

Visualizations

Signaling Pathways

References

• 1. Clinical and preclinical photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 3. mskcc.org [mskcc.org]
• 4. Facebook [cancer.gov]
• 5. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Current Challenges and Opportunities of Photodynamic Therapy against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photodynamic Therapy—Current Limitations and Novel Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. urotoday.com [urotoday.com]
• 10. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of Fractionated Photofrin-mediated Photodynamic Therapy Using Different Light Fluences with Reactive Oxygen Species Explicit Dosimetry (ROSED) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Animal models for photodynamic therapy (PDT) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Strategies to overcome tumor hypoxia in Padeliporfin-based treatments.

Welcome to the Technical Support Center for Padeliporfin-Based Photodynamic Therapy (PDT). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experiments, with a specific focus on overcoming tumor hypoxia.

Frequently Asked Questions (FAQs)

Q1: My Padeliporfin-based PDT shows reduced efficacy in my solid tumor model. Could tumor hypoxia be the cause?

A1: Yes, this is a likely cause. Padeliporfin-mediated PDT is an oxygen-dependent process.[1] It relies on the generation of reactive oxygen species (ROS) to induce vascular damage and tumor cell death.[1][2] Tumor hypoxia, a common feature of solid tumors where oxygen levels are significantly lower than in healthy tissues, can severely limit the efficacy of PDT.[3][4][5][6] The rapid consumption of oxygen during the photodynamic process can further exacerbate this hypoxic environment.[6][7]

Q2: What are the general strategies to overcome tumor hypoxia in PDT?

A2: Strategies to combat tumor hypoxia in PDT can be broadly categorized into three main approaches:

• Oxygen-Independent Phototherapy: These methods bypass the need for molecular oxygen to induce cell death.[3]

• Oxygen-Economizing PDT: These strategies aim to optimize the use of available oxygen.[3]

• Oxygen-Supplementing PDT: These approaches focus on increasing the oxygen concentration within the tumor microenvironment.[3][6]

Q3: How can I measure the oxygen levels in my tumor models before and after Padeliporfin VTP?

A3: Several techniques are available to monitor tumor oxygenation:

• Invasive Methods:

  • Polarographic Electrodes (e.g., Eppendorf pO2 Histograph): This has been a standard method for direct measurement of partial oxygen pressure in tissues.[8]

  • Luminescence-based Fiber-Optic Sensors (e.g., OxyLite): These offer an alternative to electrodes for direct pO2 measurement.[8]

• Non-Invasive Methods:

  • Diffuse Optical Spectroscopy (DOS): This technique can be used to monitor changes in tumor oxygenation by measuring the absorption of light by oxyhemoglobin and deoxyhemoglobin.[9]

  • Electron Paramagnetic Resonance (EPR) Oximetry: This method provides repeated and non-invasive measurements of pO2.

  • Blood Oxygen Level-Dependent (BOLD) MRI: This imaging technique detects changes in blood oxygenation.[10]

A comparison of invasive methods is summarized in the table below.

Feature	Polarographic Electrode (Eppendorf)	Luminescence Fiber-Optic Sensor (OxyLite)
Principle	Electrochemical measurement of oxygen	Oxygen-dependent quenching of luminescence
Measurement Range	-3.2 to 80 mm Hg (in one study)	-0.1 to 34.8 mm Hg (in one study)
Advantages	Direct pO2 measurement, well-established	Real-time monitoring, less oxygen consumption by the probe itself
Disadvantages	Invasive, potential for tissue damage, consumes oxygen during measurement	Invasive, potential for probe calibration drift

Data adapted from a comparative study in P22 tumors.[8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low therapeutic efficacy of Padeliporfin VTP in a validated hypoxic tumor model.	Insufficient oxygen for the photodynamic reaction.	1. Implement an oxygen-supplementing strategy: Consider co-administration of oxygen-generating nanoparticles (e.g., MnO2-based) or hyperbaric oxygen therapy prior to VTP. 2. Adopt an oxygen-economizing approach: Experiment with a fractionated light delivery protocol to allow for tumor reoxygenation between light doses.
High variability in treatment response across different tumors.	Heterogeneous tumor oxygenation.	1. Map tumor hypoxia: Use non-invasive imaging techniques like BOLD-MRI or DOS to assess the oxygenation status of individual tumors before treatment. 2. Personalize light delivery: Adjust the light dose or fractionation schedule based on the pre-treatment oxygenation status.
Recurrence of tumor at the treatment site post-Padeliporfin VTP.	Survival of hypoxic tumor cells that are resistant to PDT.	1. Combine with hypoxia-activated prodrugs: These drugs are specifically activated in hypoxic conditions and can target the resistant cell population. 2. Investigate combination with anti-angiogenic therapy: This can help to normalize the tumor vasculature and improve oxygenation.

Experimental Protocols

Protocol 1: In Vitro Hypoxia Induction for Padeliporfin PDT

This protocol describes how to create a hypoxic environment for cultured cancer cells to test the efficacy of Padeliporfin PDT under low-oxygen conditions.

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• Padeliporfin

• Hypoxia chamber or incubator with adjustable O2 levels

• Gas mixture (e.g., 1% O2, 5% CO2, balanced with N2)

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• Light source with appropriate wavelength for Padeliporfin activation (around 753 nm)

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Incubate the cells in the hypoxia chamber with the desired low-oxygen gas mixture for 12-24 hours to induce a hypoxic state.

• Prepare a stock solution of Padeliporfin and dilute it to the desired final concentrations in pre-equilibrated hypoxic medium.

• Replace the medium in the cell plates with the Padeliporfin-containing hypoxic medium inside the hypoxia chamber.

• Incubate the cells with Padeliporfin for the desired duration (e.g., 4 hours) under hypoxic conditions.

• Following incubation, irradiate the cells with the 753 nm light source at a specific fluence rate.

• Return the cells to the hypoxia chamber and incubate for a further 24-48 hours.

• Assess cell viability using a standard assay.

Protocol 2: In Vivo Hypoxic Tumor Model for Padeliporfin VTP Evaluation

This protocol outlines the creation of a murine xenograft model with significant hypoxia to evaluate strategies aimed at enhancing Padeliporfin VTP.

Materials:

• Immunocompromised mice (e.g., nude mice)

• Cancer cell line known to form hypoxic tumors

• Padeliporfin

• Interstitial laser fiber and light source (753 nm)

• Tumor oxygenation measurement system (e.g., OxyLite)

• (Optional) Oxygen-generating nanoparticles

• Anesthesia

Procedure:

• Inject cancer cells subcutaneously into the flank of the mice.

• Allow tumors to grow to a suitable size (e.g., 100-200 mm³). Larger tumors tend to be more hypoxic.

• (Optional) Administer oxygen-generating nanoparticles intravenously a few hours before VTP.

• Anesthetize the mouse.

• (Optional) Measure the baseline tumor pO2 using an invasive probe.

• Administer Padeliporfin intravenously at the recommended dose.

• After the appropriate drug-light interval, insert the laser fiber into the center of the tumor.

• Irradiate the tumor with 753 nm light at a defined fluence.

• (Optional) Monitor tumor pO2 during and after irradiation.

• Monitor tumor growth over time using calipers.

• At the end of the study, euthanize the mice and excise the tumors for histological analysis (e.g., H&E staining, HIF-1α staining).

Visualizing Pathways and Workflows

Below are diagrams illustrating key concepts and experimental procedures.

Caption: Mechanism of Padeliporfin Vascular Targeted Photodynamic Therapy (VTP).

Caption: Inhibition of Padeliporfin VTP efficacy by tumor hypoxia.

Caption: A generalized experimental workflow for evaluating strategies to overcome hypoxia in Padeliporfin VTP.

References

• 1. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 3. Manipulating tumor hypoxia toward enhanced photodynamic therapy (PDT). | Semantic Scholar [semanticscholar.org]
• 4. Innovative strategies for photodynamic therapy against hypoxic tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Relationship of tumor hypoxia and response to photodynamic treatment in an experimental mouse tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent Strategies to Address Hypoxic Tumor Environments in Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxygen-generating hybrid nanoparticles to enhance fluorescent/photoacoustic/ultrasound imaging guided tumor photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measurement of tumor oxygenation: in vivo comparison of a luminescence fiber-optic sensor and a polarographic electrode in the p22 tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Targeting Tumor Perfusion and Oxygenation to Improve the Outcome of Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Padeliporfin Technical Support Center: Minimizing Off-Target Effects and Systemic Toxicity

Welcome to the Padeliporfin Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing off-target effects and systemic toxicity during preclinical experiments with Padeliporfin-mediated vascular-targeted photodynamic therapy (VTP).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of Padeliporfin-VTP and how do off-target effects arise?

Padeliporfin is a water-soluble photosensitizer that acts as a vascular-disrupting agent. Its mechanism is confined to the vasculature and is initiated by intravenous administration followed by localized activation with near-infrared light.

• On-Target Mechanism:

  • Intravenous Administration: Padeliporfin is injected intravenously and circulates within the bloodstream. Due to its hydrophilic nature, it remains largely confined to the vascular compartment with minimal leakage into surrounding tissues.[1][2]

  • Light Activation: A laser emitting light at a wavelength of 753 nm is used to illuminate the target tumor tissue.[3][4]

  • Reactive Oxygen Species (ROS) Generation: Upon activation by light, Padeliporfin rapidly generates highly reactive oxygen species (ROS), such as singlet oxygen and hydroxyl radicals.[1][3]

  • Vascular Occlusion: These ROS cause immediate oxidative damage to the endothelial lining of the blood vessels within the illuminated area. This triggers a cascade of events leading to platelet aggregation, thrombus formation, and ultimately, vascular occlusion.[1][3]

  • Tumor Necrosis: The shutdown of blood supply deprives the tumor of oxygen and nutrients, leading to acute hemorrhagic necrosis and tumor cell death.[5]

• Sources of Off-Target Effects:

  • Light Misapplication: The primary cause of off-target effects is the inadvertent exposure of healthy tissues to the activating laser light.

  • Systemic Photosensitivity: Although Padeliporfin has a short plasma half-life, exposure of the skin or eyes to ambient light before the photosensitizer has been cleared can lead to photosensitivity reactions.[6]

  • Excessive Light Dose: Delivering a light dose that is too high can cause thermal damage to tissues surrounding the target area.

Q2: What are the common off-target and systemic toxicities observed in preclinical and clinical studies?

Adverse effects associated with Padeliporfin-VTP are generally localized, transient, and manageable. Systemic toxicities are infrequent.

Adverse Event Category	Specific Manifestations in Preclinical/Clinical Studies	Mitigation Strategies
Local Tissue Damage	Inflammation, edema, and necrosis in tissues adjacent to the target area due to imprecise light delivery.	Precise light fiber placement (e.g., using ultrasound guidance), optimized light dosimetry.
Skin Photosensitivity	Erythema (redness), edema (swelling), and in severe cases, blistering of the skin upon exposure to light.	Minimize ambient light exposure post-injection, conduct procedures in a dimly lit room.
Systemic Effects	Transient, mild to moderate adverse events such as infusion site reactions, nausea, fatigue, and headache have been reported in clinical trials.[7][8][9][10]	Standard supportive care.
Genitourinary (Prostate Cancer Studies)	Dysuria, hematuria, urinary retention, erectile dysfunction. These are often transient.[8]	Optimized treatment planning to spare critical structures.
Flank and Abdominal Pain (UTUC Studies)	Flank pain, abdominal pain, renal colic.[8][9]	Procedural optimization and post-procedural pain management.

Q3: How can we minimize skin photosensitivity in our animal models during experiments?

Given that Padeliporfin is a photosensitizer, preventing unintended skin reactions is critical for animal welfare and data integrity.

• Control the Environment: House the animals in a dimly lit room or under red light conditions following Padeliporfin injection and for at least 24 hours post-treatment.

• Shielding: During the procedure, shield all non-target areas of the animal's body from the activating laser and any scattered light using opaque materials.

• Rapid Clearance: Padeliporfin has a rapid plasma clearance, with a half-life of approximately 1.65 minutes in mice.[2] This short window of systemic photosensitivity should be considered when planning experiments.

• Dose Management: Use the lowest effective dose of Padeliporfin that achieves the desired therapeutic outcome to minimize the overall photosensitizing potential.

Troubleshooting Guides

Problem 1: High variability in tumor necrosis and treatment response between animals in the same experimental group.

Inconsistent therapeutic outcomes can arise from several factors related to the tumor model and the experimental procedure.

Troubleshooting Steps:

• Tumor Model Uniformity:

  • Tumor Size: Ensure that tumors are within a consistent size range at the time of treatment. Larger tumors may have necrotic cores or heterogeneous vascularization, leading to varied responses.[11][12]

  • Tumor Location: The anatomical location of the tumor can affect blood supply and light delivery. Strive for consistent tumor implantation sites.

  • Animal Strain: Be aware that the genetic background of the mouse strain can influence skin photosensitivity and immune responses, potentially affecting therapeutic outcomes.[13]

• Standardize Padeliporfin Administration:

  • Injection Technique: Administer Padeliporfin via a consistent intravenous route (e.g., tail vein) and at a uniform rate to ensure reproducible pharmacokinetics.

• Optimize and Standardize Light Delivery:

  • Fiber Optic Placement: Use imaging guidance (e.g., high-frequency ultrasound) to ensure the precise and consistent placement of the laser fiber within the tumor.

  • Light Dosimetry: Calibrate the laser output before each experiment to ensure an accurate and consistent light dose is delivered. The light dose is a critical parameter influencing the extent of necrosis.[2]

  • Interstitial vs. External Illumination: For subcutaneous tumors, ensure the light field covers the entire tumor with a margin. For deeper tumors, interstitial fiber placement is necessary for adequate light penetration.

References

• 1. Padeliporfin | C37H43N5O9PdS | CID 171041442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 4. urotoday.com [urotoday.com]
• 5. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 6. Mouse skin photosensitization with benzoporphyrin derivatives and Photofrin: macroscopic and microscopic evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ImPact Biotech Presents Updated Efficacy Data from Evaluation of Padeliporfin VTP in LG UTUC and IntermediateRisk Prostate Cancer at AUA 2025 ImPact Biotech [impactbiotech.com]
• 8. onclive.com [onclive.com]
• 9. urologytimes.com [urologytimes.com]
• 10. ImPact Biotech Presents Preliminary Phase 3 Results from ENLIGHTED Study of Padeliporfin VTP in Low Grade Upper Tract Urothelial Cancer ImPact Biotech [impactbiotech.com]
• 11. Imaging tumor variation in response to photodynamic therapy in pancreatic cancer xenograft models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 13. Photosensitivity of murine skin greatly depends on the genetic background: clinically relevant dose as a new measure to replace minimal erythema dose in mouse studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Padeliporfin VTP Technical Support Center: Enhancing Light Penetration for Deep-Seated Tumors

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during preclinical research with Padeliporfin Vascular Targeted Photodynamic (VTP) therapy, with a specific focus on improving treatment efficacy for deep-seated tumors.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for Padeliporfin VTP?

A1: Padeliporfin VTP is a two-part cancer therapy. It involves the intravenous administration of the photosensitizer Padeliporfin, a water-soluble palladium-substituted bacteriochlorophyll (B101401) derivative.[1] This drug is activated by non-thermal laser light delivered at a wavelength of 753 nm.[2][3] Padeliporfin remains within the tumor vasculature. Upon light activation, it generates reactive oxygen species (ROS), primarily superoxide (B77818) radicals, hydrogen peroxide, and hydroxyl radicals. This leads to rapid occlusion of the tumor's blood vessels, resulting in tumor necrosis and the induction of an anti-tumor immune response.[4][5]

Q2: Why is light penetration a critical challenge for treating deep-seated tumors with Padeliporfin VTP?

A2: The efficacy of Padeliporfin VTP is dependent on sufficient light energy reaching the photosensitizer within the tumor vasculature to trigger the photochemical reaction.[6] As light passes through biological tissues, its intensity is reduced due to absorption and scattering.[6][7] For deep-seated tumors, such as those in the prostate, pancreas, or lungs, delivering an adequate light dose to the entire tumor volume can be challenging, potentially leading to incomplete tumor ablation and recurrence.[6]

Q3: What wavelength of light is used to activate Padeliporfin, and why was it chosen?

A3: Padeliporfin is activated by near-infrared (NIR) light at a wavelength of 753 nm.[2][3] This wavelength falls within the "therapeutic window" for biological tissues, where the absorption by endogenous chromophores like hemoglobin and melanin (B1238610) is relatively low, allowing for deeper tissue penetration compared to visible light.[7]

Q4: What are the key advantages of Padeliporfin VTP's vascular-targeting mechanism?

A4: Padeliporfin is designed to remain within the bloodstream, with minimal leakage into the surrounding tissues.[8] This vascular confinement means that the generation of ROS is primarily localized to the tumor's blood vessels. This targeted approach leads to several advantages:

• Selective Tumor Destruction: It preferentially destroys the tumor vasculature, leading to secondary tumor cell death due to oxygen and nutrient deprivation.[4]

• Reduced Off-Target Effects: By confining the phototoxic effect to the tumor's blood supply, damage to surrounding healthy tissues is minimized.[1]

• Induction of Anti-Tumor Immunity: The necrotic cell death induced by VTP can trigger an immunogenic response, potentially leading to a systemic anti-tumor effect.[5]

Section 2: Troubleshooting Guide

This guide addresses common issues encountered during preclinical experiments with Padeliporfin VTP for deep-seated tumors.

Problem	Potential Cause(s)	Recommended Solution(s)
Suboptimal or Incomplete Tumor Necrosis	1. Insufficient Light Fluence: The light dose reaching the deeper parts of the tumor is below the therapeutic threshold. 2. Inaccurate Light Fiber Placement: The light delivery fiber is not optimally positioned to illuminate the entire tumor volume. 3. Suboptimal Padeliporfin Dose: The concentration of the photosensitizer in the tumor vasculature is too low. 4. Tumor Hypoxia: Low oxygen levels in the tumor microenvironment can limit the production of ROS.	1. Optimize Light Dosimetry: Increase the light fluence (J/cm²) or use multiple light sources for more uniform illumination. Consider using computational modeling to plan light delivery. 2. Image-Guided Fiber Placement: Utilize ultrasound or other imaging modalities to guide the interstitial placement of the light fiber to the center of the tumor mass. 3. Dose Escalation Study: Perform a dose-response study to determine the optimal Padeliporfin dose for your specific tumor model. 4. Monitor Tissue Oxygenation: If possible, measure tissue oxygen levels before and during treatment. Consider strategies to mitigate hypoxia, such as hyperoxygenation.
High Variability in Treatment Response Between Animals	1. Inconsistent Tumor Size or Vascularity: Tumors of different sizes or with varying degrees of vascularization will respond differently to VTP. 2. Variations in Light Delivery: Minor differences in the placement and calibration of the light source can lead to inconsistent light delivery. 3. Animal-to-Animal Physiological Differences: Variations in blood flow and drug metabolism can affect the concentration of Padeliporfin in the tumor.	1. Standardize Tumor Models: Use animals with tumors within a narrow size range. Consider using imaging techniques to assess tumor vascularity before treatment. 2. Calibrate Light Source: Ensure the light delivery system is calibrated before each experiment to deliver a consistent light dose. 3. Normalize Drug Dosing: Dose Padeliporfin accurately based on the individual animal's body weight.
Damage to Surrounding Healthy Tissue	1. Incorrect Light Fiber Placement: The light fiber is positioned too close to the tumor margin or has perforated the tumor. 2. Excessive Light Fluence: The light dose is too high, leading to thermal damage or light scattering to adjacent healthy tissues.	1. Precise Fiber Placement: Use image guidance to ensure the light fiber is contained within the tumor boundaries. 2. Light Dose Optimization: Reduce the light fluence to the minimum effective dose determined in optimization studies.
Adverse Events in Animal Models (e.g., skin photosensitivity, weight loss)	1. Post-Procedure Photosensitivity: Although Padeliporfin has a short half-life, some residual photosensitivity may occur. 2. Systemic Inflammatory Response: The induced tumor necrosis can lead to a systemic inflammatory response.	1. Minimize Light Exposure: House animals in low-light conditions for a period post-treatment as a precautionary measure. 2. Monitor Animal Health: Closely monitor animals for signs of distress, and provide supportive care as needed. In clinical settings, adverse events like flank pain and hematuria have been observed and typically resolve within a few days.[2]

Section 3: Data Presentation

Table 1: Light Penetration Depth (1/e) in Various Tissues at Near-Infrared Wavelengths

Tissue	Wavelength (nm)	Penetration Depth (mm)	Reference(s)
Prostate (Human)	732	4.0 ± 1.0	[9]
Pancreas (Porcine)	~750	~3.9	[10]
Lung (Porcine)	635	~3.3 (increased with acellular perfusate)	[11]
Skin	750	~5.4	[12]

Note: Penetration depth is defined as the depth at which the light fluence rate decreases to 1/e (approximately 37%) of its surface value. These values can vary based on tissue composition and experimental conditions.

Section 4: Experimental Protocols

Protocol 1: Preclinical Padeliporfin VTP in a Subcutaneous Deep-Seated Tumor Model (e.g., Mouse Xenograft)

1. Animal Model Preparation:

• Establish subcutaneous tumors in immunocompromised mice by injecting cancer cells (e.g., prostate, pancreatic, or lung cancer cell lines).

• Allow tumors to grow to a predetermined size (e.g., 5-8 mm in diameter) for treatment.[13]

• Randomize animals into control and treatment groups.

2. Padeliporfin Administration:

• Prepare a fresh solution of Padeliporfin in a suitable vehicle (e.g., saline).

• Administer Padeliporfin intravenously (e.g., via tail vein injection) at a predetermined dose (e.g., 2-8 mg/kg).[8]

3. Light Delivery:

• Anesthetize the animal.

• Insert a cylindrical diffusing optical fiber interstitially into the center of the tumor. Image guidance (e.g., ultrasound) is recommended for accurate placement.

• Immediately after Padeliporfin administration, illuminate the tumor with a 753 nm laser at a specified fluence rate (e.g., 150-200 mW/cm) for a set duration to achieve the desired total fluence (e.g., 100-200 J/cm).[8]

4. Post-Treatment Monitoring and Analysis:

• Monitor the animal's recovery from anesthesia and overall health.

• Measure tumor volume at regular intervals (e.g., every 2-3 days) using calipers.

• At the study endpoint, euthanize the animals and excise the tumors.

• Perform histological analysis (e.g., H&E staining) to assess the extent of tumor necrosis.

• For immunological studies, collect tumors and draining lymph nodes for analysis of immune cell infiltration (e.g., by flow cytometry or immunohistochemistry).

Section 5: Visualizations

Caption: Mechanism of Action for Padeliporfin VTP.

Caption: Preclinical Experimental Workflow for Padeliporfin VTP.

Caption: Troubleshooting Logic for Suboptimal Padeliporfin VTP Efficacy.

References

• 1. Facebook [cancer.gov]
• 2. onclive.com [onclive.com]
• 3. urotoday.com [urotoday.com]
• 4. Developments in Vascular-Targeted Photodynamic Therapy for Urologic Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 6. Beyond the Barriers of Light Penetration: Strategies, Perspectives and Possibilities for Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcoming the obstacles of current photodynamic therapy in tumors using nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of the distribution of light, optical properties, drug concentration, and tissue oxygenation in-vivo in human prostate during motexafin lutetium-mediated photodynamic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Estimation of porcine pancreas optical properties in the 600–1100 nm wavelength range for light-based therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Effect of wavelength and beam width on penetration in light-tissue interaction using computational methods - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Managing adverse events associated with Padeliporfin VTP in clinical trials.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for managing adverse events associated with Padeliporfin vascular-targeted photodynamic therapy (VTP) in a clinical trial setting. The information is intended for researchers, scientists, and drug development professionals.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What is the mechanism of action of Padeliporfin VTP?

  • What are the most common adverse events observed with Padeliporfin VTP?

  • What is the risk of photosensitivity, and how should it be managed?

  • How should infusion-related reactions be managed?

  • What is the protocol for managing extravasation?

• Troubleshooting Guides for Common Adverse Events

  • Urinary and Genitourinary Disorders

  • Gastrointestinal Disorders

  • General Systemic and Procedural Complications

• Quantitative Summary of Adverse Events

  • Table 1: Incidence of Common Adverse Events in Padeliporfin VTP Clinical Trials (Low-Grade Upper Tract Urothelial Carcinoma)

  • Table 2: Incidence of Grade 3/4 Adverse Events in a Phase 3 Trial for Low-Risk Prostate Cancer

• Experimental Protocols and Workflows

  • Protocol for Management of Photosensitivity

  • Protocol for Management of Infusion-Related Reactions

  • Protocol for Management of Extravasation

• Visualized Workflows and Pathways

  • Padeliporfin VTP Mechanism of Action

  • Adverse Event Management Workflow

  • Decision Pathway for Infusion-Related Reactions

Frequently Asked Questions (FAQs)

Q: What is the mechanism of action of Padeliporfin VTP?

A: Padeliporfin is a photosensitizer that is administered intravenously.[1][2] It remains in the vasculature with minimal leakage into surrounding tissues.[3] When activated by non-thermal, near-infrared laser light at a specific wavelength (approximately 753 nm) delivered via optical fibers to the tumor site, Padeliporfin generates reactive oxygen species (ROS).[2][4] This leads to the rapid occlusion of the tumor's blood supply, resulting in targeted tumor necrosis and cell death, while sparing surrounding healthy tissue.[2]

Q: What are the most common adverse events observed with Padeliporfin VTP?

A: Based on clinical trial data, the most frequently reported adverse events are generally mild to moderate and transient.[5][6][7] These include urinary and reproductive system disorders such as dysuria, hematuria, urinary retention, and erectile dysfunction.[4] Other common adverse events are related to the procedure and the drug itself, including flank pain, perineal pain, gastrointestinal issues like nausea and vomiting, and systemic effects such as fatigue.[5][7][8][9][10]

Q: What is the risk of photosensitivity, and how should it be managed?

A: Padeliporfin is a photosensitizing agent, and therefore there is a risk of skin and eye photosensitivity to light following administration.[4][11] Patients should be advised to avoid direct sunlight and bright indoor lighting for a specified period after treatment to mitigate the risk of skin reactions like redness, swelling, and blistering.[11] The duration of photosensitivity can vary.[11] Management involves preventative measures such as using broad-spectrum sunscreen with high SPF and wearing protective clothing.[12][13][14] For severe reactions, topical or systemic corticosteroids may be considered.[12][13]

Q: How should infusion-related reactions be managed?

A: Infusion-related reactions (IRRs) can occur with intravenous therapies. While specific data on IRRs with Padeliporfin is limited in the provided results, general management protocols for IRRs in oncology are applicable.[15][16] Management is dictated by the severity of the reaction. For mild reactions, slowing or stopping the infusion and providing symptomatic treatment may be sufficient.[15] More severe reactions may necessitate stopping the treatment, administering antihistamines and corticosteroids, and providing aggressive symptomatic support.[15][16]

Q: What is the protocol for managing extravasation?

A: Extravasation is the leakage of a drug from the vein into the surrounding tissue. Padeliporfin is characterized by minimal extravasation from the vasculature.[3] However, if extravasation is suspected, general management guidelines should be followed.[17] The infusion should be stopped immediately.[17] The cannula should be left in place initially to attempt aspiration of any residual drug.[17] The affected limb should be elevated.[17] The use of cold compresses is generally recommended to cause vasoconstriction and limit drug dispersion.[17]

Troubleshooting Guides for Common Adverse Events

Adverse Event	Signs and Symptoms	Management/Troubleshooting
Urinary and Genitourinary Disorders
Dysuria, Micturition Urgency, Pollakiuria	Painful or difficult urination, increased urgency, frequent urination.[4]	- Symptomatic relief with analgesics. - Ensure adequate hydration. - Rule out urinary tract infection (UTI).
Hematuria	Blood in the urine.[4]	- Often transient and resolves within a few days.[5][6][7][8] - Monitor for significant or persistent bleeding. - Ensure adequate hydration.
Urinary Retention	Inability to empty the bladder.[4][18]	- May require temporary catheterization.[18] - Typically resolves within a few days to two months.[18]
Erectile Dysfunction	Inability to achieve or maintain an erection.[4][18]	- Can be a transient or persistent issue.[4] - Counsel patients on this potential side effect. - Refer to a specialist for long-term management if necessary.
Gastrointestinal Disorders
Nausea and Vomiting	Feeling sick, vomiting.[6][7][8][10]	- Administer antiemetic medication as needed. - Maintain hydration. - Usually mild and resolves within a few days.[6][7][10]
Abdominal Pain	Discomfort in the abdominal area.[5][8]	- Assess for severity and location. - Provide analgesics as needed. - Rule out other causes of abdominal pain.
General Systemic and Procedural Complications
Flank/Perineal Pain	Pain in the side or perineal area.[4][5][6][7][8][10]	- Often related to the procedure. - Manage with appropriate analgesics. - Typically resolves within a few days.[5][6][7][8]
Fatigue	Feeling of tiredness or lack of energy.[6][7][10]	- Reassure the patient that this is a common and usually transient side effect. - Encourage rest and adequate nutrition.
Photosensitivity	Skin redness, swelling, or blistering upon light exposure.[4][11]	- Strict adherence to sun and bright light avoidance for the recommended period. - Use of protective clothing and broad-spectrum sunscreen.[12][13][14]

Quantitative Summary of Adverse Events

Table 1: Incidence of Common Adverse Events in Padeliporfin VTP Clinical Trials (Low-Grade Upper Tract Urothelial Carcinoma)

Adverse Event	ENLIGHTED Phase 3 (Interim Data 1)[6][10]	ENLIGHTED Phase 3 (Interim Data 2)[5][8]	ENLIGHTED Phase 3 (Interim Data 3)[7]
Grade 1-2
Flank Pain	17%	10%	16%
Hematuria	6%	14%	8%
Nausea	6%	3.5%	6%
Vomiting	8%	4.7%	8%
Fatigue	8%	4%	8%
Procedural Pain	-	6.4%	8%
Dysuria	-	5.2%	4%
Urinary Tract Infection	-	4.7%	-
Abdominal Pain	-	4.7%	-
Grade 3 (Serious)
Flank Pain	9% (includes other AEs)	9.2% (includes other AEs)	One patient (renal colic)
Hypertension	9% (includes other AEs)	-	-
Renal Colic	9% (includes other AEs)	9.2% (includes other AEs)	One patient
Urinary Tract Infection	9% (includes other AEs)	-	-

Note: Percentages may vary between different interim analyses of the same study due to different patient numbers and follow-up times. All reported adverse events were generally transient and resolved within a few days.[5][6][7][10]

Table 2: Incidence of Grade 3/4 Adverse Events in a Phase 3 Trial for Low-Risk Prostate Cancer

Adverse Event	Padeliporfin VTP Group (n=206)[18]	Active Surveillance Group (n=207)[18]
Prostatitis	2%	<1%
Acute Urinary Retention	2%	<1%
Erectile Dysfunction	1%	1%

The most common serious adverse event in the VTP group was urinary retention, which resolved in all patients.[18]

Experimental Protocols and Workflows

Protocol for Management of Photosensitivity

• Patient Education (Pre-treatment):

  • Inform the patient about the risk of photosensitivity for a specific duration post-treatment.

  • Instruct the patient to avoid direct sunlight and bright artificial light.

  • Advise the use of protective clothing (e.g., long sleeves, pants, wide-brimmed hats) and broad-spectrum sunscreen with a high SPF (30+) that blocks both UVA and UVB rays.[12][14]

• Post-treatment Monitoring:

  • Assess the patient's skin for any signs of phototoxic reaction (e.g., exaggerated sunburn, redness, edema, blistering) at follow-up visits.

• Management of Reactions:

  • Mild Reactions: For mild redness or discomfort, recommend cool compresses and over-the-counter topical corticosteroids.[12][13]

  • Severe Reactions: For severe blistering or pain, a course of systemic corticosteroids may be prescribed.[12][13] Discontinuation of any other potentially photosensitizing medications should be considered.

Protocol for Management of Infusion-Related Reactions

This protocol is a general guideline and should be adapted based on institutional policies.[15][16]

• Pre-medication (if indicated):

  • Consider pre-medication with antihistamines and/or corticosteroids for patients with a history of allergic reactions, although not routinely required for Padeliporfin based on available data.

• Monitoring During Infusion:

  • Monitor vital signs before, during, and after the infusion.

  • Observe the patient for signs and symptoms of an infusion reaction (e.g., flushing, itching, dyspnea, changes in blood pressure).

• Management Based on Severity (NCI CTCAE Grades):

  • Grade 1 (Mild): Slow or stop the infusion. Monitor the patient closely. The infusion may be resumed at a slower rate once symptoms resolve.[15]

  • Grade 2 (Moderate): Stop the infusion. Administer antihistamines (e.g., diphenhydramine) and possibly corticosteroids. Provide symptomatic support. The infusion may be cautiously restarted at a significantly lower rate after complete resolution of symptoms.[15]

  • Grade 3 (Severe) / Grade 4 (Life-threatening): Immediately stop the infusion. Call for emergency assistance. Administer epinephrine, corticosteroids, and antihistamines as per institutional protocol. Provide aggressive cardiorespiratory support. Do not restart the infusion.[16]

Protocol for Management of Extravasation

• Immediate Action:

  • Stop the infusion immediately upon suspicion of extravasation (e.g., pain, swelling, burning at the injection site).[17]

• Aspiration:

  • Leave the intravenous cannula in place.

  • Disconnect the infusion tubing.

  • Attempt to aspirate any residual drug from the cannula and surrounding tissue using a syringe.[17]

• Site Management:

  • Remove the cannula after aspiration.

  • Elevate the affected limb to reduce swelling.[17]

  • Apply cold compresses to the area for 15-20 minutes every 4-6 hours for the first 24-48 hours to promote vasoconstriction and limit drug distribution.[17]

• Documentation and Follow-up:

  • Document the event, including the estimated volume of extravasated drug and the patient's symptoms.

  • Monitor the site regularly for signs of tissue damage, such as blistering, ulceration, or necrosis.

  • Consult a plastic surgeon if significant tissue damage occurs.

Visualized Workflows and Pathways

Caption: Padeliporfin VTP Mechanism of Action.

Caption: General workflow for managing adverse events.

Caption: Decision-making for infusion-related reactions.

References

• 1. clinicaltrials.eu [clinicaltrials.eu]
• 2. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 3. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. onclive.com [onclive.com]
• 6. urologytimes.com [urologytimes.com]
• 7. urologytimes.com [urologytimes.com]
• 8. urotoday.com [urotoday.com]
• 9. urotoday.com [urotoday.com]
• 10. ascopubs.org [ascopubs.org]
• 11. What are the side effects of Padeliporfin? [synapse.patsnap.com]
• 12. Drug-Induced Photosensitivity Treatment & Management: Medical Care, Prevention [emedicine.medscape.com]
• 13. Photosensitivity - Chemocare [chemocare.com]
• 14. skincancer.org [skincancer.org]
• 15. bccancer.bc.ca [bccancer.bc.ca]
• 16. ohsu.edu [ohsu.edu]
• 17. What are current recommendations for treatment of drug extravasation? | Drug Information Group | University of Illinois Chicago [dig.pharmacy.uic.edu]
• 18. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Padeliporfin Vascular-Targeted Photodynamic Therapy (VTP) Technical Support Center

Welcome to the Technical Support Center for Padeliporfin-mediated Vascular-Targeted Photodynamic Therapy (VTP). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing Padeliporfin accumulation in tumor vasculature and to offer solutions for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Padeliporfin and how does it accumulate in tumor vasculature?

A1: Padeliporfin, also known as WST11, is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative that acts as a photosensitizer.[1][2] It is used in a minimally invasive cancer treatment called vascular-targeted photodynamic therapy (VTP).[3][4] After intravenous administration, Padeliporfin binds to proteins in the blood and preferentially accumulates in the tumor vasculature.[2][5] This selective accumulation is attributed to the unique characteristics of the tumor microenvironment, such as leaky blood vessels. Upon activation by near-infrared light at a specific wavelength (approximately 753 nm), Padeliporfin generates reactive oxygen species (ROS) that damage the endothelial cells lining the tumor blood vessels, leading to vascular shutdown and subsequent tumor necrosis.[2][4]

Q2: What are the key factors influencing the efficacy of Padeliporfin VTP?

A2: The success of Padeliporfin VTP is dependent on three main components: the concentration of Padeliporfin in the target vasculature, the amount of light energy delivered to the tumor, and the presence of sufficient oxygen to produce cytotoxic reactive oxygen species.[5] Therefore, optimizing drug accumulation, light dosimetry, and tumor oxygenation are critical for achieving a robust therapeutic effect.

Q3: What are the potential strategies to enhance the accumulation of Padeliporfin in tumors?

A3: Enhancing Padeliporfin accumulation can potentially improve therapeutic outcomes. Key strategies include:

• Nanoparticle-based delivery systems: Encapsulating Padeliporfin in nanoparticles or liposomes can improve its pharmacokinetic profile, prolong circulation time, and enhance its accumulation in the tumor through the enhanced permeability and retention (EPR) effect.[6][7]

• Co-administration with vascular permeability agents: Certain agents can transiently increase the leakiness of tumor blood vessels, potentially allowing for greater extravasation and accumulation of Padeliporfin.

• Modulation of tumor blood flow: Strategies that temporarily increase blood flow to the tumor during Padeliporfin infusion could lead to higher local concentrations.

Q4: How is Padeliporfin VTP administered in a clinical setting?

A4: In clinical trials, Padeliporfin is administered intravenously, typically as a 10-minute infusion at a dose of 3.66 mg/kg or 4 mg/kg.[8][9] Immediately following the infusion, the target tumor is illuminated with 753 nm laser light for a specified duration, often around 10-22 minutes, delivered via optical fibers inserted near or into the tumor.[3][10]

Troubleshooting Guides

This section provides solutions to common problems encountered during Padeliporfin VTP experiments.

Issue 1: Low Therapeutic Efficacy or Incomplete Tumor Necrosis

Potential Cause	Troubleshooting Steps
Insufficient Padeliporfin Accumulation	- Verify the correct dosage and administration protocol. - Consider using a nanoparticle or liposomal formulation of Padeliporfin to improve its pharmacokinetic profile. - Evaluate tumor vascularity and permeability in your model, as this can significantly impact drug delivery.
Inadequate Light Delivery	- Ensure correct placement and calibration of the light source and optical fibers. - Verify the light fluence and wavelength are optimal for Padeliporfin activation. - For deep-seated tumors, consider interstitial light delivery to ensure sufficient light penetration.[5]
Tumor Hypoxia	- Monitor tumor oxygen levels before and during VTP. - Consider strategies to alleviate hypoxia, such as hyperoxygenation, prior to light activation.
Padeliporfin Aggregation	- Ensure Padeliporfin is properly solubilized before administration. While Padeliporfin is water-soluble, improper formulation can lead to aggregation.[5]

Issue 2: Photobleaching of Padeliporfin Signal

Potential Cause	Troubleshooting Steps
High Light Intensity	- Reduce the intensity of the excitation light to the minimum required for imaging.[11]
Prolonged Exposure to Light	- Minimize the duration of light exposure during imaging and treatment setup.[12] - Use neutral-density filters to reduce light intensity during initial focusing and sample positioning.[12]
Reactive Oxygen Species (ROS)	- Use antifade mounting media for fixed samples to reduce photobleaching caused by ROS.[11]

Issue 3: Inconsistent Results Between Experiments

Potential Cause	Troubleshooting Steps
Variability in Drug Administration	- Standardize the intravenous injection procedure to ensure consistent delivery.
Inconsistent Light Dosimetry	- Calibrate the laser source before each experiment. - Ensure precise and reproducible placement of the optical fibers.
Biological Variability	- Use age- and size-matched animals in preclinical studies. - Ensure tumors are of a consistent size and vascularity at the time of treatment.

Data Presentation

Table 1: Pharmacokinetic Parameters of Padeliporfin in Preclinical Models

Parameter	Value	Species	Reference
Half-life (t½)	1.65 min	Healthy Mice	[5]
Apparent Volume of Distribution (Vd)	2.12 mL	Healthy Mice	[5]
Clearance Rate	0.89 mL/min	Healthy Mice	[5]
Peak Plasma Concentration (Cmax)	~52 mg/L	Healthy Mice	[5]
Time to Peak Plasma Concentration (tmax)	2 min	Healthy Mice	[5]

Table 2: Illustrative Data on Enhanced Padeliporfin Accumulation using Nanocarriers (Hypothetical)

Formulation	Tumor Padeliporfin Concentration (µg/g tissue)	Fold Increase vs. Free Padeliporfin
Free Padeliporfin	5.2 ± 1.1	1.0
Liposomal Padeliporfin	15.8 ± 2.5	3.0
PEGylated Nanoparticles with Padeliporfin	22.1 ± 3.2	4.3

Experimental Protocols

Protocol 1: Quantification of Padeliporfin in Tumor Tissue by Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

This protocol describes a method to quantify the amount of Padeliporfin in tumor tissue by measuring its palladium content.

Materials:

• Tumor tissue samples

• Liquid nitrogen

• Homogenizer

• Nitric acid (trace metal grade)

• Hydrogen peroxide (30%, trace metal grade)

• Palladium standard solutions

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Procedure:

• Sample Collection and Storage:

  • Excise tumor tissue at the desired time point after Padeliporfin administration.

  • Immediately snap-freeze the tissue in liquid nitrogen and store at -80°C until analysis.

• Tissue Homogenization and Digestion:

  • Weigh the frozen tumor tissue (typically 10-50 mg).

  • Homogenize the tissue in a suitable buffer.

  • Transfer a known weight of the homogenate to a digestion vessel.

  • Add 1 mL of concentrated nitric acid and 0.5 mL of hydrogen peroxide.

  • Digest the sample in a microwave digestion system according to the manufacturer's instructions.

• Sample Analysis by ICP-MS:

  • After digestion, dilute the samples to a final volume with deionized water.

  • Prepare a calibration curve using palladium standard solutions of known concentrations.

  • Analyze the samples and standards using an ICP-MS to determine the concentration of palladium.

• Data Analysis:

  • Calculate the concentration of palladium in the tumor tissue (ng of Pd per gram of tissue).

  • Convert the palladium concentration to Padeliporfin concentration using the molecular weights of palladium and Padeliporfin.

Mandatory Visualizations

Caption: Mechanism of Action of Padeliporfin VTP.

Caption: Workflow for Padeliporfin Quantification in Tissue.

Caption: Troubleshooting Logic for Low VTP Efficacy.

References

• 1. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 2. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 3. What is Padeliporfin used for? [synapse.patsnap.com]
• 4. mskcc.org [mskcc.org]
• 5. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhanced nanoparticle delivery exploiting tumour-responsive formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. trial.medpath.com [trial.medpath.com]
• 8. onclive.com [onclive.com]
• 9. clinicaltrials.eu [clinicaltrials.eu]
• 10. ASCO – American Society of Clinical Oncology [asco.org]
• 11. benchchem.com [benchchem.com]
• 12. biocompare.com [biocompare.com]

Technical Support Center: Overcoming Resistance to Padeliporfin Photodynamic Therapy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Padeliporfin-mediated photodynamic therapy (PDT). Here, you will find information to address potential resistance mechanisms and optimize your experimental outcomes.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address specific issues you might encounter during your experiments with Padeliporfin PDT.

FAQ 1: We are observing reduced efficacy of Padeliporfin PDT in our cancer cell line/animal model compared to published data. What are the potential causes?

Reduced efficacy of Padeliporfin PDT can stem from several factors, ranging from experimental setup to potential biological resistance. Padeliporfin, as a vascular-targeting photosensitizer, primarily induces tumor destruction through occlusion of the tumor blood supply, leading to ischemic necrosis.[1] Resistance mechanisms, while less studied for vascular-targeted PDT compared to cell-targeted PDT, can still arise.[2]

Troubleshooting Steps:

• Verify Experimental Parameters:

  • Padeliporfin Concentration and Integrity: Ensure the correct concentration of Padeliporfin is used and that it has been stored properly to prevent degradation.

  • Light Delivery: Confirm the wavelength (around 753 nm), power density, and total light dose are accurate and consistently delivered to the target tissue.[1] Inconsistent light delivery can lead to partial treatment and apparent resistance.

  • Drug-Light Interval (DLI): Padeliporfin is administered intravenously with a short DLI to target the vasculature.[3] Ensure this timing is precise as per your protocol.

• Investigate Potential Biological Resistance Mechanisms:

  • Altered Tumor Vasculature: The density and maturity of the tumor vasculature can influence the effectiveness of vascular-targeted PDT. Less vascularized tumors may be inherently less sensitive.

  • Hypoxia: While Padeliporfin PDT induces hypoxia by design, pre-existing chronic hypoxia in the tumor microenvironment could select for cells that are more resistant to ischemic cell death. This can involve the upregulation of hypoxia-inducible factor 1-alpha (HIF-1α) and associated survival pathways.

  • Antioxidant Defenses: Although Padeliporfin's primary action is vascular, the reactive oxygen species (ROS) generated can still be counteracted by cellular antioxidant systems.[4] Increased levels of antioxidants like glutathione (B108866) or upregulation of antioxidant enzymes in tumor or endothelial cells could diminish the initial vascular damage.

  • Pro-survival Signaling: Activation of pro-survival pathways, such as those involving anti-apoptotic proteins (e.g., Bcl-2 family), can help cells survive the ischemic conditions following vascular shutdown.[5]

FAQ 2: How can we experimentally determine if our cells/tumors are developing resistance to Padeliporfin PDT?

To investigate potential resistance, a combination of functional and molecular assays is recommended.

Experimental Workflow for Investigating Reduced Padeliporfin PDT Efficacy:

Caption: Experimental workflow for troubleshooting reduced Padeliporfin PDT efficacy.

FAQ 3: What are the key molecular pathways that could confer resistance to Padeliporfin PDT, and how can we target them?

While research specifically on Padeliporfin resistance is emerging, we can extrapolate from general PDT resistance mechanisms.[4]

Potential Resistance Pathways:

• Hypoxia-Inducible Factor 1 (HIF-1) Pathway: HIF-1 is a key regulator of cellular adaptation to low oxygen. Its activation can promote the expression of genes involved in cell survival, angiogenesis, and metabolism, potentially counteracting the ischemic effects of Padeliporfin PDT.

• Antioxidant Response Pathways: The Nrf2 pathway is a primary regulator of cellular antioxidant responses. Its activation can lead to the expression of enzymes that detoxify ROS, thereby reducing the initial vascular damage.

• Anti-Apoptotic Pathways: The Bcl-2 family of proteins plays a crucial role in regulating apoptosis. Overexpression of anti-apoptotic members like Bcl-2 and Bcl-xL can inhibit cell death following PDT-induced stress.

Caption: Potential signaling pathways involved in resistance to Padeliporfin PDT.

Strategies to Overcome Resistance:

• Combination Therapy:

  • HIF-1α Inhibitors: Combining Padeliporfin PDT with inhibitors of HIF-1α may prevent the activation of survival pathways in hypoxic tumor cells.

  • Inhibitors of Anti-Apoptotic Proteins: Small molecule inhibitors of Bcl-2 family proteins could enhance the apoptotic response to PDT.[5]

  • Immunotherapy: Padeliporfin VTP can induce an immune response.[6] Combining it with checkpoint inhibitors may lead to a synergistic anti-tumor effect.

Data Presentation

Table 1: Summary of Efficacy Data from Padeliporfin VTP Clinical Trials in Low-Risk Prostate Cancer

Endpoint	Padeliporfin VTP Group	Active Surveillance Group	p-value	Reference
Disease Progression at 24 months	28% (58/206)	58% (120/207)	<0.0001	[7]
Negative Prostate Biopsy at 24 months	49% (101/206)	14% (28/207)	<0.0001	[7]
Progression-Free Survival (median)	86 months	N/A	N/A	[8]
Absence of Clinically Significant Cancer in Treated Lobes	82% (94/115 lobes)	N/A	N/A	[8]

N/A: Not Applicable

Experimental Protocols

1. Cell Viability Assessment using WST-1 Assay

This protocol is for determining cell viability following Padeliporfin PDT.

• Materials:

  • Cell Proliferation Reagent WST-1

  • 96-well microplates

  • Culture medium

  • Microplate reader (420-480 nm filter)

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[9]

  • Treat the cells with Padeliporfin followed by light irradiation according to your experimental plan. Include appropriate controls (no treatment, Padeliporfin only, light only).

  • At the desired time point post-treatment (e.g., 24, 48, 72 hours), add 10 µL of WST-1 reagent to each well.[9]

  • Incubate for 1-4 hours at 37°C.[9]

  • Shake the plate thoroughly for 1 minute.[9]

  • Measure the absorbance at 450 nm using a microplate reader. The reference wavelength should be greater than 600 nm.[9][10]

2. Apoptosis Detection using Annexin V-FITC Assay

This protocol allows for the differentiation between viable, apoptotic, and necrotic cells.

• Materials:

  • Annexin V-FITC Apoptosis Detection Kit

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

• Procedure:

  • Harvest cells post-PDT, including any floating cells.

  • Wash the cells twice with cold PBS.[4]

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 10 µL of Propidium Iodide (PI) solution to 100 µL of the cell suspension.[7]

  • Incubate for 15 minutes at room temperature in the dark.[11]

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.[11]

3. Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFH-DA

This assay quantifies the generation of ROS following PDT.

• Materials:

  • 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

  • Serum-free medium

  • Fluorescence microscope or microplate reader (Ex/Em = 485/535 nm)

• Procedure:

  • Seed cells in a suitable plate or dish.

  • After Padeliporfin treatment and light exposure, wash the cells with serum-free medium.

  • Incubate the cells with a working solution of DCFH-DA (typically 10-25 µM) for 30-45 minutes at 37°C.[5]

  • Wash the cells with PBS to remove excess probe.

  • Measure the fluorescence intensity using a fluorescence microscope or a microplate reader.[5]

4. Detection of HIF-1α by Western Blot

This protocol is for assessing the expression of HIF-1α, a key marker of hypoxia.

• Materials:

  • Lysis buffer (e.g., RIPA buffer) with protease inhibitors

  • SDS-PAGE gels

  • Nitrocellulose or PVDF membranes

  • Primary antibody against HIF-1α

  • HRP-conjugated secondary antibody

  • Chemiluminescence detection reagent

• Procedure:

  • Prepare nuclear extracts from cells post-PDT, as stabilized HIF-1α translocates to the nucleus. Keep samples on ice to prevent protein degradation.

  • Determine protein concentration using a suitable assay (e.g., BCA).

  • Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary HIF-1α antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescence substrate.

References

• 1. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Vascular targeted photodynamic therapy: A review of the efforts towards molecular targeting of tumor vasculature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of Resistance to Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 7. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Vascular Targeted Photodynamic Therapy with Padeliporfin for Low Risk Prostate Cancer Treatment: Midterm Oncologic Outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanisms of action and resistance in histone methylation-targeted therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. news-medical.net [news-medical.net]
• 11. mdpi.com [mdpi.com]

Calibration and maintenance of laser systems for Padeliporfin activation.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the calibration and maintenance of laser systems for Padeliporfin activation.

Frequently Asked Questions (FAQs)

Q1: What is the specific wavelength required for Padeliporfin activation?

A1: Padeliporfin is activated by near-infrared laser light at a wavelength of approximately 753 nm.[1] This specific wavelength is crucial for optimal tissue penetration, allowing the light to reach and activate the Padeliporfin that has accumulated within the tumor vasculature.[1]

Q2: What is the recommended power density or fluence for Padeliporfin activation?

A2: The recommended light dose can vary depending on the specific application and target tissue. However, studies have reported using a fixed power of 150 mW/cm for an extended duration (e.g., 22 minutes and 15 seconds) or a light fluence of 200 J/cm.

Q3: How often should the laser system be calibrated?

A3: A regular calibration schedule is essential for ensuring accurate and reproducible experimental results. It is recommended to perform daily checks of the beam's optical axis and irradiation pattern. A more thorough in-house calibration using a power/energy meter should be conducted every two weeks. Additionally, the system should be sent to the manufacturer for professional calibration every six months, and the in-house measuring instrument itself should be calibrated by an accredited facility annually.[2]

Q4: What are the key safety precautions when operating a laser for Padeliporfin activation?

A4: Due to the high intensity of the laser, safety is paramount. Always wear appropriate laser safety goggles that provide protection for the 753 nm wavelength.[3] Ensure that the laser beam is directed only at the intended target and that all personnel in the vicinity are aware of the laser operation. Never look directly into the laser beam, even with safety goggles on.[3]

Troubleshooting Guides

This section provides solutions to common issues encountered during the operation of laser systems for Padeliporfin activation.

Issue 1: Low or Inconsistent Laser Power Output

Q: My laser system is showing a lower than expected or fluctuating power output. What are the possible causes and how can I troubleshoot this?

A: Low or unstable power output can significantly impact the efficacy of Padeliporfin activation. Follow this troubleshooting workflow to identify and resolve the issue:

References

• 1. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 2. Correct calibration procedure for the Q-switched ruby laser and checking the treatment irradiation pattern - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frequently Asked Questions About Lasers | FDA [fda.gov]

Reference Data & Comparative Studies

A Comparative Guide to Padeliporfin Versus Other Photosensitizers in Photodynamic Therapy

For Researchers, Scientists, and Drug Development Professionals

Photodynamic therapy (PDT) has emerged as a promising minimally invasive treatment modality for a variety of localized tumors. This therapeutic approach utilizes a photosensitizer, which upon activation by a specific wavelength of light, generates reactive oxygen species (ROS) that induce localized cellular and vascular damage, leading to tumor destruction. The choice of photosensitizer is critical to the success of PDT, influencing treatment efficacy, selectivity, and patient side effects. This guide provides an objective comparison of Padeliporfin (Tookad®), a second-generation vascular-targeting photosensitizer, with other established photosensitizers, namely Porfimer Sodium (Photofrin®) and Temoporfin (Foscan®).

Executive Summary

Padeliporfin distinguishes itself through its primary mechanism of action, which is the rapid induction of tumor vascular occlusion, leading to ischemic necrosis. This contrasts with first and other second-generation photosensitizers like Photofrin and Temoporfin, which tend to accumulate more in tumor cells and induce direct cytotoxicity. This fundamental difference in mechanism has implications for treatment protocols, efficacy in different tumor types, and safety profiles.

Data Presentation: A Comparative Overview

The following tables summarize the key characteristics and clinical performance of Padeliporfin, Photofrin, and Temoporfin based on available experimental and clinical data.

Table 1: General Characteristics of Photosensitizers

Feature	Padeliporfin (Tookad®)	Porfimer Sodium (Photofrin®)	Temoporfin (Foscan®)
Generation	Second	First	Second
Chemical Class	Bacteriochlorophyll derivative	Hematoporphyrin derivative	Porphyrin derivative
Primary Mechanism	Vascular-targeting, leading to rapid vascular occlusion and tumor necrosis[1][2]	Cellular uptake and direct tumor cell cytotoxicity[3]	Cellular uptake and direct tumor cell cytotoxicity[4]
Activation Wavelength	753 nm (Near-infrared)[1]	630 nm (Red light)[5]	652 nm (Red light)[6][7]
Tissue Penetration	Deeper due to NIR light[8]	Shallower	Moderate
Administration	Intravenous infusion (10 minutes)[9]	Slow intravenous injection[10]	Intravenous injection
Drug-Light Interval	Short (minutes)	Long (40-50 hours)[10]	Long (96 hours)[6]
Photosensitivity	Short-lived (hours to a few days)[8]	Prolonged (4-6 weeks)[3]	Prolonged (weeks)[11]

Table 2: Comparative Efficacy in Clinical Trials

Photosensitizer	Indication	Study Design	Key Efficacy Endpoints	Adverse Events
Padeliporfin	Low-risk Prostate Cancer	Phase III RCT vs. Active Surveillance[9][12]	Disease progression at 24 months: 28% (Padeliporfin) vs. 58% (Active Surveillance).[9][12] Negative biopsy at 2 years: 49% vs. 14%.[13]	Grade 3/4: Prostatitis (2%), acute urinary retention (2%), erectile dysfunction (1%).[12]
Low-grade Upper Tract Urothelial Cancer	Phase III, single arm[14]	Complete response rate of 78.8% in evaluable patients.[14]	Most frequent were grade 1-2 hematuria, flank pain, and procedural pain.[14]
Porfimer Sodium	Obstructing Esophageal Cancer	Single-arm study[15]	Objective tumor response in 94% of patients; palliation of dysphagia in 76%.[15]	Pleural effusion (32%), dyspnea (20%), pneumonia (18%), photosensitivity reaction.[15]
Superficial Esophageal Cancer	Long-term follow-up[10]	Median survival of 50.9 months when used as first-line treatment.[10]	Esophageal strictures, photosensitivity.[3]
Temoporfin	Advanced Head and Neck Squamous Cell Carcinoma	Multicenter, single-arm[6][16]	Complete response in 49% of patients; objective response in 54%.[6] Median survival significantly longer for responders (37 vs. 7.4 months).[16]	Pain (21%), dysphagia (13%), phototoxicity reactions (41%).[6]
Primary Head and Neck Cancer	Phase II, single-arm[7]	Complete response at 2 years in 85% of patients.[7]	Treatment-related serious adverse events in 5 patients (burns, photosensitivity, necrosis, pain).[7]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of photodynamic therapy studies. Below are summaries of typical experimental protocols for Padeliporfin, Photofrin, and Temoporfin based on clinical trial data.

Padeliporfin (Tookad®) Vascular-Targeted Photodynamic Therapy for Prostate Cancer

• Patient Selection: Men with low-risk, localized prostate cancer (e.g., Gleason pattern 3) with no prior treatment.[9]

• Photosensitizer Administration: Padeliporfin is administered as a 4 mg/kg intravenous infusion over 10 minutes.[9]

• Light Delivery: Immediately following the infusion, optical fibers are inserted into the prostate to cover the desired treatment zone. The tissue is then illuminated with a 753 nm laser light at a fixed power of 150 mW/cm for 22 minutes and 15 seconds.[9][12]

• Follow-up: Patients are monitored for disease progression through regular PSA measurements, digital rectal exams, and prostate biopsies at specified intervals (e.g., 12 and 24 months).[9]

Porfimer Sodium (Photofrin®) Photodynamic Therapy for Esophageal Cancer

• Patient Selection: Patients with completely or partially obstructing esophageal cancer, or those with high-grade dysplasia in Barrett's esophagus.[5]

• Photosensitizer Administration: Photofrin® is administered via a slow intravenous injection at a dose of 2 mg/kg.[10]

• Drug-Light Interval: Laser light treatment is performed 40 to 50 hours after the Photofrin® injection.[10]

• Light Delivery: A fiber optic diffuser is positioned endoscopically to illuminate the tumor. For obstructing esophageal cancer, a light dose of 300 J/cm of the diffuser length is delivered using a 630 nm laser.[5]

• Post-Treatment: A second laser light application may be performed 96 to 120 hours after the initial injection. Debridement of the residual tumor may be performed a few days after the initial light application.[10]

Temoporfin (Foscan®) Photodynamic Therapy for Head and Neck Cancer

• Patient Selection: Patients with primary or recurrent squamous cell carcinoma of the head and neck.[7]

• Photosensitizer Administration: Temoporfin is administered as an intravenous injection at a dose of 0.15 mg/kg.[7]

• Drug-Light Interval: A single, non-thermal illumination of the tumor with red light is performed 96 hours (4 days) after the injection.[6][7]

• Light Delivery: The tumor is illuminated with a 652 nm laser light at a dose of 20 J/cm² and an irradiance of 100 mW/cm².[7]

• Follow-up: Treatment response is typically assessed after 12 weeks, with long-term follow-up for recurrence and survival.[7]

Signaling Pathways and Mechanisms of Action

The therapeutic outcome of PDT is dictated by the specific cellular and molecular events triggered by the photosensitizer upon light activation. While all three photosensitizers lead to the generation of ROS, their primary targets and the ensuing signaling cascades differ.

Padeliporfin: Vascular Disruption and Ischemic Cell Death

Padeliporfin's unique mechanism revolves around its rapid localization within the tumor vasculature.[1] Upon activation by near-infrared light, it generates ROS that cause immediate and severe damage to the endothelial cells lining the blood vessels. This leads to vascular shutdown, thrombus formation, and subsequent tumor ischemia and necrosis.[1] This vascular-targeting approach is followed by an induced anti-tumor immune response.[14][17]

Padeliporfin's vascular-targeting mechanism.

Photofrin and Temoporfin: Cellular Damage and Multiple Death Pathways

In contrast to Padeliporfin, Photofrin and Temoporfin accumulate preferentially in tumor cells. Upon light activation, the generated ROS directly damage cellular components, including mitochondria, lysosomes, and the endoplasmic reticulum.[18] This leads to the initiation of multiple cell death pathways, including apoptosis and necrosis.[4] Furthermore, PDT with these photosensitizers can induce an immunogenic form of cell death (ICD), where dying tumor cells release damage-associated molecular patterns (DAMPs) that stimulate an anti-tumor immune response.[19][20][21]

Cellular-targeting mechanism of Photofrin/Temoporfin.

Experimental Workflow Comparison

The distinct mechanisms of action and pharmacokinetic properties of these photosensitizers result in different clinical workflows.

Comparison of clinical workflows.

Conclusion

Padeliporfin represents a significant advancement in photodynamic therapy, offering a distinct vascular-targeting mechanism that translates into a rapid treatment protocol and a favorable, short-lived photosensitivity profile. This makes it a compelling option for localized tumors where vascular disruption can lead to effective tumor control, such as in prostate cancer.

Photofrin and Temoporfin, as established cellular-targeting photosensitizers, have a longer track record in treating a range of solid tumors. Their efficacy is derived from direct tumor cell killing through multiple cell death pathways and the induction of an anti-tumor immune response. However, their clinical utility is tempered by the prolonged period of patient photosensitivity, which requires strict adherence to light avoidance measures.

The choice of photosensitizer for clinical development or therapeutic application will depend on the specific tumor characteristics, including its vascularity and location, as well as considerations for the patient's quality of life during and after treatment. Further head-to-head comparative studies are warranted to delineate the optimal applications for each of these potent anti-cancer agents.

References

• 1. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 2. Facebook [cancer.gov]
• 3. Frontiers | Advancements in photodynamic therapy of esophageal cancer [frontiersin.org]
• 4. Comparison of Cellular Death Pathways after mTHPC-mediated Photodynamic Therapy (PDT) in Five Human Cancer Cell Lines [mdpi.com]
• 5. photofrin.com [photofrin.com]
• 6. ascopubs.org [ascopubs.org]
• 7. oncozine.com [oncozine.com]
• 8. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. photofrin.com [photofrin.com]
• 11. karger.com [karger.com]
• 12. onclive.com [onclive.com]
• 13. Frontiers | Photodynamic therapy for prostate cancer: Recent advances, challenges and opportunities [frontiersin.org]
• 14. urotoday.com [urotoday.com]
• 15. Esophageal Cancer - Photofrin® [photofrin.com]
• 16. Temoporfin-mediated photodynamic therapy in patients with advanced, incurable head and neck cancer: A multicenter study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 18. Death Pathways Associated with Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Immunogenic cell death due to a new photodynamic therapy (PDT) with glycoconjugated chlorin (G-chlorin) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Targeting immunogenic cancer cell death by photodynamic therapy: past, present and future - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Immunogenic Cell Death: Can It Be Exploited in PhotoDynamic Therapy for Cancer? - PMC [pmc.ncbi.nlm.nih.gov]

Comparative efficacy of Padeliporfin VTP and active surveillance for low-risk prostate cancer.

For researchers, scientists, and drug development professionals, understanding the comparative efficacy of novel treatments versus standard of care is paramount. This guide provides an objective comparison of Padeliporfin Vascular-Targeted Photodynamic Therapy (VTP) and active surveillance for the management of low-risk prostate cancer, supported by experimental data from clinical trials.

Overview

Padeliporfin VTP is a minimally invasive treatment that uses a photosensitizing drug, Padeliporfin (Tookad®), and non-thermal laser light to ablate cancerous tissue.[1][2] Active surveillance, the standard of care for low-risk prostate cancer, involves closely monitoring the disease with the intent to intervene with radical therapy if the cancer progresses.[3][4] The primary goal of Padeliporfin VTP is to offer a tissue-preserving treatment that can delay or avoid the need for more aggressive therapies and their associated side effects.[5][6]

Efficacy and Outcomes

A pivotal phase 3 randomized controlled trial (CLIN1001 PCM301) provides the most direct comparison between Padeliporfin VTP and active surveillance.[5][6]

Table 1: Key Efficacy Outcomes from the Phase 3 Randomized Controlled Trial (24-Month Follow-up)

Outcome	Padeliporfin VTP (n=206)	Active Surveillance (n=207)	Hazard Ratio (HR) / Risk Ratio (RR)	p-value
Disease Progression	28% (58/206)	58% (120/207)	HR: 0.34 (95% CI 0.24–0.46)	<0.0001
Negative Biopsy Rate	49% (101/206)	14% (28/207)	RR: 3.67 (95% CI 2.53–5.33)	<0.0001
Median Time to Progression	28.3 months	14.1 months	-	<0.0001
Subsequent Radical Therapy	6%	29%	-	<0.0001

Data sourced from a phase 3, multicentre, open-label, randomised controlled trial.[5][6][7]

Long-term follow-up data from active surveillance cohorts show that a significant portion of men eventually undergo definitive treatment. One study reported that 35.3% of patients on active surveillance transitioned to definitive treatment, with a median surveillance duration of 36 months.[3] Another large cohort study found that at 10 years, the incidence of treatment was 49%.[8]

Safety and Tolerability

Table 2: Adverse Events in the Phase 3 Trial

Adverse Event (Grade 3/4)	Padeliporfin VTP	Active Surveillance
Prostatitis	2%	1%
Acute Urinary Retention	2%	1%
Erectile Dysfunction	1%	1%

The most common serious adverse event in the Padeliporfin VTP group was urinary retention, which resolved in all patients within 2 months.[5][6] In the active surveillance group, the most frequent serious adverse event was myocardial infarction.[5] Long-term data for Padeliporfin VTP has shown minimal impact on urinary and sexual function.[9]

Experimental Protocols

Padeliporfin VTP Protocol

The protocol for Padeliporfin VTP in the pivotal clinical trial involved the following steps:[5][10]

• Patient Selection: Men diagnosed with low-risk, localized prostate cancer (Gleason pattern 3) with no prior treatment.[5]

• Drug Administration: Intravenous infusion of Padeliporfin at a dose of 4 mg/kg over 10 minutes.[5]

• Fiber Optic Placement: Under ultrasound guidance, optical fibers were inserted transperineally into the prostate to encompass the desired treatment area.[10]

• Light Activation: The photosensitizer was activated by a 753 nm laser light delivered through the optical fibers at a fixed power of 150 mW/cm for 22 minutes and 15 seconds.[5]

• Follow-up: Patients were monitored with PSA tests, digital rectal exams, and biopsies at specified intervals post-treatment.[10]

Active Surveillance Protocol

The active surveillance protocol in the comparative trial followed the best practices at the time of study design:[5]

• Patient Selection: Men diagnosed with low-risk, localized prostate cancer (Gleason pattern 3).[5]

• Monitoring:

  • Prostate-Specific Antigen (PSA) measurement and digital rectal examination every 3 months.

  • Prostate biopsy at 12-month intervals.

• Triggers for Intervention: Disease progression, such as an increase in Gleason score, a significant rise in PSA levels, or an increase in tumor volume on imaging or biopsy, would prompt consideration for definitive treatment.[11]

Visualizations

Mechanism of Action: Padeliporfin VTP

Caption: Mechanism of Padeliporfin VTP leading to tumor ablation.

Experimental Workflow: Comparative Trial

Caption: Workflow of the randomized controlled trial comparing Padeliporfin VTP and Active Surveillance.

References

• 1. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 2. Facebook [cancer.gov]
• 3. Outcomes of active surveillance in low-risk prostate cancer: A retrospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wolterskluwer.com [wolterskluwer.com]
• 5. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. onclive.com [onclive.com]
• 7. mdpi.com [mdpi.com]
• 8. Long-Term Outcomes in Patients Using Protocol-Directed Active Surveillance for Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ImPact Biotech Presents Updated Efficacy Data from Evaluation of Padeliporfin VTP in LG UTUC and IntermediateRisk Prostate Cancer at AUA 2025 ImPact Biotech [impactbiotech.com]
• 10. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Active surveillance in men with low-risk prostate cancer: current and future challenges - PMC [pmc.ncbi.nlm.nih.gov]

Predicting Response to Padeliporfin VTP: A Guide to Validating Key Biomarkers

For Immediate Release

A Comparative Guide for Researchers and Drug Development Professionals on the Validation of Predictive Biomarkers for Padeliporfin-mediated Vascular-Targeted Photodynamic Therapy (VTP).

This guide provides an objective comparison of promising biomarkers for predicting the response to Padeliporfin (Tookad® Soluble) VTP, a novel cancer therapy that utilizes a photosensitizing agent and laser light to induce targeted tumor necrosis through vascular occlusion.[1][2][3] The efficacy of this anti-vascular treatment is intrinsically linked to the tumor's microenvironment, particularly its vascularity and oxygenation status.[4][5] This document outlines key candidate biomarkers, their validation methodologies, and supporting data for their potential use in patient selection and treatment personalization.

The Mechanism of Padeliporfin VTP: A Vascular-Centric Approach

Padeliporfin VTP operates on a distinct mechanism of action. Following intravenous administration, the photosensitizer, Padeliporfin, remains primarily within the tumor vasculature.[1][6] Upon activation by non-thermal laser light at a specific wavelength (approximately 753 nm), it generates reactive oxygen species (ROS).[1][7] This cascade leads to the rapid occlusion of the tumor's blood supply, resulting in subsequent tumor cell death due to oxygen and nutrient deprivation.[2][7] This targeted approach minimizes damage to surrounding healthy tissues.[2][3]

Caption: Mechanism of Padeliporfin Vascular-Targeted Photodynamic Therapy (VTP).

Candidate Biomarkers for Predicting Treatment Response

The vascular-dependent mechanism of Padeliporfin VTP suggests that biomarkers related to the tumor's vascular network and oxygenation status are prime candidates for predicting treatment efficacy. This guide focuses on two main categories: imaging and molecular biomarkers.

Imaging Biomarkers: Visualizing Vascularity with DCE-MRI

Dynamic Contrast-Enhanced Magnetic Resonance Imaging (DCE-MRI) is a non-invasive imaging technique that provides quantitative information about tissue vascularity and permeability.[8][9] It has been utilized in clinical trials to assess the extent of necrosis following Padeliporfin VTP.[6] Pre-treatment DCE-MRI parameters hold the potential to predict treatment response by characterizing the baseline vascular state of the tumor.

Key DCE-MRI Parameter:

• Ktrans (Volume transfer constant): This parameter reflects the leakage of contrast agent from the blood plasma into the extravascular extracellular space, indicating vessel permeability and blood flow. Higher Ktrans values may suggest a more robust vascular network that could be a prime target for Padeliporfin VTP.

Alternative Imaging Biomarker:

While not a direct predictive biomarker, post-treatment imaging plays a crucial role in response assessment. Gadolinium-enhanced MRI is used to visualize the avascular regions created by the therapy, serving as an early indicator of treatment effect.[6]

Table 1: Comparison of Imaging Biomarkers for Padeliporfin VTP

Biomarker Category	Specific Biomarker	Method of Measurement	Potential Predictive Value
Imaging	Ktrans	Dynamic Contrast-Enhanced MRI (DCE-MRI)	Higher baseline Ktrans may correlate with a greater vascular target and thus a better response.
Imaging (Response)	Avascular Zone	Gadolinium-Enhanced MRI	Post-treatment measurement of non-enhancing areas indicates the extent of vascular shutdown.

Molecular Biomarkers: Probing the Tumor Microenvironment

Molecular biomarkers offer a more direct assessment of the biological factors within the tumor microenvironment that are critical for the success of Padeliporfin VTP.

Key Molecular Biomarkers:

• CD31 (PECAM-1): As a marker for endothelial cells, CD31 expression, as measured by immunohistochemistry (IHC), allows for the quantification of microvessel density (MVD).[10][11] Higher MVD could indicate a greater number of vascular targets for Padeliporfin.

• Vascular Endothelial Growth Factor (VEGF): A key signaling protein that stimulates angiogenesis. While its role as a predictive biomarker for anti-angiogenic therapies has been debated, its expression levels could reflect the dependence of the tumor on a vascular supply, making it a relevant candidate for Padeliporfin VTP.[12][13][14][15]

• Hypoxia-Inducible Factor 1-alpha (HIF-1α): A transcription factor that plays a central role in the cellular response to hypoxia.[16][17] PDT is known to induce hypoxia, and tumors with high baseline levels of HIF-1α may have a pre-existing adaptation to low oxygen environments, which could influence their response to the vascular shutdown caused by Padeliporfin.[18][19][20]

Table 2: Comparison of Molecular Biomarkers for Padeliporfin VTP

Biomarker Category	Specific Biomarker	Method of Measurement	Potential Predictive Value
Molecular	CD31 (Microvessel Density)	Immunohistochemistry (IHC)	Higher MVD may indicate a greater vascular target, potentially leading to a better response.
Molecular	VEGF	ELISA, IHC	High VEGF expression may suggest a high reliance on angiogenesis, making the tumor more susceptible to vascular disruption.
Molecular	HIF-1α	IHC, Western Blot	High baseline HIF-1α expression could indicate a tumor microenvironment that is either more or less susceptible to vascular occlusion, requiring further validation.

Experimental Protocols for Biomarker Validation

The following are detailed methodologies for the validation of the aforementioned candidate biomarkers.

Experimental Workflow for Biomarker Validation

Caption: General workflow for validating predictive biomarkers for Padeliporfin VTP.

Protocol 1: Assessment of Tumor Vascularity using DCE-MRI

• Patient Preparation: Ensure the patient is adequately hydrated and has no contraindications for MRI contrast agents.

• Image Acquisition:

  • Perform a pre-contrast T1-weighted MRI of the tumor region.

  • Administer a bolus of a gadolinium-based contrast agent intravenously.

  • Acquire a series of T1-weighted images dynamically before, during, and after the contrast injection. A temporal resolution of less than 30 seconds is recommended to accurately capture the contrast uptake kinetics.[8]

• Data Analysis:

  • Use pharmacokinetic modeling software to analyze the signal intensity changes over time in the tumor region of interest.

  • Generate parametric maps of Ktrans.

  • Calculate the mean and distribution of Ktrans values within the tumor.

Protocol 2: Quantification of Microvessel Density using CD31 Immunohistochemistry

• Tissue Preparation:

  • Obtain formalin-fixed, paraffin-embedded (FFPE) tumor tissue sections (3-5 microns thick).[21]

  • Deparaffinize and rehydrate the tissue sections through a series of xylene and graded ethanol (B145695) washes.[10][21]

• Antigen Retrieval: Perform heat-induced epitope retrieval using a citrate (B86180) buffer (pH 6.0) or other appropriate retrieval solution.[11][22]

• Immunostaining:

  • Block endogenous peroxidase activity with 3% hydrogen peroxide.[10]

  • Block non-specific binding sites with a suitable blocking serum.[23]

  • Incubate with a primary antibody against CD31 (e.g., clone JC70A).[21][22][23]

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.[22]

  • Develop the signal using a chromogen such as 3,3'-Diaminobenzidine (DAB).[21]

  • Counterstain with hematoxylin.[21]

• Image Analysis:

  • Acquire high-resolution digital images of the stained slides.

  • Use image analysis software to identify and count CD31-positive vessels in multiple "hot spots" of high vascularity.

  • Express the microvessel density as the average number of vessels per unit area (e.g., vessels/mm²).[10]

Clinical Validation and Future Directions

The ENLIGHTED Phase 3 clinical trial is currently evaluating the efficacy and safety of Padeliporfin VTP in low-grade upper tract urothelial carcinoma (UTUC), with promising interim results showing high complete response rates.[24][25][26][27][28][29][30] Similar positive outcomes have been observed in trials for localized prostate cancer.[6] While these trials primarily focus on clinical endpoints, the integration of biomarker studies within these and future trials is critical for identifying patient populations most likely to benefit from this innovative therapy.

Future research should focus on prospective validation of the candidate biomarkers outlined in this guide. Establishing standardized protocols for biomarker assessment and defining clear cutoff values will be essential for their clinical implementation. The development of a composite biomarker panel, integrating both imaging and molecular data, may ultimately provide the most robust predictive power for Padeliporfin VTP response.

References

• 1. Padeliporfin | C37H43N5O9PdS | CID 171041442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 3. Facebook [cancer.gov]
• 4. Photodynamic Therapy and the Biophysics of the Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 8. Dynamic contrast enhanced‐magnetic resonance fingerprinting (DCE‐MRF): A new quantitative MRI method to reliably assess tumor vascular perfusion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. s.mriquestions.com [s.mriquestions.com]
• 10. benchchem.com [benchchem.com]
• 11. sysy-histosure.com [sysy-histosure.com]
• 12. Is VEGF a predictive biomarker to anti-angiogenic therapy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Predictive biomarkers to anti-VEGF therapy: progress towards an elusive goal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Predictive markers of anti-VEGF and emerging role of angiogenesis inhibitors as immunotherapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Photodynamic therapy upregulates expression of HIF-1α and PD-L1 in related pathways and its clinical relevance in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Inhibition of hypoxia inducible factor 1 and topoisomerase with acriflavine sensitizes perihilar cholangiocarcinomas to photodynamic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. urmc.rochester.edu [urmc.rochester.edu]
• 22. genomeme.ca [genomeme.ca]
• 23. 2.6. CD31 immunohistochemistry staining [bio-protocol.org]
• 24. urotoday.com [urotoday.com]
• 25. ImPact Biotech Presents Updated Efficacy Data from Evaluation of Padeliporfin VTP in LG UTUC and IntermediateRisk Prostate Cancer at AUA 2025 ImPact Biotech [impactbiotech.com]
• 26. onclive.com [onclive.com]
• 27. urologytimes.com [urologytimes.com]
• 28. Page Not Found - ASCO [asco.org]
• 29. onclive.com [onclive.com]
• 30. researchgate.net [researchgate.net]

Padeliporfin VTP: A Comparative Analysis Against Radical Therapies for Localized Cancers

A detailed examination of Padeliporfin Vascular-Targeted Photodynamic Therapy (VTP) in contrast to established radical treatments for localized malignancies, with a focus on prostate cancer. This guide synthesizes available clinical data on efficacy and safety, outlines treatment protocols, and visualizes the underlying mechanisms and workflows.

Localized cancers, particularly prostate cancer, present a therapeutic challenge where the goal of complete tumor eradication must be balanced with the preservation of organ function and quality of life. Radical therapies, such as radical prostatectomy (RP) and external beam radiotherapy (EBRT), have long been the standard of care, offering high rates of cancer control. However, they are often associated with significant side effects, including urinary incontinence and erectile dysfunction. In this context, Padeliporfin (Tookad®) Vascular-Targeted Photodynamic Therapy (VTP) has emerged as a minimally invasive, tissue-preserving alternative. This guide provides a comprehensive comparison of Padeliporfin VTP with radical therapies, aimed at researchers, scientists, and drug development professionals.

Mechanism of Action: Padeliporfin VTP

Padeliporfin VTP is a focal therapy that involves the intravenous administration of a photosensitizing agent, Padeliporfin, which is a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative. This agent is activated by non-thermal near-infrared light, leading to the generation of reactive oxygen species (ROS). The ROS cause rapid occlusion of the tumor's vascular network, leading to targeted necrosis of the cancerous tissue with minimal damage to surrounding healthy structures.

Padeliporfin VTP mechanism of action.

Comparative Efficacy

Direct head-to-head trials comparing Padeliporfin VTP with radical therapies are limited. The primary evidence for Padeliporfin VTP in localized prostate cancer comes from a phase 3 clinical trial (PCM301) comparing it to active surveillance.[1][2] Data for radical therapies are drawn from separate studies on similar patient populations.

Efficacy Endpoint	Padeliporfin VTP (Low-Risk Prostate Cancer)	Radical Prostatectomy (Localized Prostate Cancer)	External Beam Radiotherapy (Localized Prostate Cancer)
Disease Progression	28% at 24 months[1]	Varies by risk group; generally low for organ-confined disease	Varies by risk group and radiation dose
Negative Biopsy Rate	49% at 24 months[1]	Not applicable (prostate is removed)	Not routinely assessed post-treatment
Progression to Radical Therapy	6% of patients at 24 months[1]	Not applicable	Not applicable
Biochemical Recurrence-Free Survival	Not directly reported in PCM301	84-90% at 10 years[3]	Equivalent to radical prostatectomy in some studies[4]

Safety and Tolerability

The safety profile of Padeliporfin VTP is a key differentiator from radical therapies, with a lower incidence of severe long-term side effects.

Adverse Event	Padeliporfin VTP (Low-Risk Prostate Cancer)	Radical Prostatectomy (Localized Prostate Cancer)	External Beam Radiotherapy (Localized Prostate Cancer)
Urinary Incontinence	Generally mild and transient.	Higher rates of long-term incontinence.	Lower rates than prostatectomy, but can occur.
Erectile Dysfunction	Lower impact on sexual function compared to radical therapies.[5]	High rates of erectile dysfunction, even with nerve-sparing techniques.	Can cause erectile dysfunction, often with a delayed onset.
Bowel Dysfunction	Not a common side effect.	Minimal risk.	Can cause proctitis and long-term bowel issues.
Most Common Serious Adverse Event	Urinary retention (resolved within 2 months)[2]	Complications related to surgery (e.g., bleeding, infection).	Radiation-induced cystitis or proctitis.

Experimental Protocols

Padeliporfin VTP (PCM301 Trial Protocol for Low-Risk Prostate Cancer)[2]

• Patient Selection: Men with low-risk, localized prostate cancer (Gleason pattern 3), previously untreated.

• Drug Administration: Intravenous infusion of Padeliporfin at a dose of 4 mg/kg over 10 minutes.

• Light Delivery: Insertion of optical fibers into the prostate to cover the desired treatment zone.

• Activation: Activation of the photosensitizer with a 753 nm laser light at a fixed power of 150 mW/cm for 22 minutes and 15 seconds.

• Follow-up: Protocol-directed biopsy at 12-month intervals, along with PSA measurements and digital rectal exams every 3 months.[1]

Experimental workflow for Padeliporfin VTP.

Radical Prostatectomy (General Protocol)[7][8]

• Patient Selection: Patients with localized prostate cancer and a life expectancy of at least 10 years.

• Surgical Approach: Can be performed via an open retropubic or perineal incision, or more commonly, through a minimally invasive laparoscopic or robot-assisted approach.

• Procedure: Removal of the entire prostate gland, seminal vesicles, and in some cases, pelvic lymph nodes.

• Post-operative Care: Involves a hospital stay, catheterization for a period, and monitoring for complications.

External Beam Radiotherapy (General Protocol)[9][10]

• Patient Selection: Patients with localized or locally advanced prostate cancer.

• Treatment Planning: Involves a simulation session to map the precise location for radiation delivery.

• Radiation Delivery: High-energy beams (X-rays or protons) are delivered to the prostate gland from a linear accelerator. Treatment is typically administered in daily fractions over several weeks.

• Dosage: Total doses are often in the range of 72-80 Gy, delivered in fractions.

Logical Comparison of Treatment Modalities

The choice between Padeliporfin VTP and radical therapies involves a trade-off between treatment invasiveness, side effect profile, and long-term oncological outcomes.

Logical comparison of treatment approaches.

Conclusion

Padeliporfin VTP presents a promising, minimally invasive treatment option for localized cancers, particularly low-risk prostate cancer, with a favorable safety profile compared to radical therapies.[2] It offers the potential to delay or avoid the need for more aggressive treatments. However, long-term comparative data on oncological outcomes are still emerging. Radical prostatectomy and external beam radiotherapy remain the standard of care with proven long-term efficacy, albeit with a higher risk of significant side effects that can impact quality of life. The choice of treatment should be individualized based on tumor characteristics, patient preferences, and a thorough discussion of the risks and benefits of each approach. Further research, including direct comparative trials, is needed to fully elucidate the role of Padeliporfin VTP in the management of localized cancers.

References

• 1. onclive.com [onclive.com]
• 2. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of Different Treatment Approaches for Localized Prostate Cancer | Scilit [scilit.com]
• 4. Vascular Targeted Photodynamic Therapy with Padeliporfin for Low Risk Prostate Cancer Treatment: Midterm Oncologic Outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ImPact Biotech Presents Updated Efficacy Data from Evaluation of Padeliporfin VTP in LG UTUC and IntermediateRisk Prostate Cancer at AUA 2025 ImPact Biotech [impactbiotech.com]

Synergistic Effects of Padeliporfin Vascular-Targeted Photodynamic Therapy with Chemotherapy and Radiotherapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Padeliporfin (WST11), the active component in TOOKAD® Soluble, is a novel, water-soluble photosensitizer employed in vascular-targeted photodynamic therapy (VTP). This minimally invasive treatment modality involves the intravenous administration of Padeliporfin, followed by its local activation with near-infrared light, leading to the generation of reactive oxygen species (ROS) that induce vascular occlusion and tumor necrosis.[1][2] While Padeliporfin VTP has demonstrated efficacy as a monotherapy, particularly in localized prostate cancer, emerging preclinical evidence highlights its potential for synergistic interactions with conventional cancer treatments like chemotherapy and radiotherapy.[3][4] This guide provides a comparative overview of these synergistic effects, supported by experimental data, detailed protocols, and an exploration of the underlying mechanisms.

Padeliporfin VTP in Combination with Chemotherapy

Preclinical studies have demonstrated that Padeliporfin VTP can significantly enhance the efficacy of chemotherapeutic agents through various mechanisms, including increased drug accumulation at the tumor site and modulation of the tumor microenvironment.

A notable study investigated the synergy between WST11-VTP and P-selectin-targeted nanoparticles loaded with either paclitaxel (B517696) (a mitotic inhibitor) or enzalutamide (B1683756) (an androgen receptor inhibitor) in a preclinical prostate cancer model.[3][5] The combination therapy resulted in superior local tumor control and increased recurrence-free survival compared to either monotherapy.[3] The proposed mechanism involves VTP-induced inflammation, which upregulates P-selectin expression on the tumor vasculature, thereby enhancing the targeted delivery and accumulation of the chemotherapy-loaded nanoparticles.[3]

Another preclinical study in a urothelial carcinoma model showed a synergistic effect between WST11-VTP and the chemotherapeutic agent gemcitabine.[6] The combination therapy led to statistically significant local tumor control, prevention of lung metastasis, and improved overall survival compared to either treatment alone.[6] The synergistic mechanism in this case was linked to the modulation of the immune response, with an observed increase in tumor-infiltrating CD8+ T cells and a reduction in myeloid-derived suppressor cells (MDSCs) by gemcitabine.[6]

Quantitative Data from Preclinical Studies

Combination Therapy	Cancer Model	Efficacy Endpoint	Monotherapy Result	Combination Therapy Result	Reference
WST11-VTP + Paclitaxel Nanoparticles	Prostate Cancer (LNCaP-AR)	Recurrence-Free Survival (8 weeks)	50% (VTP alone)	87.5%	[3]
WST11-VTP + Enzalutamide Nanoparticles	Prostate Cancer (LNCaP-AR)	Recurrence-Free Survival (8 weeks)	50% (VTP alone)	62.5%	[3]
WST11-VTP + Gemcitabine	Urothelial Carcinoma (MB49)	Overall Survival	Median survival not reached in combination group vs. shorter survival in monotherapy groups	Statistically significant improvement	[6]

Experimental Protocols

In Vivo Murine Model of Prostate Cancer with Combination Nanoparticle Therapy

• Cell Line and Tumor Engraftment: Severe combined immunodeficiency (SCID) mice were subcutaneously engrafted with androgen-sensitive human prostate cancer cells (LNCaP-AR).

• Treatment Groups: Mice were randomized into groups receiving: VTP monotherapy, paclitaxel-loaded nanoparticle monotherapy, enzalutamide-loaded nanoparticle monotherapy, VTP + paclitaxel nanoparticles, or VTP + enzalutamide nanoparticles.

• Padeliporfin VTP Protocol: Six weeks post-engraftment, mice in the VTP groups received a retro-orbital injection of WST11 (9 mg/kg). Immediately following, the tumor was illuminated with a 753 nm laser at 150 mW/cm² for 10 minutes.

• Nanoparticle Administration: Drug-loaded P-selectin-targeted nanoparticles were administered intravenously. The study evaluated different timings of administration relative to VTP.

• Efficacy Assessment: Tumor volume was monitored regularly. Recurrence-free survival was the primary endpoint. In vivo imaging was used to confirm nanoparticle accumulation in the tumor.

Experimental Workflow for Padeliporfin VTP and Nanoparticle Chemotherapy

Caption: Workflow of the preclinical study combining Padeliporfin VTP with nanoparticle chemotherapy.

Signaling Pathways in Chemotherapy Synergy

The synergy between Padeliporfin VTP and chemotherapy appears to be multifactorial, involving both enhanced drug delivery and immunomodulation.

P-selectin Mediated Nanoparticle Accumulation

Caption: Signaling pathway for enhanced chemotherapy delivery mediated by Padeliporfin VTP.

Padeliporfin VTP in Combination with Radiotherapy

The combination of photodynamic therapy and radiotherapy is a promising strategy due to their distinct yet complementary mechanisms of action. While PDT primarily damages cell membranes and vasculature through ROS, radiotherapy mainly targets nuclear DNA.[4] The concurrent generation of ROS by both modalities can lead to a synergistic antitumor effect.[7]

A novel approach, termed X-ray induced photodynamic therapy (X-PDT), is being explored to overcome the limited tissue penetration of light required for traditional PDT.[4] In this modality, nanoparticles scintillate upon exposure to X-rays, emitting light that can activate a photosensitizer in deep-seated tumors. This effectively combines radiotherapy and PDT in a single treatment session, with the potential for a strong synergistic effect.[4]

While direct preclinical or clinical studies on the synergistic combination of Padeliporfin VTP and radiotherapy are not yet widely published, a clinical trial has investigated the use of Padeliporfin VTP in patients with recurrent prostate cancer after external beam radiotherapy.[8] However, this study focused on sequential treatment rather than a synergistic combination.

Proposed Mechanisms of Synergy with Radiotherapy

Mechanism	Description
Complementary Targeting	PDT primarily damages cell membranes and tumor vasculature, while radiotherapy targets nuclear DNA. The combined assault on different cellular compartments can lead to enhanced cell death.[4]
Enhanced ROS Production	Both PDT and radiotherapy generate reactive oxygen species, leading to increased oxidative stress within the tumor, potentially overwhelming cellular repair mechanisms.[7]
Tumor Reoxygenation	The vascular shutdown induced by Padeliporfin VTP can lead to acute hypoxia. Subsequent reoxygenation may render the tumor more sensitive to radiotherapy, which is more effective in well-oxygenated environments.
Immune Modulation	Both treatments can induce immunogenic cell death, potentially leading to a systemic anti-tumor immune response.

Logical Relationship of Combined PDT and Radiotherapy

Caption: Complementary mechanisms of action for Padeliporfin VTP and radiotherapy.

Conclusion

The combination of Padeliporfin VTP with chemotherapy or radiotherapy presents a compelling strategy to enhance anti-tumor efficacy. Preclinical data strongly support the synergistic potential with certain chemotherapeutic agents, with mechanisms involving improved drug delivery and immune modulation. While direct evidence for synergy with radiotherapy is still emerging, the complementary mechanisms of action provide a strong rationale for further investigation. These combination approaches hold the promise of improving treatment outcomes, potentially allowing for lower doses of conventional therapies and thereby reducing associated toxicities. Further research is warranted to optimize treatment schedules and doses and to translate these promising preclinical findings into clinical practice.

References

• 1. Synergy between PEDF and Doxorubicin in Breast Cancer Cells: Effects on Metastatic and Metabolic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic Efficacy of WST11-VTP and P-Selectin-Targeted Nanotherapy in a Preclinical Prostate Cancer Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. X-Ray Induced Photodynamic Therapy: A Combination of Radiotherapy and Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synergistic Efficacy of WST11-VTP and P-Selectin-Targeted Nanotherapy in a Preclinical Prostate Cancer Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synergistic strategies in photodynamic combination therapy for cancer: mechanisms, nanotechnology, and clinical translation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Combining Radiotherapy (RT) and Photodynamic Therapy (PDT): Clinical Studies on Conventional RT-PDT Approaches, and Novel Nanoparticle-Based RT-PDT Approaches under Preclinical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Padeliporfin in Preclinical Arena: A Head-to-Head Comparison with Alternative Cancer Therapies

For Immediate Release

A comprehensive analysis of head-to-head preclinical studies reveals the unique therapeutic potential of Padeliporfin-based Vascular-Targeted Photodynamic Therapy (VTP) in comparison to and in combination with other cancer treatment modalities. This guide synthesizes available preclinical data, offering researchers, scientists, and drug development professionals a detailed comparison of Padeliporfin VTP's efficacy and mechanism of action against chemotherapy and radiotherapy, and explores its synergistic potential with immunotherapy.

Padeliporfin, a water-soluble, palladium-substituted bacteriochlorophyll (B101401) derivative, acts as a vascular-acting photosensitizer.[1] Administered intravenously, it becomes activated by non-thermal near-infrared light at a wavelength of 753 nm, leading to the generation of reactive oxygen species (ROS). This process triggers a cascade of events including vascular occlusion and tumor necrosis, ultimately inducing an anti-tumor immune response.[2][3] Preclinical studies have demonstrated that this mechanism can lead to immunogenic cell death, suggesting a broader systemic anti-tumor effect beyond the locally treated area.[2]

Padeliporfin VTP vs. Chemotherapy

A notable preclinical study investigated the combination of Padeliporfin VTP with the chemotherapeutic agent gemcitabine (B846) in a urothelial cancer model. The combination therapy demonstrated superior efficacy in local tumor control and prevention of lung metastasis compared to either Padeliporfin VTP or gemcitabine monotherapy, resulting in improved overall survival.[4] This synergistic effect is attributed to the dual action of VTP-induced tumor ablation and the gemcitabine-mediated reduction of myeloid-derived suppressor cells (MDSCs), which are known to inhibit anti-tumor immune responses.[4]

Comparative Efficacy Data: Padeliporfin VTP + Gemcitabine vs. Monotherapies in a Urothelial Cancer Model

Treatment Group	Outcome	Result
Padeliporfin VTP + Gemcitabine	Local Tumor Control	Statistically significant improvement compared to monotherapies [4]
Lung Metastasis	Prevention of metastasis observed [4]
Overall Survival	Significantly improved compared to monotherapies [4]
Padeliporfin VTP Monotherapy	Local Tumor Control	Less effective than combination therapy[4]
Gemcitabine Monotherapy	Local Tumor Control	Less effective than combination therapy[4]

Experimental Protocol: Padeliporfin VTP and Gemcitabine Combination Therapy in a Murine Urothelial Cancer Model

This section outlines the methodology for the preclinical study comparing Padeliporfin VTP and gemcitabine.

• Animal Model: A murine model with established urothelial cancer was utilized.

• Padeliporfin VTP Administration: Padeliporfin (WST-11) was administered intravenously. The tumor site was then illuminated with a specific wavelength of light to activate the drug.

• Gemcitabine Administration: Gemcitabine was administered systemically.

• Combination Therapy: In the combination group, gemcitabine was administered in conjunction with Padeliporfin VTP.

• Efficacy Assessment: Tumor growth was monitored to assess local tumor control. The incidence of lung metastasis was evaluated, and overall survival was recorded.

• Immunological Analysis: Peripheral blood mononuclear cells (PBMCs) were analyzed to assess changes in immune cell populations, such as myeloid-derived suppressor cells (MDSCs).[4]

Padeliporfin VTP vs. Radiotherapy

In a preclinical prostate cancer model, the combination of Padeliporfin VTP with P-selectin targeted nanoparticles carrying chemotherapeutic agents (paclitaxel or enzalutamide) was compared to radiotherapy. The study found that treatment with nanodrugs associated with VTP showed superior oncological benefits compared to radiotherapy alone or in combination with other therapies.[5]

Comparative Efficacy Data: Padeliporfin VTP + Nanodrugs vs. Radiotherapy in a Prostate Cancer Model

Treatment Group	Outcome	Result
Padeliporfin VTP + Nanodrugs	Oncological Benefit	Superior to radiotherapy alone or in combination [5]
Radiotherapy	Oncological Benefit	Less effective than Padeliporfin VTP + nanodrugs[5]

Experimental Protocol: Padeliporfin VTP with Nanodrugs versus Radiotherapy in a Murine Prostate Cancer Model

The experimental design for this comparative study is as follows:

• Animal Model: A murine model with prostate cancer xenografts was used.

• Padeliporfin VTP Administration: Padeliporfin was administered intravenously, followed by localized light activation at the tumor site.

• Nanodrug Administration: P-selectin targeted nanoparticles loaded with either paclitaxel (B517696) or enzalutamide (B1683756) were administered systemically.

• Radiotherapy: The tumor was subjected to a specified dose of radiation.

• Efficacy Assessment: Tumor growth and progression were monitored to evaluate the oncological outcomes of the different treatment regimens.

Padeliporfin VTP and Immunotherapy

Preclinical evidence strongly suggests that Padeliporfin VTP induces an immunogenic form of cell death, leading to the activation of an anti-tumor immune response.[2] This has prompted investigations into combining Padeliporfin VTP with immune checkpoint inhibitors, such as anti-PD-L1 antibodies.[2] The rationale behind this combination is that VTP can turn a "cold" tumor (lacking immune cells) into a "hot" tumor by promoting the infiltration of immune cells, thereby making it more susceptible to the effects of checkpoint inhibitors. While specific head-to-head preclinical data with immunotherapies is still emerging, the potential for a powerful synergistic effect is a key area of ongoing research.

Mechanism of Action & Experimental Workflows

The therapeutic effect of Padeliporfin VTP is initiated by a sequence of events triggered by light activation.

Padeliporfin VTP Mechanism of Action

The preclinical experimental workflow for evaluating Padeliporfin VTP typically involves several key stages.

Preclinical Experimental Workflow

Conclusion

Preclinical data consistently highlight the promise of Padeliporfin VTP as a potent and targeted anti-cancer therapy. Head-to-head studies, although still expanding, suggest favorable outcomes when compared with and particularly in combination with established treatments like chemotherapy. The unique mechanism of action, which combines localized tumor destruction with the induction of a systemic anti-tumor immune response, positions Padeliporfin VTP as a versatile platform for future cancer therapy development. Further preclinical and clinical investigations are warranted to fully elucidate its comparative efficacy across a broader range of cancer types and in combination with a wider array of therapeutic agents.

References

• 1. Facebook [cancer.gov]
• 2. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 3. urotoday.com [urotoday.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. mdpi.com [mdpi.com]

Long-term follow-up studies on the efficacy and safety of Padeliporfin VTP.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Padeliporfin Vascular-Targeted Photodynamic Therapy (VTP) with alternative treatments for low-grade upper tract urothelial carcinoma (UTUC) and low-risk prostate cancer. The information is based on long-term follow-up studies and experimental data to aid in research and development decisions.

Executive Summary

Padeliporfin VTP is a novel, minimally invasive treatment that has demonstrated promising efficacy and a favorable safety profile in the management of low-grade UTUC and low-risk prostate cancer. For low-grade UTUC, interim data from the ongoing ENLIGHTED Phase 3 trial show high complete response rates. In low-risk prostate cancer, the pivotal PCM301 trial has shown that Padeliporfin VTP significantly reduces disease progression compared to active surveillance over a 24-month period. While long-term data for Padeliporfin VTP continues to emerge, this guide provides a comparative analysis against current standard-of-care and alternative therapies.

Data Presentation: Efficacy and Safety Comparison

Low-Grade Upper Tract Urothelial Carcinoma (UTUC)

Table 1: Comparison of Padeliporfin VTP and Alternative Treatments for Low-Grade UTUC

Treatment Modality	Efficacy Outcomes	Safety Profile (Common Adverse Events)	Long-Term Follow-up Data
Padeliporfin VTP (ENLIGHTED Trial - Interim Data)	Complete Response (CR) Rate: 73% - 78.8%[1][2][3]Partial Response (PR) Rate: 13.5% - 18.2%[1][2][3]Overall Response Rate: 86.5%[3]	Grade 1-2: Hematuria (14%), Flank Pain (10%), Procedural Pain (6.4%), Dysuria (5.2%), UTI (5.2%), Abdominal Pain (4.7%), Vomiting (4.7%), Fatigue (4%), Nausea (3.5%)[2][3]Grade 3 Serious AEs: Renal Colic, Flank Pain (resolved within 2 days)[2][3]	Ongoing, 48-month follow-up planned after maintenance phase.[4][5]
Endoscopic Laser Ablation (Ho:YAG, Nd:YAG, Thulium)	Recurrence Rate (Low-Grade): 23% (Percutaneous) - 52% (Ureteroscopic)[6]Cancer-Specific Survival (10-year): ~84.3% (vs. 86.1% for RNU)[7]	Ureteral stricture or perforation (higher with Nd:YAG)[8]	10-year data available, shows no significant difference in cancer-specific mortality compared to radical nephroureterectomy for tumors <2cm.[7]
Chemoablation (UGN-101 - Mitomycin Gel)	CR Rate (at 3 months): High eradication rate reported in OLYMPUS trial.[9]Duration of Response (Median): 47.8 months for CR patients in OLYMPUS trial.[10]	Ureteral stenosis, urinary tract infection, hematuria, flank pain.	Long-term follow-up from the OLYMPUS trial shows durable response.[9][10]
Radical Nephroureterectomy (RNU)	Gold standard for high-grade UTUC. For low-grade, offers high cure rates but with significant morbidity.	Standard surgical risks, loss of kidney, potential for decline in renal function.	Excellent long-term cancer control for localized disease.

Low-Risk Prostate Cancer

Table 2: Comparison of Padeliporfin VTP and Alternative Treatments for Low-Risk Prostate Cancer

Treatment Modality	Efficacy Outcomes	Safety Profile (Common Adverse Events)	Long-Term Follow-up Data
Padeliporfin VTP (PCM301 Trial)	Disease Progression at 24 months: 28% (vs. 58% for Active Surveillance)[11]Negative Biopsy at 24 months: 49% (vs. 14% for Active Surveillance)[11]Progression-Free Survival (Median - Midterm): 86 months[12]	Grade 3-4: Prostatitis (2%), Acute Urinary Retention (2%), Erectile Dysfunction (1%)[11]Urinary retention generally resolves within 2 months.[11]	Midterm data (median 68 months) shows 76% of patients avoided radical therapy.[12] 48-month data shows minimal long-term toxicity and impact on urinary and sexual function.[13]
Active Surveillance	Disease Progression at 24 months: 58% (PCM301 trial)[11]Treatment-Free at 10 years: ~51%	Minimal, related to biopsies (infection, bleeding).	10-15 year data available, showing low rates of metastasis and prostate cancer-specific mortality.
Radical Prostatectomy	Prostate Cancer-Specific Mortality (12-year): Significantly lower than watchful waiting.[14][15]Biochemical Recurrence-Free Survival (20-year, low-risk): 69%	Erectile dysfunction, urinary incontinence.[14][15]	15-20 year data available, demonstrating excellent long-term cancer control but with functional side effects.[16]
Focal Cryotherapy	Biochemical Disease-Free Survival (at 9-70 months): 71-93%[17][18]	Incontinence (0-3.6%), Erectile Dysfunction (0-42%)[17][18]	Limited long-term data compared to radical therapy.
High-Intensity Focused Ultrasound (HIFU)	Failure-Free Survival (5-year): 88%	Urinary incontinence (pad use) (2%)[19]	5-year data available, showing good cancer control with low side effects.[19]

Experimental Protocols

Padeliporfin VTP for Low-Grade UTUC (ENLIGHTED Trial)

• Patient Population: Adults with up to two biopsy-proven low-grade UTUC tumors, with the largest tumor ≤15 mm in the kidney or ≤20 mm in the ureter, and no high-grade cells on cytology.[5]

• Procedure:

  • The procedure is performed via retrograde upper tract endoscopy under general anesthesia and low light conditions.[5]

  • Padeliporfin (4 mg/kg) is administered as an intravenous injection.[20]

  • A laser light diffuser fiber (20-40 mm) is positioned near the tumor through the endoscope.[5]

  • Following the injection, the laser is activated for 10 minutes, emitting near-infrared light at 753 nm.[5]

  • The fiber can be repositioned for up to three treatments within the upper tract.[5]

• Treatment Phases:

  • Induction Treatment Phase (ITP): 1-3 VTP sessions at 4-week intervals until a complete response is achieved or treatment failure.[5]

  • Maintenance Treatment Phase (MTP): For patients with a complete response, endoscopic evaluation every 3 months for up to 12 months, with VTP for recurrent tumors.[5]

  • Long-Term Follow-up: An additional 48 months of follow-up after the MTP.[5]

• Primary Outcome: Complete response at the primary response evaluation (28 ± 3 days after the last treatment in the ITP), defined as the absence of visual tumor on endoscopy and negative instrumental cytology.[5]

Padeliporfin VTP for Low-Risk Prostate Cancer (PCM301 Trial)

• Patient Population: Men with low-risk, localized prostate cancer (Gleason pattern 3) with no prior treatment.

• Procedure:

  • Padeliporfin (4 mg/kg) is administered intravenously over 10 minutes.[11]

  • Optical fibers are inserted into the prostate to cover the desired treatment zone.[11]

  • The fibers are activated by a 753 nm laser light at a fixed power of 150 mW/cm for 22 minutes and 15 seconds.[11]

• Comparator: Active surveillance, with prostate-specific antigen (PSA) measurement and digital rectal examination every 3 months, and biopsies at 12-month intervals.

• Co-primary Endpoints:

  • Treatment failure (histological progression of cancer or death during 24 months of follow-up).

  • Absence of definite cancer at 24 months.

Focal Cryotherapy for Prostate Cancer

• Procedure:

  • Performed under general anesthesia with the patient in the lithotomy position.[17][18]

  • A cryotherapy console is coupled with a transrectal ultrasound system.[17][18]

  • Cryoprobes and temperature probes are inserted through the perineum into the prostate under ultrasound guidance.[17][18]

  • A urethral warming catheter is placed.[17][18]

  • A freeze-thaw cycle is initiated using argon gas for freezing (to -40°C) and helium gas for thawing. This is typically repeated once.[17][18]

High-Intensity Focused Ultrasound (HIFU) for Prostate Cancer

• Procedure:

  • Performed under general anesthesia.[21]

  • An ultrasound probe is placed in the rectum to image the prostate and create a 3D model.[21][22]

  • The HIFU system, under robotic control, delivers focused, high-energy sound waves to the tumor, heating and killing cancer cells.[21]

  • A temporary urinary catheter is placed to manage post-procedural swelling.[21]

Mandatory Visualization

Padeliporfin VTP Mechanism of Action

Caption: Padeliporfin VTP's mechanism of action.

Experimental Workflow for the ENLIGHTED Trial

Caption: Workflow of the ENLIGHTED Phase 3 clinical trial.

Logical Relationship of Treatment Options for Low-Risk Prostate Cancer

Caption: Decision tree for low-risk prostate cancer treatment.

References

• 1. urotoday.com [urotoday.com]
• 2. onclive.com [onclive.com]
• 3. urotoday.com [urotoday.com]
• 4. urologytimes.com [urologytimes.com]
• 5. ascopubs.org [ascopubs.org]
• 6. Outcomes of endoscopic management of upper tract urothelial carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Endoscopic ablation versus nephroureterectomy in localized low-grade upper tract urothelial carcinoma: a comparison in terms of cancer-specific and other-cause mortality - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Current laser therapy options for endoscopic treatment of upper tract urothelial carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. urotoday.com [urotoday.com]
• 10. auajournals.org [auajournals.org]
• 11. Padeliporfin vascular-targeted photodynamic therapy versus active surveillance in men with low-risk prostate cancer (CLIN1001 PCM301): an open-label, phase 3, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Vascular Targeted Photodynamic Therapy with Padeliporfin for Low Risk Prostate Cancer Treatment: Midterm Oncologic Outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ImPact Biotech Presents Updated Efficacy Data from Evaluation of Padeliporfin VTP in LG UTUC and IntermediateRisk Prostate Cancer at AUA 2025 ImPact Biotech [impactbiotech.com]
• 14. Long-Term Clinical Outcomes of Radical Prostatectomy versus Watchful Waiting in Localized Prostate Cancer Patients: A Systematic Review and Meta-Analysis [pubmed.ncbi.nlm.nih.gov]
• 15. Long-Term Clinical Outcomes of Radical Prostatectomy versus Watchful Waiting in Localized Prostate Cancer Patients: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. auajournals.org [auajournals.org]
• 17. urotoday.com [urotoday.com]
• 18. Focal cryotherapy: step by step technique description - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mskcc.org [mskcc.org]
• 20. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 21. What is a High-Intensity Focused Ultrasound (HIFU)? Know Before Treatment | MD Anderson Cancer Center [mdanderson.org]
• 22. High Intensity Focused Ultrasound (HIFU) - Prostate Cancer Treatment | Mount Sinai - New York [mountsinai.org]

Padeliporfin VTP: A Comparative Analysis of its Impact on Diverse Tumor Vasculatures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Padeliporfin-mediated vascular-targeted photodynamic therapy (VTP) is an emerging therapeutic modality that offers a novel approach to solid tumor treatment. This guide provides a comparative analysis of Padeliporfin VTP's impact on different tumor vasculatures, with a focus on preclinical and clinical data in prostate cancer and upper tract urothelial carcinoma. By presenting key experimental data, detailed protocols, and visualizing the underlying mechanisms, this document aims to facilitate a deeper understanding of Padeliporfin's vascular-disrupting effects and inform future research and drug development efforts.

Padeliporfin VTP operates on the principle of targeted vascular destruction.[1] The therapy involves the intravenous administration of the photosensitizer Padeliporfin (also known as WST11), which is a water-soluble palladium-bacteriochlorophyll derivative.[2] Crucially, Padeliporfin remains within the tumor vasculature with minimal leakage into the surrounding tumor tissue.[3] Localized activation by non-thermal near-infrared laser light at a wavelength of 753 nm triggers a photochemical reaction, leading to the generation of reactive oxygen species (ROS) and reactive nitrogen species (RNS).[4] This cascade of events induces rapid and selective occlusion of the tumor blood vessels, resulting in tumor necrosis and apoptosis due to oxygen and nutrient deprivation.[1][4] Preclinical studies have demonstrated that this process can lead to the occlusion of the entire tumor vasculature within minutes of treatment.[3]

Comparative Efficacy and Vascular Impact

While direct comparative preclinical studies of Padeliporfin VTP across different tumor models are limited, a synthesis of available data from individual studies on prostate and urothelial cancer models allows for an initial comparative assessment. It is important to note that variations in experimental design, including animal models, tumor cell lines, and treatment parameters, may influence the observed outcomes.

Quantitative Data Summary

The following tables summarize key parameters and outcomes from preclinical and clinical studies of Padeliporfin VTP in prostate and upper tract urothelial carcinoma.

Table 1: Preclinical Efficacy of Padeliporfin VTP in Different Tumor Models

Feature	Prostate Cancer Model	Urothelial Carcinoma Model
Animal Model	SCID mice with LNCaP-AR xenografts	Orthotopic mouse model of urothelial cancer
Padeliporfin Dose	9 mg/kg body weight	9 mg/kg body weight
Light Wavelength	753 nm	753 nm
Light Fluence	150 mW/cm² for 10 minutes	Not specified
Key Findings	Significant tumor growth inhibition; Synergistic effect with nanoparticle-delivered drugs.	Long-lasting therapeutic efficacy; Induction of a systemic immune response.
Reference	[5]	[6]

Table 2: Clinical Trial Outcomes of Padeliporfin VTP

Feature	Low-Risk Localized Prostate Cancer	Low-Grade Upper Tract Urothelial Carcinoma
Trial Phase	Phase 3 (NCT01310894)	Phase 3 (ENLIGHTED, NCT04620239)
Padeliporfin Dose	4 mg/kg	3.66 mg/kg
Primary Endpoint	Treatment failure (histological progression)	Absence of tumors in the ipsilateral kidney and ureter
Complete Response Rate	49% (negative prostate biopsy at 24 months)	73% - 78.8%
Key Adverse Events	Urinary retention, prostatitis, erectile dysfunction	Hematuria, flank pain, procedural pain
Reference	[7]	[8][9][10]

Mechanism of Action: Signaling Pathways

The vascular-disrupting effect of Padeliporfin VTP is initiated by the generation of ROS and RNS within the illuminated tumor vasculature. This leads to a cascade of events culminating in vascular shutdown and tumor cell death.

Caption: Signaling pathway of Padeliporfin VTP.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of preclinical findings. The following are representative experimental protocols for Padeliporfin VTP in prostate and urothelial cancer mouse models.

Padeliporfin VTP in a Preclinical Prostate Cancer Model

This protocol is based on a study investigating the synergistic efficacy of Padeliporfin VTP with nanotherapy in a murine model of prostate cancer.[5]

References

• 1. Technology & Innovation ImPact Biotech [impactbiotech.com]
• 2. Vascular disrupting agents in clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vascular targeted photochemotherapy using padoporfin and padeliporfin as a method of the focal treatment of localised prostate cancer - clinician’s insight - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mskcc.org [mskcc.org]
• 7. ImPact Biotech to Present Updated Interim Phase 3 Data from ENLIGHTED Study of Padeliporfin VTP in Low Grade UTUC at EMUC 2024 ImPact Biotech [impactbiotech.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. targetedonc.com [targetedonc.com]

Safety & Regulatory Compliance

Essential Guide to Padeliporfin Disposal for Laboratory Professionals

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical information for the proper disposal of padeliporfin, a photosensitizing agent used in vascular-targeted photodynamic therapy. Adherence to these procedures is vital for ensuring laboratory safety and environmental protection.

Core Safety Principles

Padeliporfin is categorized as a photosensitizer, an antineoplastic agent, and a palladium-containing compound. Due to its hazardous nature, it must be managed as chemical waste with strict adherence to institutional and local environmental regulations. The European Medicines Agency (EMA) explicitly states that "Any unused medicinal product or waste material should be disposed of in accordance with local requirements"[1].

Key Hazards:

• Photosensitivity: Padeliporfin is activated by light to produce reactive oxygen species[2][3].

• Sensitizer: Like many photosensitizing agents, it may cause allergic reactions upon repeated exposure.

• Potential for Toxicity: As an antineoplastic agent, it is designed to be cytotoxic. The toxicological properties of pure padeliporfin have not been thoroughly investigated[4].

Personal Protective Equipment (PPE) and Handling Precautions

To minimize exposure, all handling and disposal procedures must be conducted within a certified chemical fume hood.

PPE & Handling Requirements Summary

Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Body Protection

Handling Precautions

Location

Light Exposure

Spill Management

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of unused padeliporfin and contaminated materials.

Experimental Protocol: Padeliporfin Waste Segregation and Disposal

• Waste Identification and Segregation:

  • Identify all waste streams containing padeliporfin. This includes:

    • Unused or expired padeliporfin powder and solutions.

    • Contaminated labware (e.g., vials, pipette tips, syringes).

    • Contaminated PPE (e.g., gloves, disposable lab coats).

    • Spill cleanup materials.

  • Segregate padeliporfin waste from other laboratory waste streams. Do not mix with non-hazardous or other types of chemical waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Waste Containment:

  • Solid Waste: Collect all solid waste, including contaminated PPE and labware, in a dedicated, clearly labeled hazardous waste container. The container should be puncture-resistant and have a secure lid.

  • Liquid Waste: Collect liquid waste containing padeliporfin in a compatible, leak-proof, and shatter-resistant container. Ensure the container is properly sealed.

  • Sharps Waste: Needles and syringes must be disposed of in a designated sharps container. If the syringe contains residual padeliporfin, it must be managed as hazardous chemical waste.

• Labeling:

  • Clearly label all waste containers with "Hazardous Waste" and the full chemical name, "Padeliporfin."

  • Include any other components of the waste mixture.

  • Indicate the specific hazards (e.g., "Photosensitizer," "Toxic").

• Storage:

  • Store the sealed hazardous waste containers in a designated and properly ventilated Satellite Accumulation Area (SAA) while awaiting pickup.

  • Ensure containers are stored away from light sources.

• Disposal:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste.

  • Do not pour any padeliporfin waste down the drain or dispose of it in the regular trash.

  • Final disposal methods for palladium-containing waste may include incineration at a licensed facility or disposal in a secure landfill for hazardous materials[5]. This will be managed by your EHS-approved waste vendor.

Workflow for Padeliporfin Disposal

The following diagram illustrates the logical flow for the proper disposal of padeliporfin waste.

Caption: Logical workflow for the safe disposal of padeliporfin.

This procedural guide is intended to provide a framework for the safe handling and disposal of padeliporfin. Always consult your institution's specific safety protocols and your chemical's Safety Data Sheet (SDS) before commencing work.

References

• 1. ec.europa.eu [ec.europa.eu]
• 2. What is the mechanism of Padeliporfin? [synapse.patsnap.com]
• 3. Padeliporfin | C37H43N5O9PdS | CID 171041442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Palladium Waste - London Chemicals & Resources Limited [lcrl.net]

Essential Safety and Logistical Information for Handling Padeliporfin

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling and disposal of Padeliporfin in a laboratory setting. As a potent photosensitizing and antineoplastic agent, strict adherence to safety protocols is paramount to minimize exposure risk and ensure a safe working environment. The following procedures are based on established best practices for handling hazardous investigational drugs.

Personal Protective Equipment (PPE)

Due to the hazardous nature of Padeliporfin, a comprehensive PPE strategy is required at all stages of handling, from preparation to disposal. The following table summarizes the recommended PPE for various laboratory activities.

Activity	Required Personal Protective Equipment
Receiving and Unpacking	- Double Chemotherapy Gloves- Impermeable Gown- Safety Glasses with Side Shields
Weighing and Reconstitution	- Double Chememotherapy Gloves- Impermeable Gown- Face Shield and N95 Respirator (or work within a certified biological safety cabinet)
In Vitro / In Vivo Dosing	- Double Chemotherapy Gloves- Impermeable Gown- Safety Glasses with Side Shields (or Face Shield if splash risk is high)
Waste Disposal	- Double Chemotherapy Gloves- Impermeable Gown- Safety Glasses with Side Shields

It is imperative that all PPE is donned and doffed in a designated area to prevent the contamination of personal clothing and workspaces. Disposable PPE should never be reused.

Operational and Disposal Plans

A clear and robust plan for the entire lifecycle of Padeliporfin within the laboratory is essential. This includes procedures for receiving, storing, handling, and disposing of the compound and any contaminated materials.

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leakage.

• Padeliporfin should be stored in a designated, clearly labeled, and secure area away from light, as it is a photosensitizing agent.

• Access to the storage area should be restricted to authorized personnel only.

Handling and Preparation:

• All handling of Padeliporfin, especially weighing and reconstitution of the powder form, should be conducted in a controlled environment to prevent aerosolization. A certified Class II Biological Safety Cabinet (BSC) or a containment ventilated enclosure is recommended.

• Use a closed system drug-transfer device (CSTD) whenever possible to minimize the risk of exposure during transfers.

• Ensure all surfaces and equipment used for handling Padeliporfin are decontaminated after each use. A validated cleaning procedure should be in place.

Spill Management:

• A spill kit specifically for hazardous drugs must be readily available in any area where Padeliporfin is handled.

• In the event of a spill, the area should be immediately secured.

• Personnel involved in the cleanup must wear appropriate PPE, including a respirator.

• All materials used for cleanup should be disposed of as hazardous waste.

Disposal Plan: Padeliporfin and all materials that have come into contact with it are considered hazardous waste and must be disposed of accordingly.

• Contaminated Sharps: Needles, syringes, and other sharps should be placed in a puncture-resistant sharps container designated for hazardous drug waste.

• Contaminated PPE and Labware: Gowns, gloves, bench paper, and other contaminated materials should be disposed of in a clearly labeled hazardous waste container (typically a yellow or specially marked bag).

• Unused or Expired Padeliporfin: Unused or expired product must be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.

• Waste Segregation: It is crucial to segregate hazardous waste from non-hazardous waste to ensure proper disposal and to prevent unnecessary costs.[1]

• Waste Disposal Vendor: All Padeliporfin waste must be collected and disposed of by a licensed hazardous waste management company in accordance with local, state, and federal regulations. This typically involves incineration.[2]

Experimental Workflow for Safe Handling

The following diagram outlines the key steps and decision points for the safe handling and disposal of Padeliporfin in a laboratory setting.

Caption: Workflow for the safe handling and disposal of Padeliporfin.

Disclaimer: The information provided is based on general safety principles for handling hazardous and photosensitive compounds. Always consult your institution's specific safety guidelines and, if available, the manufacturer's Safety Data Sheet (SDS) for Padeliporfin.

References

• 1. mcfenvironmental.com [mcfenvironmental.com]
• 2. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]